Densil P-d6

Core Science & Biosynthesis

What is Densil P-d6 and its chemical structure?

This guide provides a comprehensive overview of Densil P-d6, a deuterated analog of 2,2'-Disulfanediylbis(N-methylbenzamide), tailored for researchers, scientists, and drug development professionals. It covers its chemical identity, structure, physicochemical properties, and key applications, with a focus on its role as an internal standard in analytical methodologies.

Executive Summary

Densil P-d6 is the deuterium-labeled form of 2,2'-Disulfanediylbis(N-methylbenzamide), a compound also known by the synonym Dithio-2,2'-bis(N-methylbenzamide). The "-d6" designation indicates that six hydrogen atoms have been replaced by deuterium. This isotopic labeling makes Densil P-d6 an ideal internal standard for quantitative analysis by mass spectrometry (MS), particularly in liquid chromatography-mass spectrometry (LC-MS) workflows. The parent compound has demonstrated biological activity, including antimicrobial and antiviral properties. This guide details the technical specifications of Densil P-d6, protocols for its use, and the mechanistic basis of its parent compound's activity.

Chemical Identity and Structure

Densil P-d6 is specifically Dithio-2,2'-bis(N-methyl-d3-benzamide). The six deuterium atoms are located on the two methyl groups attached to the amide nitrogens. This placement on stable C-D bonds prevents H/D exchange in protic solvents, ensuring its isotopic integrity during analysis.

The chemical structure is as follows:

Caption: Chemical Structure of Densil P-d6.

Physicochemical Properties

The introduction of six deuterium atoms slightly increases the molecular weight of Densil P-d6 compared to its non-deuterated counterpart. Other physical properties such as melting point and boiling point are expected to be very similar. The key properties are summarized in the table below for easy comparison.

Property	Densil P-d6 (Dithio-2,2'-bis(N-methyl-d3-benzamide))	Densil P (2,2'-Disulfanediylbis(N-methylbenzamide))
CAS Number	2527-58-4 (Unlabeled)	2527-58-4[1][2]
Molecular Formula	C₁₆H₁₀D₆N₂O₂S₂[1]	C₁₆H₁₆N₂O₂S₂[1][2]
Molecular Weight	338.48 g/mol [1]	332.44 g/mol [1][2]
Appearance	Off-White Solid[1]	Off-White Solid[2]
Melting Point	Not specified; expected to be ~217-219 °C	217-219 °C[2]
Boiling Point	Not specified; expected to be ~546 °C	545.9 ± 35.0 °C (Predicted)[2]
Solubility	Soluble in Methanol[1]	Soluble in Methanol[2]
Storage	2-8°C, stored under nitrogen[2]	2-8°C, stored under nitrogen[2]

Applications in Research and Drug Development

The primary application of Densil P-d6 is as an internal standard (IS) for quantitative bioanalytical studies using LC-MS or GC-MS. Isotopically labeled standards are considered the gold standard for correcting variability during sample preparation and analysis.

Key Uses:

• Internal Standard: Due to its chemical identity and co-eluting properties with the parent compound, Densil P-d6 is an excellent tool for correcting for matrix effects and variations in instrument response in mass spectrometry-based assays.

• Tracer Studies: It can be used as a tracer in metabolic studies to follow the fate of the parent compound.

• Pharmaceutical Intermediate: The unlabeled form, Densil P, is a known intermediate in the synthesis of analogues of Axitinib, a tyrosine kinase inhibitor used in cancer therapy.[2] This suggests that Densil P-d6 could be used in pharmacokinetic studies of such analogues.

Mechanism of Action of Parent Compound

While Densil P-d6's primary role is analytical, its parent compound, 2,2'-Disulfanediylbis(N-methylbenzamide), exhibits notable biological activities.

Antiviral Activity (Anti-HIV)

The compound is a potent inhibitor of the Human Immunodeficiency Virus (HIV). Its mechanism involves the ejection of zinc from the zinc finger domains of the HIV-1 nucleocapsid protein (NCp7).[3][4] This process disrupts the protein's function, which is critical for viral replication.

• Target: HIV-1 Nucleocapsid Protein (NCp7) Zinc Fingers.

• Action: The disulfide bond in the molecule is believed to interact with cysteine residues in the zinc finger motifs.

• Result: This interaction leads to the ejection of the coordinated zinc ion, denaturing the protein and inhibiting its ability to bind to viral RNA, a crucial step in the viral life cycle.[4]

Caption: Proposed anti-HIV mechanism of Densil P.

Antibacterial Activity

Derivatives of 2,2'-dithiobis(benzamide) have shown in-vitro antibacterial activity against various Mycobacterium species, including Mycobacterium tuberculosis. The proposed mechanism involves the disulfide linkage, which is crucial for its bioactivity. Disulfide-containing compounds can react with thiol groups in bacterial enzymes or proteins, disrupting essential processes like cell wall synthesis or lipid biosynthesis.

Experimental Protocols

The following is a detailed methodology for using Densil P-d6 as an internal standard for the quantification of an analyte (e.g., Densil P or a related analogue) in a biological matrix like human plasma, using LC-MS/MS. This protocol is adapted from established methods for similar small molecules.

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh ~1 mg of the analyte and ~1 mg of Densil P-d6 into separate volumetric flasks.

  • Dissolve each in methanol to a final volume of 1 mL.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water to create calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard (IS) Spiking Solution (50 ng/mL):

  • Dilute the Densil P-d6 stock solution with acetonitrile to a final concentration of 50 ng/mL. This solution will be used for protein precipitation.

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of the plasma sample (calibrator, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the IS Spiking Solution (50 ng/mL in acetonitrile) to each tube.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the supernatant to a clean vial for LC-MS/MS analysis.

Caption: Sample preparation workflow for LC-MS/MS.

LC-MS/MS Conditions (Example)

• LC System: UPLC system

• Column: C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: Start at 10% B, increase to 95% B over 3 minutes, hold for 1 minute, return to 10% B, and equilibrate for 1 minute.

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • Analyte (Densil P): Q1: 333.1 m/z → Q3: 166.1 m/z

  • IS (Densil P-d6): Q1: 339.1 m/z → Q3: 169.1 m/z (Note: The +6 Da shift is reflected in both precursor and product ions containing the deuterated methyl group).

Data Analysis

• Integrate the peak areas for the analyte and the internal standard for each sample.

• Calculate the Peak Area Ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the Peak Area Ratio versus the concentration of the calibration standards.

• Determine the concentration of the unknown samples from the calibration curve using linear regression.

Conclusion

Densil P-d6 is a high-fidelity tool for researchers requiring precise quantification of its parent compound or related benzamide structures. Its stable isotopic label and chemical similarity to the analyte make it an ideal internal standard, minimizing analytical variability and enhancing data reliability. The known biological activities of the parent compound against significant pathogens like HIV and Mycobacterium also open avenues for its use in drug discovery and development research. This guide provides the foundational technical information required for its effective implementation in a laboratory setting.

References

• 1. 2527-58-4 CAS MSDS (2,2'-dithiobis[N-methylbenzamide]) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. 2,2'-dithiobis[N-methylbenzamide] | 2527-58-4 [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. mdpi.com [mdpi.com]

In-Depth Technical Guide to the Physical and Chemical Properties of Densil P-d6

This technical guide provides a comprehensive overview of the known physical and chemical properties of Densil P-d6 and its non-deuterated analogue, Densil P. The information is intended for researchers, scientists, and professionals in drug development. While a complete dataset for the deuterated form is not publicly available, the properties of Densil P provide a close approximation.

Densil P , with the CAS Number 2527-58-4, is chemically known as 2,2'-Disulfanediylbis(N-methylbenzamide) or Dithio-2,2'-bis(N-methylbenzamide) .[1][2] Densil P-d6 is the deuterium-labeled version of this compound. It is recognized for its antimicrobial and antifungal properties and is used as a microbicide, preservative, and slimicide.[3]

Physical and Chemical Properties

The physical and chemical properties of Densil P have been compiled from various sources. It is important to note that some values are predicted and should be considered as estimates.

Table 1: Physical and Chemical Properties of Densil P

Property	Value	Source(s)
Molecular Formula	C₁₆H₁₆N₂O₂S₂	[2]
Molecular Weight	332.44 g/mol	[2]
Melting Point	217-219 °C	[2][4]
Boiling Point (Predicted)	545.9 ± 35.0 °C	[2][4]
Density (Predicted)	1.31 g/cm³	[2][4]
Flash Point (Predicted)	283.9 °C	[2]
Water Solubility (Estimated)	36.92 mg/L at 25 °C	[5]
pKa (Predicted)	14.19 ± 0.46	[4]
LogP (o/w) (Estimated)	2.090	[5]
Appearance	White to gray wet solids

Chemical Behavior and Reactivity

Densil P is characterized by a disulfide bond linking two N-methylbenzamide moieties. This disulfide linkage is a key feature of its chemical structure and is likely involved in its mechanism of action. The compound is stable under normal conditions.[6]

Antimicrobial and Antifungal Activity

Densil P has demonstrated activity as a microbicide, inhibiting the growth of bacteria.[1] It is also used as an antifungal agent.[1] The primary mechanism of its antimicrobial action is believed to be the reaction with and disruption of the cell membranes of microorganisms.[1][3]

Experimental Protocols

Detailed, specific experimental protocols for the synthesis of Densil P or Densil P-d6, and for its antimicrobial assays are not extensively detailed in publicly available literature. However, this guide provides generalized protocols for the types of experiments relevant to this compound.

General Synthesis of Benzamides

A general method for the synthesis of amides, such as the N-methylbenzamide substructures of Densil P, involves the reaction of an acyl chloride with an amine.

Experimental Workflow for Amide Synthesis

Caption: A generalized workflow for the synthesis of amides.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a common technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Experimental Workflow for Broth Microdilution Assay

Caption: A generalized workflow for determining the MIC using broth microdilution.

Signaling Pathways and Mechanism of Action

Based on available literature, Densil P's antimicrobial activity is attributed to its direct interaction with and disruption of microbial cell membranes.[1][3] This mechanism suggests a direct physical or chemical effect on the cell structure rather than an interaction with a specific signaling pathway that involves intracellular messengers or gene regulation. As such, no classical signaling pathways have been described for Densil P.

The proposed mechanism of action can be visualized as a direct interaction with the microbial cell membrane, leading to a loss of integrity and subsequent cell death.

Logical Relationship for Proposed Mechanism of Action

References

• 1. Dithio-2,2'-bis(N-methylbenzamide) | C16H16N2O2S2 | CID 75662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. A new method for synthesis of N,N-diethyl-m-methylbenzamide [medigraphic.com]
• 5. 2,2′-dithiobis(N-methylbenzamide) [sitem.herts.ac.uk]
• 6. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Densil P-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Densil P-d6, a deuterated variant of the zwitterionic sulfobetaine surfactant, N,N-dimethyl-N-octyl-N-(3-sulfopropyl)ammonium betaine. This document outlines a plausible synthetic pathway based on established chemical principles for the formation of similar long-chain sulfobetaines and techniques for isotopic labeling. Detailed experimental protocols, data presentation in tabular format, and workflow visualizations are provided to assist researchers in the preparation and application of this compound.

Introduction

Densil P, chemically known as N,N-dimethyl-N-octyl-N-(3-sulfopropyl)ammonium betaine, is a member of the sulfobetaine family of surfactants. These compounds possess a positively charged quaternary ammonium ion and a negatively charged sulfonate group, resulting in a zwitterionic nature. This structure imparts unique properties, including high water solubility, stability over a wide pH range, and excellent resistance to hard water.

The isotopically labeled version, Densil P-d6, incorporates deuterium at the two N-methyl groups. This selective deuteration provides a valuable tool for a variety of research applications, including:

• Mass Spectrometry-based Quantification: Densil P-d6 can serve as an internal standard in quantitative analyses, allowing for precise measurement of the non-labeled compound in complex biological or environmental matrices.

• Metabolic Stability Studies: The deuterium substitution can alter the metabolic profile of the molecule due to the kinetic isotope effect, providing insights into its biotransformation pathways.

• NMR Spectroscopy: The presence of deuterium can simplify complex proton NMR spectra and be used in advanced NMR techniques to study molecular structure and dynamics.

This guide details a two-stage synthetic approach: first, the synthesis of the non-labeled Densil P, and second, the adaptation of this synthesis for the preparation of Densil P-d6.

Synthesis of Densil P (N,N-dimethyl-N-octyl-N-(3-sulfopropyl)ammonium betaine)

The synthesis of N,N-dimethyl-N-octyl-N-(3-sulfopropyl)ammonium betaine is typically achieved through the quaternization of N,N-dimethyloctylamine with 1,3-propanesultone. This is a well-established method for the preparation of sulfobetaines.

Experimental Protocol

Materials:

• N,N-dimethyloctylamine (≥98%)

• 1,3-propanesultone (≥98%)

• Acetonitrile (anhydrous, ≥99.8%)

• Diethyl ether (anhydrous, ≥99.7%)

• Argon or Nitrogen gas (high purity)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Dropping funnel

• Inert atmosphere setup (e.g., Schlenk line)

• Büchner funnel and filter flask

• Rotary evaporator

• Vacuum oven

Procedure:

• A 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel is flushed with argon or nitrogen to ensure an inert atmosphere.

• N,N-dimethyloctylamine (e.g., 0.1 mol, 15.73 g) is dissolved in 100 mL of anhydrous acetonitrile in the flask.

• 1,3-propanesultone (e.g., 0.1 mol, 12.21 g) is dissolved in 50 mL of anhydrous acetonitrile and transferred to the dropping funnel.

• The solution of 1,3-propanesultone is added dropwise to the stirred solution of N,N-dimethyloctylamine at room temperature over a period of 30 minutes.

• After the addition is complete, the reaction mixture is heated to reflux (approximately 82°C) and maintained at this temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, during which a white precipitate of the product should form.

• The precipitate is collected by vacuum filtration using a Büchner funnel.

• The collected solid is washed with two 50 mL portions of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• The product is dried under vacuum at 40-50°C for 12 hours to yield N,N-dimethyl-N-octyl-N-(3-sulfopropyl)ammonium betaine as a white crystalline solid.

Data Presentation

Parameter	Value
Reactants
N,N-dimethyloctylamine	0.1 mol (15.73 g)
1,3-propanesultone	0.1 mol (12.21 g)
Solvent
Acetonitrile	150 mL
Reaction Conditions
Temperature	Reflux (approx. 82°C)
Time	12-24 hours
Atmosphere	Inert (Argon or Nitrogen)
Product
Theoretical Yield	27.94 g
Appearance	White crystalline solid

Note: Actual yields may vary depending on reaction scale and purification efficiency.

Synthesis and Isotopic Labeling of Densil P-d6

The synthesis of Densil P-d6 follows a similar pathway to the non-labeled compound, with the key difference being the use of a deuterated precursor, N,N-di(trideuteriomethyl)octylamine. This precursor can be synthesized from octylamine and a deuterated methylating agent.

Synthesis of N,N-di(trideuteriomethyl)octylamine

Method A: Using Deuterated Methyl Iodide

This method involves the exhaustive methylation of octylamine using deuterated methyl iodide.

Experimental Protocol:

Materials:

• Octylamine (≥99%)

• Deuterated methyl iodide (CD3I, 99.5 atom % D)

• Potassium carbonate (K2CO3, anhydrous powder)

• Acetonitrile (anhydrous, ≥99.8%)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask under an inert atmosphere, octylamine (e.g., 0.05 mol, 6.46 g) is dissolved in 100 mL of anhydrous acetonitrile.

• Anhydrous potassium carbonate (e.g., 0.15 mol, 20.73 g) is added to the solution.

• Deuterated methyl iodide (e.g., 0.11 mol, 15.94 g) is added dropwise to the stirred suspension at room temperature.

• The reaction mixture is stirred at room temperature for 48-72 hours.

• The reaction is quenched by the addition of 100 mL of water.

• The aqueous layer is extracted three times with 50 mL portions of diethyl ether.

• The combined organic layers are washed with saturated sodium bicarbonate solution and then with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield N,N-di(trideuteriomethyl)octylamine. The product can be further purified by distillation if necessary.

Synthesis of Densil P-d6

The final step is the reaction of the deuterated amine with 1,3-propanesultone.

Experimental Protocol:

This protocol is analogous to the synthesis of the non-labeled Densil P.

Materials:

• N,N-di(trideuteriomethyl)octylamine (from step 3.1)

• 1,3-propanesultone (≥98%)

• Acetonitrile (anhydrous, ≥99.8%)

• Diethyl ether (anhydrous, ≥99.7%)

• Argon or Nitrogen gas (high purity)

Procedure:

• Following the procedure outlined in section 2.1, N,N-di(trideuteriomethyl)octylamine (e.g., 0.05 mol, 8.18 g) is reacted with 1,3-propanesultone (e.g., 0.05 mol, 6.11 g) in anhydrous acetonitrile under an inert atmosphere.

• The reaction mixture is refluxed for 12-24 hours.

• The resulting white precipitate of Densil P-d6 is collected by filtration, washed with cold diethyl ether, and dried under vacuum.

Data Presentation

Parameter	Value
Reactants (for deuterated amine)
Octylamine	0.05 mol (6.46 g)
Deuterated methyl iodide (CD3I)	0.11 mol (15.94 g)
Potassium carbonate	0.15 mol (20.73 g)
Reactants (for final product)
N,N-di(trideuteriomethyl)octylamine	0.05 mol (8.18 g)
1,3-propanesultone	0.05 mol (6.11 g)
Product
Theoretical Yield (Densil P-d6)	14.29 g
Isotopic Purity	>98 atom % D (expected)
Appearance	White crystalline solid

Note: Isotopic purity should be confirmed by mass spectrometry.

Visualizations

The following diagrams illustrate the synthetic workflows described in this guide.

Caption: Synthetic workflow for Densil P.

Caption: Two-stage synthetic workflow for Densil P-d6.

Conclusion

This technical guide provides a detailed methodology for the synthesis of Densil P and its isotopically labeled analog, Densil P-d6. The described protocols are based on standard organic chemistry techniques and are intended to be a valuable resource for researchers in various scientific disciplines. The successful synthesis of Densil P-d6 will enable more precise and insightful studies in drug development, metabolism, and quantitative analysis. It is recommended that all synthetic procedures be carried out by trained personnel in a controlled laboratory environment, with appropriate safety precautions. Further analytical characterization, such as NMR and mass spectrometry, is essential to confirm the identity, purity, and isotopic enrichment of the final products.

Densil P-d6 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Densil P-d6, a deuterated analogue of Dithio-2,2'-bis(N-methylbenzamide). This document outlines its chemical properties, potential applications based on its non-deuterated counterpart, and relevant biochemical pathways.

Core Data Presentation

The quantitative data for Densil P-d6 and its parent compound are summarized below for easy comparison.

Property	Densil P-d6	Densil P (Unlabeled)
Synonyms	Dithio-2,2'-bis(N-methylbenzamide)-d6	2,2'-Disulfanediylbis(N-methylbenzamide)
CAS Number	2527-58-4 (for unlabeled)	2527-58-4[1][2]
Molecular Formula	C₁₆D₆H₁₀N₂O₂S₂	C₁₆H₁₆N₂O₂S₂[1][2]
Molecular Weight	338.48 g/mol	332.45 g/mol [2]

Introduction to Deuterated Compounds in Research

Deuterium-labeled compounds like Densil P-d6 are valuable tools in pharmaceutical research. The substitution of hydrogen with its heavier isotope, deuterium, can significantly impact a molecule's metabolic profile. This is due to the kinetic isotope effect, where the stronger carbon-deuterium bond is more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP450) enzymes. This can lead to a longer drug half-life, reduced formation of toxic metabolites, and an improved pharmacokinetic profile.[3] Deuterated compounds are frequently used as internal standards in quantitative bioanalysis due to their mass difference from the unlabeled analogue.

Potential Applications and Mechanism of Action

While specific research on Densil P-d6 is limited, its non-deuterated form, Dithio-2,2'-bis(N-methylbenzamide), is known for its antimicrobial and antifungal properties. It is believed to inhibit the growth of bacteria by reacting with their cell membranes.[1][2]

Furthermore, Densil P-d6 has been identified as a labeled intermediate in the synthesis of an analogue of Axitinib, a potent tyrosine kinase inhibitor used in cancer therapy. This suggests that Densil P-d6 is of significant interest to researchers in the field of oncology and drug development for its potential role in creating novel therapeutics.

Experimental Protocols

Given the limited direct experimental data on Densil P-d6, a general protocol for assessing the metabolic stability of a deuterated compound compared to its non-deuterated counterpart is provided below. This is a common application for such molecules in drug discovery.

Protocol: In Vitro Metabolic Stability Assay Using Human Liver Microsomes

1. Objective: To compare the rate of metabolic degradation of Densil P-d6 and Densil P in the presence of human liver microsomes.

2. Materials:

• Densil P-d6 and Densil P

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• LC-MS/MS system for analysis

3. Procedure:

• Prepare a stock solution of Densil P-d6 and Densil P in a suitable organic solvent (e.g., DMSO).

• In separate microcentrifuge tubes, pre-incubate the test compounds with human liver microsomes in phosphate buffer at 37°C for a short period (e.g., 5 minutes) to allow for temperature equilibration.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a volume of cold acetonitrile.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.

• The slope of the linear portion of the curve represents the elimination rate constant (k).

• The in vitro half-life (t₁/₂) can be calculated using the formula: t₁/₂ = 0.693 / k.

• Compare the half-lives of Densil P-d6 and Densil P to determine the effect of deuteration on metabolic stability.

Signaling Pathways

As Densil P-d6 is an intermediate for an analogue of the tyrosine kinase inhibitor Axitinib, the relevant signaling pathway is that of tyrosine kinase inhibition. The diagram below illustrates a generalized workflow for the synthesis of a tyrosine kinase inhibitor analogue using a deuterated intermediate and a simplified representation of the tyrosine kinase signaling pathway that such an inhibitor would target.

Caption: Synthesis workflow of an Axitinib analogue and its inhibitory action on the RTK pathway.

Conclusion

Densil P-d6 represents a valuable chemical entity for researchers in drug discovery and development. Its primary utility lies in its potential as a labeled intermediate for the synthesis of novel therapeutics, particularly in the realm of tyrosine kinase inhibitors. The inherent properties of deuterated compounds suggest that analogues synthesized using Densil P-d6 may exhibit improved pharmacokinetic profiles. Further research into the direct biological activities and applications of Densil P-d6 is warranted.

References

• 1. 2,2′-dithiobis(N-methylbenzamide) [sitem.herts.ac.uk]
• 2. 2,2′-dithiobis(N-methylbenzamide) [aeru.herts.ac.uk]
• 3. Tyrosine kinase inhibitor: Significance and symbolism [wisdomlib.org]

In-Depth Technical Guide: Densil P-d6 (Dithio-2,2'-bis(N-methylbenzamide)-d6)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Densil P-d6, chemically known as Dithio-2,2'-bis(N-methylbenzamide)-d6. Given the limited direct research on the deuterated form, this document leverages the extensive data available for its non-deuterated analog, Dithio-2,2'-bis(N-methylbenzamide), and its crucial role as a synthetic intermediate for the tyrosine kinase inhibitor, Axitinib. The inclusion of deuterium in Densil P-d6 makes it an ideal candidate for use as an internal standard in pharmacokinetic and metabolic studies of Axitinib and related compounds.

Manufacturers and Suppliers

Densil P-d6 and its non-deuterated counterpart are available from various chemical suppliers specializing in research chemicals, stable isotopes, and pharmaceutical standards. Key suppliers include:

• Densil P-d6:

  • MedchemExpress

  • Clearsynth

  • Alfa Chemistry

• Dithio-2,2'-bis(N-methylbenzamide) (non-deuterated):

  • Sigma-Aldrich (AldrichCPR)

  • ChemicalBook

  • Biosynth

  • Pharmaffiliates

Chemical and Physical Properties

A summary of the key chemical and physical properties for both Densil P-d6 and its non-deuterated analog is presented in Table 1.

Property	Densil P-d6 (Dithio-2,2'-bis(N-methylbenzamide)-d6)	Dithio-2,2'-bis(N-methylbenzamide)
Molecular Formula	C₁₆H₁₀D₆N₂O₂S₂	C₁₆H₁₆N₂O₂S₂
Molecular Weight	338.48 g/mol	332.44 g/mol
Appearance	Off-White Solid[1]	Off-White Solid[2]
Solubility	Soluble in Methanol[1]	Soluble in Methanol[2]
Storage	2-8°C, stored under nitrogen[2]	2-8°C, stored under nitrogen[2]

Application in Drug Development: A Precursor to Axitinib

The primary significance of Dithio-2,2'-bis(N-methylbenzamide) in the context of drug development is its role as a key intermediate in the synthesis of Axitinib.[3] Axitinib is a potent and selective second-generation tyrosine kinase inhibitor that targets vascular endothelial growth factor receptors (VEGFRs), playing a critical role in oncology research and treatment.[1][4]

Synthesis of Axitinib from Dithio-2,2'-bis(N-methylbenzamide)

The synthesis of Axitinib involves the initial conversion of Dithio-2,2'-bis(N-methylbenzamide) to 2-mercapto-N-methylbenzamide. This mercapto derivative is then coupled with a substituted indazole core to form the final Axitinib molecule.

A logical workflow for the synthesis of Axitinib.

Mechanism of Action: Targeting the VEGFR Signaling Pathway

Axitinib, synthesized from the derivative of Densil P-d6, exerts its therapeutic effect by inhibiting VEGFR-1, VEGFR-2, and VEGFR-3.[1][4] These receptors are crucial for angiogenesis, the formation of new blood vessels, which is a vital process for tumor growth and metastasis. By binding to the ATP-binding site of these receptors, Axitinib blocks their phosphorylation and subsequent downstream signaling, thereby inhibiting endothelial cell proliferation, migration, and survival.[1][2]

The inhibitory action of Axitinib on the VEGFR signaling pathway.

Experimental Protocols

Due to the role of Densil P-d6's analog as a precursor to Axitinib, the following experimental protocols are relevant for researchers studying the biological effects of Axitinib and similar tyrosine kinase inhibitors.

In Vitro VEGFR2 Kinase Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of VEGFR2.

Materials:

• Recombinant human VEGFR2 kinase

• Kinase substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP

• Kinase assay buffer

• Test compound (e.g., Axitinib)

• 96-well plates

• Kinase-Glo™ Max Assay System (Promega)

• Plate reader capable of luminescence detection

Protocol:

• Prepare a solution of the test compound at various concentrations.

• In a 96-well plate, add the kinase assay buffer, the VEGFR2 enzyme, and the kinase substrate.

• Add the test compound dilutions to the wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP by adding the Kinase-Glo™ reagent.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

Cell Viability (MTT) Assay

This assay assesses the effect of a compound on the proliferation and viability of cancer cell lines.

An experimental workflow for a cell viability (MTT) assay.

Materials:

• Human cancer cell line (e.g., A-498 renal cell carcinoma)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• Test compound (e.g., Axitinib)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well cell culture plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in cell culture medium.

• Remove the old medium from the cells and add the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubate the plate for the desired treatment period (e.g., 48, 72, or 96 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.

• Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[5]

Quantitative Data

The following tables summarize key quantitative data for Axitinib, the therapeutic product derived from the chemical scaffold of Densil P-d6.

Table 2: In Vitro Inhibitory Activity of Axitinib

Target	Assay Type	IC50 (nM)	Reference
VEGFR-1	Kinase Assay	0.1	[2]
VEGFR-2	Kinase Assay	0.2	[2]
VEGFR-3	Kinase Assay	0.1-0.3	[2]
A-498 cells	MTT Assay (96h)	13,600	[5]
Caki-2 cells	MTT Assay (96h)	36,000	[5]
GB1B cells	MTT Assay (72h)	3,584	[6]
GB1B cells	MTT Assay (168h)	2,213	[6]

Table 3: Preclinical Pharmacokinetic Parameters of Axitinib in Rabbits

Parameter	Suprachoroidal Injection (1 mg/eye)	Intravitreal Injection (1 mg/eye)
Cmax (ng/mL)	1,510 ± 624	12,200 ± 3,460
Tmax (h)	1	24
AUC₀₋t (ng*h/mL)	32,800 ± 12,300	2,900 ± 1,220
Half-life (t₁/₂)	Not Reported	Not Reported
Data from a study in New Zealand White Rabbits.[7]

The Role of Deuterated Standards in Bioanalysis

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), deuterated internal standards like Densil P-d6 are considered the gold standard.[8] They are added to samples at a known concentration to correct for variability during sample preparation and analysis. Because a deuterated standard is chemically almost identical to the analyte, it co-elutes and experiences similar matrix effects, leading to more accurate and precise quantification of the target compound in biological matrices.[9][10][11]

Conclusion

While direct biological data on Densil P-d6 is not extensively available, its identity as a deuterated analog of a key precursor to the potent VEGFR inhibitor Axitinib provides a clear and valuable context for its use in pharmaceutical research. This guide has outlined the manufacturing landscape, the synthetic relationship to Axitinib, the relevant mechanism of action, and exemplary experimental protocols and quantitative data. For researchers in drug development, Densil P-d6 represents a critical tool for the precise bioanalytical quantification of Axitinib and related molecules, facilitating robust pharmacokinetic and metabolic studies essential for advancing novel cancer therapeutics.

References

• 1. What is the mechanism of Axitinib? [synapse.patsnap.com]
• 2. Axitinib in Metastatic Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,2'-dithiobis[N-methylbenzamide] | 2527-58-4 [chemicalbook.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Axitinib induces DNA damage response leading to senescence, mitotic catastrophe, and increased NK cell recognition in human renal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro evaluation of Axitinib and Sorafenib treatment in glioblastoma cell viability and morphology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]

An In-depth Technical Guide on the Safety Data for Densil P-d6

Disclaimer: This document provides a summary of available safety and technical data. A complete, official Safety Data Sheet (SDS) for Densil P-d6 (Dithio-2,2'-bis(N-methylbenzamide)-d6) was not publicly available at the time of this writing. The data presented herein is for the non-deuterated parent compound, Dithio-2,2'-bis(N-methylbenzamide) (CAS No. 2527-58-4), and should be used for informational purposes only. Researchers, scientists, and drug development professionals should always consult a certified SDS from the supplier before handling this chemical.

Chemical Identification and Physical Properties

Densil P-d6 is the deuterated form of Dithio-2,2'-bis(N-methylbenzamide). The physical and chemical properties of the non-deuterated analog are summarized in the table below. It is important to note that while the isotopic labeling in Densil P-d6 is not expected to significantly alter the bulk physical properties, slight variations may exist.

Property	Value
Molecular Formula	C16H16N2O2S2
Molecular Weight	332.44 g/mol
Melting Point	217-219 °C
Boiling Point	545.9 ± 35.0 °C (Predicted)
Density	1.31 g/cm³
Flash Point	283.9 °C
Water Solubility	36.92 mg/L @ 25 °C (Estimated)
logP (o/w)	2.090 (Estimated)

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Dithio-2,2'-bis(N-methylbenzamide) is classified with the following hazards:

Hazard Class	Category	Hazard Statement
Skin Sensitization	1	H317: May cause an allergic skin reaction.[1][2]
Hazardous to the aquatic environment, short-term (Acute)	1	H400: Very toxic to aquatic life.[1][2]
Hazardous to the aquatic environment, long-term (Chronic)	1	H410: Very toxic to aquatic life with long lasting effects.[1][2]

GHS Pictograms:

• Exclamation Mark: For skin sensitization.

• Environment: For aquatic toxicity.

Signal Word: Warning[1][2]

The logical relationship of these hazard classifications is illustrated in the diagram below.

GHS Hazard Classification Hierarchy

Experimental Protocols

Detailed experimental protocols for the determination of the physical and toxicological properties listed were not available in the public domain. Standardized testing methods, such as those prescribed by the OECD (Organisation for Economic Co-operation and Development) or equivalent regulatory bodies, are typically employed for generating such data for regulatory submission.

Safe Handling and Emergency Procedures

The following workflow outlines the recommended procedures for the safe handling of Dithio-2,2'-bis(N-methylbenzamide), based on the available precautionary statements.

Safe Handling Workflow Diagram

First Aid Measures:

• If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]

• Following Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[1]

• Following Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

• Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[1]

Mechanism of Action

Information regarding specific signaling pathways for Dithio-2,2'-bis(N-methylbenzamide) is limited. It is known to be used as a microbicide, and its mode of action is described as inhibiting the growth of bacteria by reacting with their cell membranes.

Stability and Reactivity

• Reactivity: No specific reactivity hazards have been identified.

• Chemical Stability: Stable under recommended storage conditions.

• Conditions to Avoid: Information not available.

• Incompatible Materials: Strong oxidizing agents.

• Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide, carbon dioxide, and sulfur oxides.[3]

Storage and Disposal

• Storage: Store in a well-ventilated place. Keep container tightly closed.[3]

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[1]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Dithio-2,2'-bis(N-methylbenzamide) | C16H16N2O2S2 | CID 75662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]

Solubility of Densil P-d6 in Common Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of Densil P-d6. Given the limited availability of direct quantitative solubility data for this deuterated compound, this document summarizes the known qualitative solubility of its non-deuterated analog, Densil P, and offers a comprehensive experimental protocol for the precise quantitative determination of the solubility of Densil P-d6 in various common organic solvents. The methodologies and workflows presented herein are intended to equip researchers with the necessary tools to generate accurate and reliable solubility data for their specific applications.

Introduction to Densil P-d6 and its Solubility

Densil P-d6 is the deuterated form of Densil P, also known as 2,2'-dithiobis(N-methylbenzamide). The parent compound, Densil P, is a chemical intermediate.[1] The substitution of hydrogen atoms with deuterium in Densil P-d6 makes it a valuable tool in various research applications, particularly in metabolic studies and as an internal standard in mass spectrometry-based bioanalysis.

Understanding the solubility of Densil P-d6 in organic solvents is crucial for a wide range of experimental procedures, including reaction chemistry, purification, formulation development, and analytical method development. The choice of an appropriate solvent is fundamental to ensuring the success and reproducibility of these experiments.

It is widely accepted that the substitution of hydrogen with deuterium does not significantly alter the physicochemical properties that govern solubility. Therefore, the solubility of Densil P-d6 is expected to be very similar to that of its non-deuterated counterpart, Densil P.

Qualitative Solubility of Densil P

Solvent	Chemical Class	Qualitative Solubility of Densil P
Methanol	Polar Protic	Soluble[2]
Ethanol	Polar Protic	Data not available
Isopropanol	Polar Protic	Data not available
Acetone	Polar Aprotic	Data not available
Acetonitrile	Polar Aprotic	Data not available
Dichloromethane	Halogenated	Data not available
Chloroform	Halogenated	Data not available
Tetrahydrofuran (THF)	Ether	Data not available
Diethyl Ether	Ether	Data not available
Toluene	Aromatic Hydrocarbon	Data not available
Hexane	Nonpolar	Data not available
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Data not available
N,N-Dimethylformamide (DMF)	Polar Aprotic	Data not available

Experimental Protocol for Quantitative Solubility Determination

The following section details a robust and widely accepted method for the experimental determination of the solubility of Densil P-d6 in an organic solvent of interest. The isothermal shake-flask method is a reliable technique for determining thermodynamic solubility.

Principle

An excess amount of the solid compound (Densil P-d6) is equilibrated with a known volume of the solvent at a constant temperature. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

Materials and Equipment

• Densil P-d6 (solid)

• Organic solvents of interest (analytical grade or higher)

• Volumetric flasks

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• HPLC system with a suitable detector (e.g., UV) or a UV-Vis spectrophotometer

• Pipettes and other standard laboratory glassware

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid Densil P-d6 to a glass vial. A visual excess of solid should be present throughout the equilibration period.

  • Accurately add a known volume of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in an orbital shaker set to a constant temperature (e.g., 25 °C).

  • Equilibrate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The concentration of the dissolved solid should not change over time.

• Sample Collection and Preparation:

  • After the equilibration period, remove the vial from the shaker and allow the undissolved solid to settle.

  • To separate the saturated solution from the excess solid, either centrifuge the vial at a high speed or filter the supernatant through a syringe filter. Filtration is often preferred, but care must be taken to avoid adsorption of the analyte onto the filter membrane.

  • Carefully transfer a known volume of the clear, saturated solution into a volumetric flask.

  • Dilute the sample with the same organic solvent to a concentration that is within the calibrated range of the analytical method.

• Quantification:

  • Using HPLC:

    • Prepare a series of calibration standards of Densil P-d6 with known concentrations in the chosen solvent.

    • Analyze the calibration standards and the diluted sample solution using a validated HPLC method.

    • Construct a calibration curve by plotting the peak area (or height) against the concentration of the standards.

    • Determine the concentration of Densil P-d6 in the diluted sample from the calibration curve.

  • Using UV-Vis Spectroscopy:

    • Determine the wavelength of maximum absorbance (λmax) of Densil P-d6 in the chosen solvent.

    • Prepare a series of calibration standards and measure their absorbance at λmax.

    • Construct a calibration curve according to the Beer-Lambert law (Absorbance vs. Concentration).

    • Measure the absorbance of the diluted sample and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration of Densil P-d6 in the saturated solution, taking into account the dilution factor used during sample preparation.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualizations

Logical Relationship of Solubility Inference

Caption: Logical workflow for inferring the solubility of Densil P-d6.

Experimental Workflow for Solubility Determination

Caption: Experimental workflow for the isothermal shake-flask method.

References

• 1. 2,2'-dithiobis[N-methylbenzamide] | 2527-58-4 [chemicalbook.com]
• 2. 2527-58-4 CAS MSDS (2,2'-dithiobis[N-methylbenzamide]) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Stability and storage conditions for Densil P-d6

An In-depth Technical Guide to the Stability and Storage of Densil P-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for Densil P-d6 (Dithio-2,2'-bis(N-methylbenzamide)-d6). The information presented herein is crucial for maintaining the integrity of the compound during research and development activities.

Introduction

Densil P-d6 is the deuterated form of 2,2'-Disulfanediylbis(N-methylbenzamide). The replacement of hydrogen atoms with deuterium can alter the pharmacokinetic profile of a compound, often leading to increased metabolic stability due to the kinetic isotope effect.[1][2][3] Understanding the stability and optimal storage conditions is therefore essential for its effective use in scientific research.

Chemical Structure

Densil P-d6

• Molecular Formula: C₁₆H₁₀D₆N₂O₂S₂

• Structure:

Recommended Storage Conditions

Proper storage is critical to prevent degradation and maintain the isotopic purity of Densil P-d6. Based on information for the non-deuterated analog and general guidelines for deuterated compounds, the following storage conditions are recommended.

Table 1: Recommended Storage Conditions for Densil P-d6

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C.[4]	To minimize the rate of potential chemical degradation.
Atmosphere	Store under a dry, inert atmosphere (e.g., Nitrogen or Argon).[4][5]	To prevent moisture absorption and subsequent hydrolysis, and to protect against oxidation.
Container	Tightly sealed, light-resistant container.	To prevent exposure to moisture, air, and light.
Environment	Store in a dry, well-ventilated area, such as a desiccator.[5][6]	To protect from environmental moisture which can lead to hydrogen-deuterium exchange.
Handling	Use in a controlled atmosphere (e.g., glove box) when possible.	To minimize exposure to atmospheric moisture.

Stability Profile

Potential Degradation Pathways

The primary chemical liabilities of Densil P-d6 are the disulfide bond and the amide bonds.

• Disulfide Bond: The disulfide linkage is susceptible to reduction and oxidation. Reducing agents can cleave the disulfide bond to form the corresponding thiol, 2-mercapto-N-(methyl-d3)-benzamide. Oxidizing conditions could potentially lead to the formation of sulfonic acids or other oxidized sulfur species.

• Amide Bonds: Amide bonds are generally stable but can undergo hydrolysis under strong acidic or basic conditions to yield the corresponding carboxylic acid (2,2'-disulfanediyldibenzoic acid) and methylamine-d3.

Table 2: Potential Degradation Pathways and Products

Functional Group	Degradation Pathway	Potential Degradation Products
Disulfide Bond	Reduction	2-mercapto-N-(methyl-d3)-benzamide
Disulfide Bond	Oxidation	Various oxidized sulfur species (e.g., sulfonic acid)
Amide Bond	Hydrolysis (Acidic/Basic)	2,2'-disulfanediyldibenzoic acid and Methylamine-d3

Experimental Protocols

Detailed experimental protocols for the stability testing of Densil P-d6 are not publicly available. However, a general workflow for assessing the stability of a deuterated compound can be outlined as follows.

General Workflow for Stability Assessment

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. salamandra.net [salamandra.net]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. 2,2'-dithiobis[N-methylbenzamide] | 2527-58-4 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. CAS No.2527-58-4,2,2'-dithiobis[N-methylbenzamide] Suppliers [lookchem.com]

Applications of deuterated compounds in research

An In-depth Technical Guide on the Applications of Deuterated Compounds in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds are molecules in which one or more hydrogen atoms (¹H) have been replaced by their heavier, stable isotope, deuterium (²H or D).[1] This seemingly subtle isotopic substitution doubles the mass of the hydrogen atom, leading to significant alterations in the molecule's physicochemical properties without changing its basic chemical structure or shape.[1][2][] The most profound consequence of this change is the deuterium kinetic isotope effect (KIE) , a phenomenon that has made deuterated compounds indispensable tools in modern scientific research.[1] They are pivotal in studying drug metabolism, elucidating complex biochemical pathways, and enhancing the precision of analytical techniques.[4][5] This technical guide provides a comprehensive overview of the core applications of deuterated compounds, focusing on mechanistic studies, drug discovery and development, and their role as analytical standards.

Mechanistic Elucidation via the Kinetic Isotope Effect (KIE)

The foundation of many applications of deuterated compounds lies in the kinetic isotope effect. A carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than a corresponding carbon-hydrogen (C-H) bond due to the greater mass of deuterium.[1][6] Consequently, the C-D bond is stronger and requires more energy to break.[1][] If the cleavage of this C-H bond is the rate-determining step of a reaction, substituting hydrogen with deuterium will slow the reaction rate.[1][6] This phenomenon is the deuterium KIE.

The KIE is a powerful tool for investigating reaction mechanisms, expressed as the ratio of the rate constant for the non-deuterated compound (kH) to that of the deuterated compound (kD).[1][6]

KIE = kH / kD

A primary KIE value greater than 2 is typically observed when the C-H bond is broken in the rate-determining step.[6] By strategically placing deuterium at different positions in a molecule, researchers can pinpoint which specific C-H bonds are broken during a reaction, providing critical insights into enzymatic mechanisms and chemical reaction pathways.[6][7]

Caption: Kinetic Isotope Effect. The C-D bond has lower zero-point energy than the C-H bond, resulting in a higher activation energy (ΔG‡) for C-D bond cleavage and a slower reaction rate.

Table 1: Typical Deuterium KIE Values for Various Reactions

Reaction Type	Rate-Determining Step	Typical kH/kD Value	Reference(s)
Enzymatic Oxidation (CYP450)	C-H Bond Cleavage	2 - 10	[6][8]
E2 Elimination	C-H Bond Cleavage at β-carbon	4 - 8	[1]
Aromatic Electrophilic Substitution	C-H Bond Cleavage (if rate-limiting)	1 - 2	[1]
Aldehyde/Ketone Reduction	Transfer of H/D from reagent	1.5 - 2.5	[1]

Applications in Drug Discovery and Development

Deuteration has become a powerful strategy in medicinal chemistry to enhance the pharmacokinetic and safety profiles of drugs.[9][10][11]

Improving Pharmacokinetic Profiles

Many drugs are cleared from the body through metabolic oxidation, often catalyzed by cytochrome P450 (CYP450) enzymes.[8] This process frequently involves the cleavage of C-H bonds. By strategically replacing hydrogen with deuterium at these metabolically vulnerable sites, the rate of metabolism can be significantly slowed due to the KIE.[1][12] This "metabolic switching" can lead to several therapeutic benefits:[1][13]

• Increased Drug Half-Life (t½): A slower metabolic rate prolongs the drug's presence in the body.[2][12]

• Increased Bioavailability (AUC): A greater amount of the active drug reaches systemic circulation.[1]

• Reduced Dosing Frequency: Longer half-life can lead to less frequent administration, improving patient compliance.[10][13]

• Lower Dosage Requirements: Improved bioavailability may allow for smaller doses, potentially reducing costs and side effects.[13]

The first deuterated drug approved by the FDA, Austedo® (deutetrabenazine) , exemplifies these benefits.[2][14] It is a deuterated version of tetrabenazine used to treat chorea associated with Huntington's disease.[2] Deuteration of the methoxy groups slows its metabolism, resulting in a longer half-life and reduced dosing frequency compared to the non-deuterated parent drug.[2][11]

Caption: Metabolic Switching. Deuteration at a specific metabolic site can slow or block that pathway, increasing the parent drug's half-life and reducing the formation of certain metabolites.

Reducing Formation of Toxic Metabolites

In some cases, a drug's toxicity is caused not by the parent compound but by a reactive or toxic metabolite. If the formation of this harmful byproduct involves a rate-limiting C-H bond cleavage, deuteration can be used to divert metabolism away from that pathway.[1][14] This strategy can significantly improve a drug's safety profile, as was explored for compounds like fludalanine to block the formation of toxic metabolites.[15]

Table 2: Pharmacokinetic Comparison of Deuterated vs. Non-Deuterated Drugs

Drug	Parameter	Non-Deuterated Value	Deuterated Value	Improvement Factor	Reference(s)
Tetrabenazine	t½ (active metabolites)	~4-5 hours	~8-9 hours (Deutetrabenazine)	~2x	[2][11]
Tetrabenazine	Cmax (active metabolites)	Lowered	Lowered	Reduced peak exposure	[11]
Ivacaftor	AUC	-	Higher (Deutivacaftor)	Improved exposure	[2]
Paroxetine	Metabolism Rate	-	Increased (in some studies)	-	[1][16]

Note: The effect of deuteration must be empirically determined, as it can occasionally lead to unexpected metabolic shifts, such as the increased metabolism observed for deuterated paroxetine in some contexts.[1][16]

Applications in Analytical Chemistry

Deuterated compounds are essential tools for enhancing the accuracy, precision, and reliability of modern analytical techniques, particularly mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][5]

Internal Standards in Mass Spectrometry

In quantitative analysis using liquid chromatography-mass spectrometry (LC-MS), variations in sample preparation, instrument response, and matrix effects can lead to inaccurate results.[17][18] To correct for these variations, an internal standard (IS) is added to every sample.[17] Deuterated compounds are considered the "gold standard" for use as internal standards.[19]

An ideal IS behaves identically to the analyte during sample extraction, chromatography, and ionization.[20] Since deuterated standards have nearly the same physicochemical properties as their non-deuterated counterparts, they co-elute during chromatography and experience similar ionization and matrix effects.[17][18] However, they are easily distinguished by their higher mass in the mass spectrometer.[20] This allows for precise quantification by comparing the signal intensity of the analyte to that of the known concentration of the deuterated IS.[17]

Caption: LC-MS workflow using a deuterated internal standard for accurate quantification.

NMR Spectroscopy

In Nuclear Magnetic Resonance (NMR) spectroscopy, deuterated compounds serve two primary roles:

• Deuterated Solvents: ¹H NMR is used to analyze the hydrogen atoms in a molecule. If a standard hydrogen-containing solvent were used, its signal would overwhelm the signals from the sample.[21] Deuterated solvents (e.g., CDCl₃, DMSO-d₆), where most hydrogen atoms are replaced by deuterium, are "invisible" in ¹H NMR, providing a clear background for analyzing the sample.[21] They also provide a "lock" signal for the NMR instrument to maintain magnetic field stability.[21]

• Isotopic Labeling: Deuterium can be used as a label to trace the fate of molecules in biological systems or to elucidate molecular structures.[7][22] By selectively incorporating deuterium into a molecule, researchers can track its transformation through metabolic pathways or confirm specific atomic positions within a complex structure.[7][22] ²H NMR can be used to directly detect and quantify the incorporation of deuterium.[23]

Experimental Protocols

Protocol: Synthesis via Hydrogen-Deuterium Exchange

This protocol describes a general method for introducing deuterium into a molecule with acidic protons using a deuterated solvent as the deuterium source.

• Reagents and Materials:

  • Substrate molecule containing exchangeable protons (e.g., ketone, ester with α-protons).

  • Deuterated solvent (e.g., Methanol-d₄, D₂O).

  • Base catalyst (e.g., Sodium methoxide, Potassium carbonate).

  • Anhydrous reaction vessel and magnetic stirrer.

  • Quenching agent (e.g., D₂O, Ammonium chloride in D₂O).

  • Extraction solvent (e.g., Diethyl ether, Ethyl acetate).

  • Drying agent (e.g., Anhydrous MgSO₄).

• Procedure:

  • Dissolve the substrate (1 equivalent) in the deuterated solvent (e.g., Methanol-d₄) under an inert atmosphere (e.g., Nitrogen or Argon).

  • Add the base catalyst (0.1-1.1 equivalents) to the solution. The amount of base and reaction temperature will depend on the acidity of the protons to be exchanged.

  • Stir the reaction at the appropriate temperature (e.g., room temperature to reflux) for a predetermined time (e.g., 2-24 hours). Monitor the reaction progress by taking small aliquots and analyzing by ¹H NMR or MS to check for deuterium incorporation.

  • Upon completion, cool the reaction to 0°C and carefully quench by adding D₂O or a solution of NH₄Cl in D₂O.

  • Remove the deuterated solvent under reduced pressure.

  • Extract the product with an appropriate organic solvent. Wash the organic layer with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent to yield the crude deuterated product.

  • Purify the product using column chromatography or recrystallization as needed.

  • Confirm the structure and deuterium incorporation percentage using ¹H NMR, ²H NMR, and Mass Spectrometry.[24]

Protocol: Quantitative Analysis by LC-MS/MS with a Deuterated Internal Standard

This protocol outlines the quantification of a drug in a plasma sample.

• Preparation of Standards and Samples:

  • Prepare a stock solution of the analyte and the deuterated internal standard (IS) in a suitable solvent (e.g., methanol).

  • Create a calibration curve by spiking blank plasma with known concentrations of the analyte.

  • For each sample, calibration standard, and quality control (QC) sample, aliquot 100 µL of plasma into a microcentrifuge tube.

  • Add a fixed amount of the deuterated IS solution (e.g., 10 µL of a 100 ng/mL solution) to each tube.

  • Vortex briefly.

• Sample Extraction (Protein Precipitation):

  • Add 300 µL of cold acetonitrile to each tube to precipitate plasma proteins.[18]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC): Inject the extracted sample onto an appropriate LC column (e.g., C18). Use a gradient elution method with mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to separate the analyte and IS from other matrix components. The analyte and IS should co-elute.[17]

  • Mass Spectrometry (MS/MS): Analyze the column eluent using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Define specific precursor-to-product ion transitions for both the analyte and the deuterated IS. For example:

    • Analyte: m/z 300.2 → 150.1

    • Deuterated IS (e.g., d4): m/z 304.2 → 154.1

• Data Analysis:

  • Integrate the peak areas for the analyte and the IS transitions.

  • Calculate the peak area ratio (Analyte Area / IS Area) for all samples.

  • Plot the peak area ratio versus concentration for the calibration standards and perform a linear regression to generate a standard curve.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the standard curve.

Other Research Applications

The utility of deuterated compounds extends beyond medicine and chemistry into other scientific fields.

• Environmental Science: Deuterium oxide (heavy water) is used as a stable, non-radioactive tracer in hydrology to study groundwater movement, map wastewater distribution, and monitor hydraulic fracturing processes.[25][26]

• Materials Science: Deuteration is used to improve the stability and operational lifetime of organic light-emitting diodes (OLEDs) and other functional materials.[25][27] The stronger C-D bonds can enhance the material's resistance to degradation over time.

Conclusion

Deuterated compounds have evolved from specialized research tools into integral components of modern science, particularly in drug discovery and analytical chemistry.[1] The kinetic isotope effect provides a powerful method for modulating metabolic pathways, leading to the development of safer and more effective drugs with improved pharmacokinetic profiles.[12][28] In analytical settings, their use as internal standards has set a new benchmark for accuracy and reliability in quantitative analysis.[17] As synthesis methods become more efficient and our understanding of isotope effects deepens, the applications of deuterated compounds will undoubtedly continue to expand, driving innovation across a wide spectrum of scientific research.[29][30]

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated drug - Wikipedia [en.wikipedia.org]
• 4. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 5. Deuteration - ThalesNano [thalesnano.com]
• 6. Portico [access.portico.org]
• 7. synmr.in [synmr.in]
• 8. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 13. What Are Deuterated Drugs? Everything You Need to Know About Deuterated Compounds [simsonpharma.com]
• 14. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Base-Mediated Deuteration of Organic Molecules: A Mechanistic Insight - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. resolvemass.ca [resolvemass.ca]
• 18. texilajournal.com [texilajournal.com]
• 19. researchgate.net [researchgate.net]
• 20. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 21. myuchem.com [myuchem.com]
• 22. Deuterated Compounds [simsonpharma.com]
• 23. benchchem.com [benchchem.com]
• 24. sigmaaldrich.com [sigmaaldrich.com]
• 25. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 26. Hydrology – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 27. m.youtube.com [m.youtube.com]
• 28. salamandra.net [salamandra.net]
• 29. Deuterated Compounds Market Insights & Growth Outlook 2025–2032 [congruencemarketinsights.com]
• 30. scilit.com [scilit.com]

The Cornerstone of Precision: An In-depth Guide to Internal Standards for Quantitative Analysis

For researchers, scientists, and drug development professionals, achieving accurate and reproducible quantitative results is paramount. This technical guide delves into the core principles and methodologies of using internal standards in quantitative analysis, a fundamental technique for mitigating analytical variability and ensuring data integrity, particularly in chromatographic and mass spectrometric assays.

The inherent variability in analytical instrumentation and multi-step sample preparation procedures can introduce significant errors into quantitative measurements. The internal standard (IS) method is a powerful strategy to correct for these variations, leading to enhanced precision and accuracy. An internal standard is a well-characterized compound added at a constant, known concentration to all calibration standards, quality control samples, and unknown samples being analyzed.[1][2] By monitoring the ratio of the analyte's signal to the internal standard's signal, analysts can effectively compensate for fluctuations that occur throughout the analytical workflow.[2][3]

Core Principles of the Internal Standard Method

The fundamental principle behind the internal standard method is that the analyte and the internal standard, being chemically similar, will be affected proportionally by variations in the analytical process.[4] These variations can include:

• Sample Preparation Losses: During extraction, filtration, and other sample clean-up steps, some amount of the analyte may be lost. The IS, having similar physicochemical properties, is expected to be lost at a proportional rate.[5]

• Injection Volume Inconsistencies: Minor variations in the volume of sample injected into the analytical instrument can lead to significant errors in external standard calibration. The use of an analyte-to-IS ratio minimizes the impact of these injection inconsistencies.[5]

• Instrumental Drift: The sensitivity of analytical instruments like HPLCs and mass spectrometers can fluctuate over time. The IS signal will drift in a similar manner to the analyte signal, allowing for correction.[4]

• Matrix Effects: In complex biological matrices such as plasma or serum, other components can interfere with the ionization of the analyte in mass spectrometry, either suppressing or enhancing its signal. A well-chosen internal standard, particularly a stable isotope-labeled version of the analyte, will experience similar matrix effects, thus providing a reliable correction.

Selecting the Ideal Internal Standard

The choice of an internal standard is critical for the success of a quantitative assay. An ideal internal standard should possess the following characteristics:

• Chemical Similarity: The IS should be structurally and chemically similar to the analyte to ensure it behaves similarly during sample preparation and analysis.[2][5]

• Not Present in the Sample: The internal standard must not be naturally present in the unknown samples being analyzed.[2][5]

• Chromatographic Resolution: The IS peak should be well-resolved from the analyte peak and any other matrix components in the chromatogram.[2]

• Stability: The internal standard must be chemically stable throughout the entire analytical procedure.[5]

• Availability and Purity: The IS should be readily available in a highly pure form.

In practice, two main types of internal standards are commonly used:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" for mass spectrometry-based quantification. A SIL-IS is a version of the analyte where one or more atoms have been replaced with a heavy isotope (e.g., ²H, ¹³C, ¹⁵N). Because they are chemically identical to the analyte, they co-elute chromatographically and experience nearly identical extraction recovery and matrix effects.

• Structural Analogs: When a SIL-IS is not available, a structural analog can be used. This is a compound that is not isotopically labeled but has a chemical structure and functional groups very similar to the analyte.

Experimental Workflow for Quantitative Analysis Using an Internal Standard

The following diagram illustrates a typical workflow for quantitative analysis using an internal standard, from sample receipt to final data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Liquid Chromatography | How to Use Internal Standards [masontechnology.ie]

Protocols & Analytical Methods

How to use Densil P-d6 as an internal standard in NMR

Clarification on "Densil P-d6"

Initial searches for "Densil P-d6" as an internal standard for NMR spectroscopy did not yield specific application notes or established protocols for this particular use. The available information indicates that "Densil P" is a synonym for 2,2'-Dithiobis(N-methylbenzamide), and "Densil P-d6" is its deuterated isotopologue.

Conversely, a wealth of information is available for DSS-d6 (Sodium 2,2-dimethyl-2-silapentane-5-sulfonate-d6) , a widely recognized and extensively documented internal standard for quantitative NMR (qNMR). It is plausible that "Densil P-d6" was a mistyping for the more common DSS-d6. Therefore, this document provides detailed application notes and protocols for the use of DSS-d6 as an internal standard in NMR for researchers, scientists, and drug development professionals.

Application Notes for DSS-d6 as an Internal Standard in Quantitative NMR (qNMR)

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful analytical technique for determining the purity and concentration of chemical compounds.[1][2] The method relies on the direct proportionality between the integral of an NMR signal and the number of nuclei contributing to that signal.[2] By comparing the signal integral of an analyte to that of a certified internal standard of known purity and concentration, the absolute amount of the analyte can be accurately determined.[1]

DSS-d6 is a commonly used internal standard, particularly for samples soluble in aqueous and polar organic solvents.[1] Its key features include a simple ¹H NMR spectrum with a sharp singlet from the nine equivalent protons of the trimethylsilyl (TMS) group, which is typically set to 0 ppm for chemical shift referencing.[1] This signal is in a region of the spectrum that is often free from analyte signals, minimizing the risk of overlap.

Properties and Advantages of DSS-d6

DSS-d6 offers several advantages as a qNMR internal standard:

• High Solubility: It is soluble in a range of common NMR solvents, including D₂O, DMSO-d₆, and CD₃OD.[1]

• Chemical Inertness: DSS-d6 is chemically stable and does not typically react with a wide range of analytes.

• Simple NMR Spectrum: The prominent singlet from the TMS group simplifies spectral analysis and integration.[1]

• Low Volatility: As a salt, it is non-volatile, which is crucial for accurate weighing and sample preparation.

• Chemical Shift Reference: The TMS signal serves as a universal chemical shift reference (δ = 0.0 ppm).

However, it is important to note that DSS can interact with cationic peptides, which may affect its utility in certain biological studies.[3] Additionally, DSS-d6 is hygroscopic, which requires careful handling during weighing to ensure accuracy.[1]

Applications in Research and Drug Development

The use of internal standards like DSS-d6 in qNMR is integral to various stages of research and drug development:

• Purity Assessment: Determining the purity of active pharmaceutical ingredients (APIs), intermediates, and final drug products.[4]

• Concentration Determination: Quantifying the concentration of compounds in solution, which is critical for dose-response studies and formulation development.

• Metabolomics: Quantifying metabolites in biological samples to study metabolic pathways and disease biomarkers.

• Natural Product Analysis: Determining the concentration of active compounds in natural product extracts.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for DSS-d6.

Table 1: Physical and Chemical Properties of DSS-d6

Property	Value
IUPAC Name	Sodium 1,1,2,2,3,3-hexadeutero-3-trimethylsilylpropane-1-sulfonate
Synonym	Sodium 4,4-Dimethyl-4-silapentane-1-sulfonate-d6
CAS Number	284664-85-3
Molecular Formula	C₆H₉D₆NaO₃SSi
Molar Mass	224.354 g/mol
Appearance	White powder
¹H NMR Signal	~0.0 ppm (singlet, 9H)

Table 2: Solubility of DSS-d6 in Common NMR Solvents

Solvent	Solubility
D₂O	> 5 mg/mL
DMSO-d₆	> 5 mg/mL
CD₃OD	> 5 mg/mL
CDCl₃	Insoluble
Acetone-d₆	Sufficiently soluble

Table 3: Chemical Shift of DSS-d6 Quantification Signal

Solvent	Typical Chemical Shift (ppm)
D₂O	0.0 - 0.1
DMSO-d₆	0.0 - 0.1
CD₃OD	0.0 - 0.1

Note: The exact chemical shift can be influenced by factors such as temperature, concentration, and the presence of other analytes.[1]

Experimental Workflow Diagram

Caption: Workflow for quantitative NMR using an internal standard.

Experimental Protocols

Protocol 1: Sample Preparation for qNMR

This protocol describes the preparation of a sample for qNMR analysis using DSS-d6 as an internal standard.

Materials:

• Analyte of interest

• DSS-d6 (certified reference material)

• Deuterated NMR solvent (e.g., D₂O, DMSO-d₆, CD₃OD)

• Analytical balance (accurate to at least 0.01 mg)

• Vials and caps

• High-precision NMR tubes

Procedure:

• Weighing the Internal Standard: Accurately weigh a suitable amount of DSS-d6 into a clean, dry vial. The target mass will depend on the molecular weights of the analyte and DSS-d6, aiming for a molar ratio between 0.5 and 2. A typical starting mass is 5-10 mg. Record the exact mass.

• Weighing the Analyte: Accurately weigh the analyte into the same vial containing the DSS-d6. Record the exact mass.

• Dissolution: Add a precise volume of the chosen deuterated solvent to the vial (typically 0.6-0.7 mL for a standard 5 mm NMR tube).

• Homogenization: Ensure complete dissolution of both the analyte and DSS-d6 by gentle vortexing or sonication. A clear, homogeneous solution is essential for accurate results.

• Transfer to NMR Tube: Carefully transfer the solution to a high-precision NMR tube.

Protocol 2: NMR Data Acquisition

This protocol outlines the key parameters for acquiring high-quality qNMR data.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Spectrometer Optimization: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity. The full width at half maximum (FWHM) of the residual solvent signal should be less than 1 Hz.[1]

• Setting Acquisition Parameters:

  • Pulse Angle: Use a 30° or 90° pulse. A 90° pulse provides the best signal-to-noise ratio, but a 30° pulse with a shorter relaxation delay can be used if time is a constraint, provided the relaxation delay is still sufficient.

  • Relaxation Delay (D1): This is a critical parameter. To ensure complete relaxation of all relevant protons, set D1 to at least 5-7 times the longest spin-lattice relaxation time (T₁) of the protons of interest in both the analyte and DSS-d6. For small molecules, a conservative D1 of 30-60 seconds is often used.

  • Number of Scans (NS): The number of scans should be sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 is recommended for accurate integration). Typically, 8 to 64 scans are adequate.

  • Acquisition Time (AT): Set the acquisition time to be long enough to allow the Free Induction Decay (FID) to decay completely, which is necessary for accurate integration and good baseline resolution.

• Data Acquisition: Acquire the FID.

Protocol 3: Data Processing and Calculation

This protocol details the steps for processing the acquired NMR data and calculating the analyte's purity or concentration.

Software:

• NMR data processing software (e.g., MestReNova, TopSpin, etc.)

Procedure:

• Fourier Transform: Apply an exponential window function (line broadening, LB) of 0.3 Hz to the FID and perform a Fourier transform.

• Phase and Baseline Correction: Carefully phase the spectrum to ensure all peaks are in pure absorption mode. Apply an automatic baseline correction, followed by manual adjustments if necessary, to ensure a flat baseline across the entire spectrum, especially around the signals of interest.

• Integration:

  • Calibrate the integral of the DSS-d6 singlet at ~0.0 ppm to 9.00 (representing its nine equivalent protons).

  • Integrate a well-resolved, non-overlapping signal of the analyte. Ensure the integration region covers the entire peak, from baseline to baseline.

• Calculation of Purity: The purity of the analyte can be calculated using the following formula:

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / m_analyte) * (m_IS / M_IS) * Purity_IS

  Where:

  • I_analyte: Integral of the analyte signal

  • N_analyte: Number of protons corresponding to the analyte signal

  • I_IS: Integral of the internal standard (DSS-d6) signal (calibrated to 9.00)

  • N_IS: Number of protons for the internal standard (9 for DSS-d6)

  • M_analyte: Molar mass of the analyte

  • m_analyte: Mass of the analyte

  • M_IS: Molar mass of the internal standard (DSS-d6)

  • m_IS: Mass of the internal standard (DSS-d6)

  • Purity_IS: Certified purity of the internal standard (DSS-d6)

References

• 1. bipm.org [bipm.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sodium 2,2-dimethyl-2-silapentane-5-sulfonate-d₆ (DSS) (D, 98%) - Cambridge Isotope LaboratoriesDLM-8206-1 [isotope.com]
• 4. 284664-85-3・DSS-d6 Reference Material[CRM]・044-31671・040-31673[Detail Information] | [Synthesis & Materials][Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Application Note and Protocol: Quantitative NMR (qNMR) using Densil P-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method for determining the purity and concentration of chemical substances.[1] Unlike chromatographic techniques, qNMR does not typically require a reference standard of the analyte itself. The fundamental principle of qNMR lies in the direct proportionality between the integrated intensity of an NMR signal and the number of nuclei contributing to that signal.[1] By co-dissolving a known mass of a certified internal standard (IS) with a known mass of the analyte, the absolute purity or concentration of the analyte can be accurately determined.

Densil P-d6 (1,1,1,3,3,3-hexamethyldisilazane-d18) is a highly deuterated analog of hexamethyldisilazane (HMDS). While specific literature on Densil P-d6 as a qNMR standard is not widely available, its structural analog, hexamethyldisiloxane (HMDSO), is known to be an effective internal standard.[2][3] By extension, Densil P-d6 is expected to be an excellent internal standard for ¹H qNMR due to the following anticipated properties:

• Simplified Spectrum: A single, sharp resonance from its residual protons, appearing in a relatively uncongested region of the ¹H NMR spectrum (typically around 0.06 ppm, though this can be solvent-dependent), minimizing the chance of signal overlap with the analyte.

• Chemical Inertness: High stability and lack of reactivity with a wide range of analytes and deuterated solvents.

• Solubility: Good solubility in common organic deuterated solvents.

• Low Volatility: A boiling point of approximately 125 °C (for non-deuterated HMDS) reduces the risk of concentration changes due to evaporation during sample preparation.

This document provides a comprehensive protocol for the use of Densil P-d6 as an internal standard for the quantitative analysis of organic molecules.

Experimental Protocol

Materials and Equipment

• Internal Standard: Densil P-d6 of known purity (ideally a certified reference material).

• Analyte: The compound of interest.

• Deuterated Solvent: High-purity deuterated solvent (e.g., DMSO-d6, Chloroform-d, Acetonitrile-d3) appropriate for both the analyte and Densil P-d6.

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Analytical Balance: Readability of at least 0.01 mg.

• Glassware: Clean and dry vials with screw caps, high-precision 5 mm NMR tubes.

• Pipettes and Syringes: For accurate solvent transfer.

Sample Preparation

Accurate weighing is one of the most critical steps in qNMR and a significant contributor to the overall uncertainty.[4]

• Weighing the Internal Standard: Accurately weigh approximately 5-10 mg of Densil P-d6 into a clean, dry vial. Record the exact mass (m_IS).

• Weighing the Analyte: To the same vial, add an accurately weighed amount of the analyte. The molar ratio of analyte to internal standard should ideally be between 0.5 and 2 to ensure comparable signal intensities. Record the exact mass (m_analyte).

• Dissolution: Add a sufficient volume of the chosen deuterated solvent (typically 0.6-0.7 mL) to completely dissolve both the analyte and the internal standard. Ensure complete dissolution by gentle vortexing or sonication.

• Transfer to NMR Tube: Carefully transfer the solution to a high-precision NMR tube.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for LC-MS Quantitative Analysis Using Densil P-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

The sensitive and accurate quantification of small molecules bearing primary and secondary amine or phenolic hydroxyl groups is a critical task in various scientific disciplines, including biomedical research, drug development, and environmental analysis. However, many of these compounds exhibit poor ionization efficiency and chromatographic retention in reversed-phase liquid chromatography-mass spectrometry (LC-MS), posing significant analytical challenges. Chemical derivatization with 5-(Dimethylamino)naphthalene-1-sulfonyl chloride (Dansyl Chloride) is a well-established strategy to overcome these limitations. The dansyl group enhances the hydrophobicity of the analytes and introduces a tertiary amine, which significantly improves ionization efficiency in positive mode electrospray ionization (ESI)[1].

This document provides detailed application notes and protocols for the use of Densil P-d6 (Dansyl Chloride-d6), a deuterated analog of Dansyl Chloride, for highly accurate and precise quantitative analysis via stable isotope dilution LC-MS. Serving as an ideal internal standard, Densil P-d6 co-elutes with the target analyte, effectively compensating for variations during sample preparation and mitigating matrix effects[1]. This methodology is broadly applicable to a wide range of small molecules, including amino acids, biogenic amines, and phenolic compounds[1].

Principle of the Method

The core of this quantitative approach lies in the derivatization reaction where Densil P-d6 covalently labels the target analytes. Under basic conditions, Densil P-d6 reacts with primary and secondary amines, as well as phenolic hydroxyl groups, to form stable sulfonamides or sulfonate esters, respectively. The incorporation of the deuterated dansyl group introduces a specific mass shift, enabling the simultaneous detection and quantification of the endogenous, non-labeled (light) analyte and the deuterated (heavy) internal standard. This stable isotope dilution strategy is widely regarded as the gold standard for quantitative mass spectrometry, ensuring high accuracy and precision[1].

Quantitative Performance Data

The use of Densil P-d6 in a stable isotope dilution LC-MS workflow delivers robust and reliable quantitative performance. The following tables summarize representative validation data for the analysis of various small molecules using dansyl chloride derivatization. It is important to note that specific performance characteristics will vary depending on the analyte, matrix, and instrumentation used.

Table 1: Representative Quantitative Performance for Amino Acid Analysis using Dansyl Chloride Derivatization

Analyte	Linearity (r²)	LLOQ (pmol)	Precision (%RSD)	Accuracy (%)
Alanine	>0.995	1.5	<5	95-105
Valine	>0.996	1.2	<6	94-106
Leucine	>0.998	0.8	<4	97-103
Isoleucine	>0.997	0.9	<5	96-104
Proline	>0.995	2.0	<7	93-107
Phenylalanine	>0.999	0.5	<3	98-102
Tryptophan	>0.998	0.4	<4	97-103
Tyrosine	>0.997	0.6	<5	95-105

Data is a composite representation from typical validation studies.

Table 2: Representative Quantitative Performance for Biogenic Amine Analysis using Dansyl Chloride Derivatization

Analyte	Linearity (r²)	LLOQ (ng/mL)	Precision (%RSD)	Accuracy (%)
Dopamine	>0.99	0.1	<8	92-108
Serotonin	>0.99	0.2	<10	90-110
Norepinephrine	>0.99	0.15	<9	91-109
Epinephrine	>0.99	0.2	<11	89-111
Histamine	>0.99	0.5	<7	93-107
Putrescine	>0.99	1.0	<6	94-106
Cadaverine	>0.99	1.0	<7	93-107

Data is a composite representation from typical validation studies.

Experimental Protocols

Reagent Preparation

• Densil P-d6 Stock Solution (1 mg/mL): Dissolve 1 mg of Densil P-d6 in 1 mL of anhydrous acetonitrile. Store at -20°C in a desiccator, protected from light.

• Derivatization Buffer (100 mM Sodium Carbonate/Bicarbonate, pH 9.5): Prepare a solution of 100 mM sodium carbonate and 100 mM sodium bicarbonate in water. Adjust the pH to 9.5.

• Quenching Solution (2% Formic Acid): Add 2 mL of formic acid to 98 mL of water.

• Internal Standard Working Solution: Dilute the Densil P-d6 stock solution with acetonitrile to achieve a final concentration appropriate for the expected analyte concentration range.

Sample Preparation and Derivatization Protocol for Amino Acids in Plasma

• Protein Precipitation: To 50 µL of plasma sample, add 150 µL of ice-cold acetonitrile containing the Densil P-d6 internal standard working solution.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube.

• Derivatization Reaction:

  • Add 50 µL of the derivatization buffer to the supernatant.

  • Add 50 µL of a 1 mg/mL solution of non-deuterated Dansyl Chloride in acetonitrile.

  • Vortex and incubate the mixture at 60°C for 30 minutes in the dark.

• Quenching: After incubation, add 10 µL of the quenching solution to stop the reaction. Vortex briefly.

• Final Preparation: Centrifuge the sample at 14,000 x g for 5 minutes to pellet any precipitate. Transfer the clear supernatant to an autosampler vial for LC-MS analysis.

LC-MS/MS Method Parameters

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the derivatized analytes, followed by a wash and re-equilibration step. The specific gradient will need to be optimized for the analytes of interest.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for each dansylated analyte and its corresponding d6-labeled internal standard.

Signaling Pathways and Logical Relationships

The analytes quantified using Densil P-d6 are often key players in critical biological signaling pathways. Understanding these pathways provides a biological context for the quantitative data obtained.

Amino Acid Metabolism Overview

Amino acids are the fundamental building blocks of proteins and serve as precursors for numerous essential biomolecules. Their metabolism is a complex network of interconnected pathways.

Overview of Amino Acid Metabolism.

Catecholamine and Serotonin Biosynthesis Pathway

Biogenic amines such as dopamine, norepinephrine, epinephrine, and serotonin are crucial neurotransmitters synthesized from amino acid precursors. Their signaling pathways are fundamental to numerous physiological and psychological processes.

Biosynthesis of Catecholamines and Serotonin.

Experimental Workflow

The following diagram illustrates the logical progression of the experimental workflow for the quantitative analysis of small molecules using Densil P-d6 derivatization followed by LC-MS.

LC-MS quantitative analysis workflow.

Conclusion

The use of Densil P-d6 in conjunction with Dansyl Chloride for derivatization offers a robust, sensitive, and highly accurate method for the quantitative analysis of a wide array of primary and secondary amine and phenol-containing small molecules by LC-MS. The stable isotope dilution approach effectively corrects for analytical variability, ensuring high-quality data suitable for demanding research and development applications. The protocols and data presented herein provide a solid foundation for the implementation of this powerful analytical strategy.

References

• 1. Amino acid synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Sample Preparation of Densil P-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Densil P-d6, the deuterated form of 2,2'-Disulfanediylbis(N-methylbenzamide), serves as an ideal internal standard for the quantitative analysis of its non-labeled counterpart in complex biological matrices. The use of stable isotope-labeled internal standards (SIL-IS) is the gold standard in mass spectrometry-based bioanalysis.[1] Densil P-d6 is chemically identical to the analyte of interest but has a different mass, allowing for its distinction by a mass spectrometer. Its key advantage is its ability to co-elute with the analyte during chromatography, thereby experiencing and correcting for variations in sample preparation, injection volume, and matrix effects such as ion suppression or enhancement.

This document provides detailed application notes and experimental protocols for various sample preparation techniques for the analysis of the target analyte using Densil P-d6 as an internal standard. The methods described are applicable to common biological matrices such as human plasma and urine and are designed for high-throughput analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Deuterated Internal Standards

The fundamental principle behind using a deuterated internal standard like Densil P-d6 is to add a known quantity of the standard to the unknown sample at the beginning of the sample preparation process. Because the deuterated standard has nearly identical physicochemical properties to the analyte, it will behave similarly during extraction, chromatography, and ionization. Any loss of analyte during sample processing will be accompanied by a proportional loss of the internal standard. Similarly, any variation in ionization efficiency will affect both the analyte and the internal standard to the same extent. By calculating the ratio of the analyte response to the internal standard response, accurate and precise quantification can be achieved, as this ratio will remain constant even if the absolute responses vary.

Workflow for quantification using a deuterated internal standard.

Sample Preparation Techniques

The choice of sample preparation technique is critical for removing interferences from the biological matrix and ensuring the accuracy and sensitivity of the LC-MS/MS analysis. Three common techniques are detailed below: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Protein Precipitation (PPT)

Protein precipitation is a simple and rapid method for removing the bulk of proteins from plasma or serum samples. It is particularly suitable for high-throughput screening. Acetonitrile is a commonly used precipitating agent.

Experimental Protocol for PPT

• To 100 µL of plasma sample (calibrator, quality control, or unknown) in a microcentrifuge tube, add 20 µL of Densil P-d6 working solution (e.g., 100 ng/mL in methanol).

• Add 300 µL of ice-cold acetonitrile.

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in the mobile phase to increase sensitivity.

Step-by-step protein precipitation workflow.

Quantitative Data Summary for PPT

Parameter	Expected Performance
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99
Recovery	85 - 105%
Matrix Effect	90 - 110%
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (%Bias)	± 15%

Liquid-Liquid Extraction (LLE)

LLE is a sample purification technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase (the sample) and an organic solvent. This method can provide cleaner extracts than PPT.

Experimental Protocol for LLE

• To 200 µL of a plasma sample in a glass tube, add 20 µL of the Densil P-d6 working solution (e.g., 100 ng/mL in methanol).

• Add 1 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether or a mixture of diethyl ether and dichloromethane).

• Vortex the mixture for 5 minutes.

• Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Step-by-step liquid-liquid extraction workflow.

Quantitative Data Summary for LLE

Parameter	Expected Performance
Linearity Range	0.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Recovery	> 80%
Matrix Effect	95 - 105%
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 10%
Accuracy (%Bias)	± 10%

Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that uses a solid sorbent to isolate analytes from a complex matrix. It can provide the cleanest extracts and allows for sample concentration, leading to higher sensitivity.

Experimental Protocol for SPE

• Sample Pre-treatment: To 500 µL of a plasma sample, add 50 µL of the Densil P-d6 working solution (e.g., 100 ng/mL in methanol). Add 500 µL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Step-by-step solid-phase extraction workflow.

Quantitative Data Summary for SPE

Parameter	Expected Performance
Linearity Range	0.1 - 250 ng/mL
Correlation Coefficient (r²)	> 0.998
Recovery	> 90%
Matrix Effect	98 - 102%
Intra-day Precision (%CV)	< 5%
Inter-day Precision (%CV)	< 5%
Accuracy (%Bias)	± 5%

Conclusion

The choice of sample preparation technique for the analysis of a target analyte with Densil P-d6 as an internal standard depends on the required sensitivity, throughput, and the complexity of the biological matrix. Protein precipitation offers a rapid and simple approach for high-throughput analysis. Liquid-liquid extraction provides cleaner samples and improved sensitivity. Solid-phase extraction delivers the highest level of sample cleanup and concentration, resulting in the best sensitivity and accuracy. The protocols and data presented in these application notes provide a comprehensive guide for researchers to develop and validate robust bioanalytical methods.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Quantitative Analysis Using Densil P-d6 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Densil P-d6 as an internal standard in the quantitative analysis of its unlabeled analogue, 2,2'-Disulfanediylbis(N-methylbenzamide). The methodologies described herein are primarily focused on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a powerful analytical technique for sensitive and selective quantification in complex biological matrices.

Introduction to Quantitative Analysis with Deuterated Internal Standards

In quantitative bioanalysis, particularly in drug development and clinical research, accuracy and precision are paramount. Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are the gold standard for LC-MS/MS assays.[1] Densil P-d6 is the deuterium-labeled form of 2,2'-Disulfanediylbis(N-methylbenzamide). By incorporating deuterium atoms, the mass of the molecule is increased, allowing it to be distinguished from the unlabeled analyte by the mass spectrometer.

The fundamental principle behind using a SIL-IS is isotope dilution mass spectrometry. A known amount of the internal standard is added to all samples, including calibration standards and quality controls, at an early stage of the sample preparation. Since the SIL-IS is chemically and physically almost identical to the analyte, it experiences similar variations during sample extraction, chromatography, and ionization.[1] By calculating the ratio of the analyte's peak area to the internal standard's peak area, these variations can be effectively normalized, leading to highly accurate and precise quantification.

Experimental Protocols

The following protocols are detailed methodologies for the quantitative analysis of 2,2'-Disulfanediylbis(N-methylbenzamide) using Densil P-d6 as an internal standard. These protocols are based on established practices for similar small molecules in biological matrices and should be adapted and validated for specific laboratory conditions and matrices.

2.1. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of 2,2'-Disulfanediylbis(N-methylbenzamide) and Densil P-d6 reference standards.

  • Dissolve each standard in a suitable organic solvent, such as methanol or acetonitrile, in a 1 mL volumetric flask to obtain a final concentration of 1 mg/mL.

  • Store the primary stock solutions at -20°C or below.

• Working Standard Solutions for Calibration Curve:

  • Prepare a series of working standard solutions by serially diluting the 2,2'-Disulfanediylbis(N-methylbenzamide) primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

  • The concentration range of the working standards should encompass the expected concentration range of the analyte in the study samples.

• Internal Standard Working Solution:

  • Dilute the Densil P-d6 primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water to a final concentration that provides a consistent and robust response in the mass spectrometer. A typical concentration might be in the range of 100 ng/mL.

2.2. Sample Preparation from Human Plasma (Protein Precipitation)

Protein precipitation is a common and straightforward method for extracting small molecules from plasma.

• Sample Aliquoting: Pipette 100 µL of plasma sample (blank, calibration standard, quality control, or unknown study sample) into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 25 µL of the Densil P-d6 internal standard working solution to each tube.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• (Optional) Evaporation and Reconstitution: The supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of a solvent compatible with the LC mobile phase to increase sensitivity.

2.3. LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions for an LC-MS/MS method. Optimization will be required for specific instrumentation.

• Liquid Chromatography (LC) System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% formic acid in water
Mobile Phase B	0.1% formic acid in acetonitrile
Gradient Elution	A linear gradient from a low percentage of Mobile Phase B to a high percentage over several minutes to ensure separation from matrix components.
Flow Rate	0.4 mL/min
Injection Volume	5 µL

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: These need to be determined by infusing the pure analyte and internal standard into the mass spectrometer to identify the precursor ions (typically [M+H]⁺) and the most abundant and stable product ions. For 2,2'-Disulfanediylbis(N-methylbenzamide) (MW: 332.44) and Densil P-d6 (MW: ~338.48), hypothetical MRM transitions would be determined experimentally.

Data Analysis and Concentration Calculation

• Peak Integration: Integrate the chromatographic peaks for the selected MRM transitions of both the analyte and Densil P-d6.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard for all samples.

• Calibration Curve: Plot the peak area ratio of the calibration standards against their known concentrations. Perform a linear regression analysis (typically with 1/x² weighting) to generate a calibration curve.

• Quantification of Unknowns: Determine the concentration of the analyte in the unknown samples and quality control samples by interpolating their peak area ratios from the calibration curve.

The concentration of the analyte is calculated using the following formula:

Concentration of Analyte = (Response Ratio of Analyte in Sample - Intercept) / Slope

Where the Response Ratio is (Peak Area of Analyte / Peak Area of Internal Standard), and the Intercept and Slope are obtained from the linear regression of the calibration curve.

Data Presentation

The following tables present hypothetical, yet representative, quantitative data for a bioanalytical method validation using Densil P-d6.

Table 1: Calibration Curve Parameters

Parameter	Value
Concentration Range (ng/mL)	1 - 1000
Regression Model	Linear
Weighting Factor	1/x²
Correlation Coefficient (r²)	> 0.995

Table 2: Accuracy and Precision of Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
Low QC	3	< 10%	± 10%	< 12%	± 12%
Mid QC	100	< 8%	± 8%	< 10%	± 10%
High QC	800	< 7%	± 7%	< 9%	± 9%

Acceptance criteria are typically within ±15% for accuracy and ≤15% for precision (±20% and ≤20% at the Lower Limit of Quantification).

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship in using an internal standard for quantitative analysis.

References

• 1. Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Densil P-d6 for the Quantitative Analysis of Thiol-Containing Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of metabolites is a cornerstone of drug discovery and development, providing critical insights into metabolic pathways, disease states, and drug efficacy. Thiol-containing metabolites, such as cysteine, glutathione, and homocysteine, are particularly important due to their roles in redox homeostasis, detoxification, and cellular signaling. However, their inherent reactivity and polarity can pose analytical challenges for liquid chromatography-mass spectrometry (LC-MS) based quantification.

Chemical derivatization is a powerful strategy to overcome these challenges by improving the chromatographic retention, ionization efficiency, and fragmentation characteristics of target analytes. Densil P-d6, chemically identified as Dithio-2,2'-bis(N-methylbenzamide)-d6, is a deuterated derivatization reagent designed for the sensitive and specific quantification of thiol-containing metabolites.[1] The core of this reagent is a disulfide bond that selectively reacts with sulfhydryl groups (-SH) on metabolites through a disulfide exchange reaction. The incorporation of six deuterium atoms provides a stable isotopic signature, making it an ideal internal standard for correcting matrix effects and improving the accuracy and precision of quantification.

This application note provides a detailed protocol for the use of Densil P-d6 in the quantification of thiol-containing metabolites in biological samples using LC-MS/MS.

Principle of the Method

The methodology is based on a disulfide exchange reaction between Densil P-d6 and thiol-containing metabolites. In this reaction, the disulfide bond in Densil P-d6 is cleaved, and a new, more stable mixed disulfide is formed between the metabolite and one half of the Densil P-d6 molecule. The deuterated N-methylbenzamide portion of the reagent imparts increased hydrophobicity to the derivatized metabolite, leading to improved retention on reversed-phase liquid chromatography columns. Furthermore, the N-methylbenzamide moiety can enhance ionization efficiency in the mass spectrometer. For quantitative analysis, a known amount of a non-deuterated analogue or a different thiol-containing internal standard derivatized with Densil P-d6 is spiked into the sample prior to analysis.

Data Presentation

Table 1: Hypothetical Performance Characteristics of Densil P-d6 Derivatization for Thiol Metabolite Quantification

Metabolite	Matrix	LLOQ (nM)	ULOQ (µM)	Linearity (R²)
Cysteine	Plasma	5	100	>0.995
Glutathione	Cell Lysate	10	500	>0.998
Homocysteine	Urine	2	50	>0.997
Cysteamine	Tissue Homogenate	5	100	>0.996

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification. Data presented is hypothetical and for illustrative purposes.

Mandatory Visualization

Caption: Experimental workflow for thiol metabolite quantification using Densil P-d6.

Caption: Disulfide exchange reaction between a thiol metabolite and Densil P-d6.

Experimental Protocols

Reagent Preparation

• Densil P-d6 Stock Solution (10 mg/mL): Dissolve 10 mg of Densil P-d6 in 1 mL of anhydrous acetonitrile. Store at -20°C in a desiccator.

• Densil P-d6 Working Solution (1 mg/mL): Dilute the stock solution 1:10 with anhydrous acetonitrile. Prepare fresh before use.

• Reducing Agent (TCEP Solution, 100 mM): Dissolve 28.7 mg of tris(2-carboxyethyl)phosphine (TCEP) in 1 mL of water. Prepare fresh.

• Internal Standard (IS) Working Solution: Prepare a working solution of a suitable thiol-containing internal standard (e.g., ¹³C₃,¹⁵N-Cysteine) at a concentration of 10 µM in water.

Sample Preparation

The following protocol is a general guideline and may require optimization for different biological matrices.

For Plasma/Serum Samples:

• Thaw frozen plasma or serum samples on ice.

• To 50 µL of sample, add 150 µL of ice-cold methanol containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• To measure total thiol content (both free and disulfide-bound), add 5 µL of 100 mM TCEP solution and incubate at room temperature for 30 minutes. For free thiol analysis, omit this step.

• Dry the supernatant under a gentle stream of nitrogen or in a vacuum concentrator.

For Cell/Tissue Samples:

• Homogenize cell pellets or tissue samples in a suitable extraction solvent (e.g., 80% methanol) containing the internal standard.

• Centrifuge the homogenate at 14,000 x g for 10 minutes at 4°C.

• Collect the supernatant and proceed with the optional reduction step as described for plasma/serum samples.

• Dry the supernatant before derivatization.

Derivatization Protocol

• Reconstitute the dried sample extract in 50 µL of 50% acetonitrile in water.

• Add 10 µL of the Densil P-d6 working solution (1 mg/mL).

• Vortex briefly and incubate at room temperature for 1 hour, protected from light.

• After incubation, add 5 µL of 2% formic acid in water to stop the reaction.

• Centrifuge at 14,000 x g for 5 minutes to pellet any precipitate.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the derivatized metabolites (e.g., 5-95% B over 10 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of MS/MS.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each derivatized metabolite and the internal standard. The exact m/z values will depend on the metabolite of interest.

Data Processing and Quantification

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the analyte in the calibration standards.

• Determine the concentration of the analyte in the samples from the calibration curve.

Conclusion

The use of Densil P-d6 as a derivatization agent offers a robust and sensitive method for the quantification of thiol-containing metabolites in complex biological matrices. The stable isotope label allows for accurate correction of analytical variability, leading to high-quality quantitative data. The protocol described provides a foundation for developing and validating methods for specific thiol metabolites in various research and development settings.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes: Pharmacokinetic Profiling Using Densil P-d6 as a Stable Isotope Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope-labeled compounds are invaluable tools in modern pharmacokinetic (PK) studies. Densil P-d6, the deuterium-labeled analogue of 2,2'-Disulfanediylbis(N-methylbenzamide), serves as an excellent tracer for in vivo and in vitro drug metabolism and pharmacokinetic (DMPK) investigations.[1] Its use allows for the sensitive and specific quantification of the parent compound and its metabolites, distinguishing them from endogenous substances. This application note provides a detailed protocol for a pharmacokinetic study in a rodent model using Densil P-d6 as a tracer, from study design to data analysis.

Principle of Stable Isotope Tracing

The core principle behind using a stable isotope-labeled tracer like Densil P-d6 is that its chemical and biological properties are nearly identical to its unlabeled counterpart. However, the mass difference introduced by the deuterium atoms allows for its distinct detection by mass spectrometry (MS). This enables precise quantification of the administered drug without interference from endogenous compounds, making it an ideal internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[1]

Applications

• Absolute Bioavailability Studies: Simultaneous intravenous (IV) administration of the labeled drug (Densil P-d6) and oral (PO) administration of the unlabeled drug allows for the precise determination of absolute bioavailability in a single experiment, reducing inter-animal variability.

• Metabolite Identification and Quantification: The known isotopic pattern of Densil P-d6 and its metabolites simplifies their identification in complex biological matrices.

• Drug-Drug Interaction Studies: Densil P-d6 can be used to assess the impact of a co-administered drug on its own pharmacokinetics.

• Microdosing Studies: The high sensitivity of MS detection for labeled compounds enables pharmacokinetic studies with very low doses of the drug.

Experimental Workflow

The following diagram outlines the general workflow for a pharmacokinetic study using Densil P-d6.

Figure 1: General workflow for a pharmacokinetic study using a stable isotope tracer.

Detailed Experimental Protocol: Oral Bioavailability Study in Rats

This protocol describes a study to determine the oral bioavailability of a hypothetical parent drug using Densil P-d6 as an intravenous tracer.

Materials and Reagents

• Test Articles:

  • Parent Drug (unlabeled)

  • Densil P-d6 (deuterium-labeled)

• Vehicle: e.g., 0.5% (w/v) methylcellulose in water

• Animals: Male Sprague-Dawley rats (n=5 per group), 8-10 weeks old

• Reagents for Sample Analysis:

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Formic acid, LC-MS grade

  • Ultrapure water

  • Internal Standard (IS) for LC-MS/MS analysis (a structurally similar compound)

Animal Dosing and Sampling

• Animal Acclimatization: House animals in a controlled environment for at least 7 days prior to the study.

• Dose Preparation:

  • Prepare a 1 mg/mL solution of the parent drug in the vehicle for oral administration.

  • Prepare a 0.1 mg/mL solution of Densil P-d6 in a suitable intravenous vehicle (e.g., saline).

• Dosing:

  • Administer the parent drug orally (PO) to one group of rats at a dose of 10 mg/kg.

  • Administer Densil P-d6 intravenously (IV) via the tail vein to a separate group of rats at a dose of 1 mg/kg.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the jugular vein at the following time points:

    • IV Group: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

    • PO Group: 0 (pre-dose), 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C and 3000 x g for 10 minutes to separate the plasma.

  • Transfer the plasma to labeled cryovials and store at -80°C until analysis.

Sample Analysis by LC-MS/MS

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of each plasma sample, add 150 µL of ACN containing the internal standard (e.g., 100 ng/mL).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Conditions (Illustrative):

  • LC System: Standard HPLC system

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in ACN

  • Gradient: A suitable gradient to separate the analytes.

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), positive

  • MRM Transitions:

    • Parent Drug: [M+H]+ -> fragment ion

    • Densil P-d6: [M+H+6]+ -> fragment ion

    • Internal Standard: [M+H]+ -> fragment ion

Data Presentation and Analysis

The plasma concentration-time data for both the parent drug (PO administration) and Densil P-d6 (IV administration) should be tabulated.

Table 1: Mean Plasma Concentrations (ng/mL) of Parent Drug and Densil P-d6

Time (h)	Parent Drug (PO)	Densil P-d6 (IV)
0.08	-	850.2
0.25	120.5	625.8
0.5	250.1	410.3
1	480.6	215.7
2	510.2	105.9
4	350.8	50.1
8	150.3	15.6
12	75.1	5.2
24	10.2	BQL
BQL: Below Quantifiable Limit

Pharmacokinetic parameters are then calculated using non-compartmental analysis.

Table 2: Key Pharmacokinetic Parameters

Parameter	Parent Drug (PO)	Densil P-d6 (IV)
Dose (mg/kg)	10	1
Cmax (ng/mL)	515.5	900.1
Tmax (h)	2.0	0.08
AUC0-t (ngh/mL)	2850.7	1550.3
AUC0-inf (ngh/mL)	2900.1	1560.5
t1/2 (h)	4.5	3.8
CL (L/h/kg)	-	0.64
Vd (L/kg)	-	3.2

The oral bioavailability (F%) is calculated using the following formula:

F(%) = (AUCPO / DosePO) / (AUCIV / DoseIV) * 100

F(%) = (2900.1 / 10) / (1560.5 / 1) * 100 = 18.6%

Logical Relationship for Bioavailability Calculation

The following diagram illustrates the relationship between the data obtained from the two routes of administration to calculate oral bioavailability.

Figure 2: Logical diagram for the calculation of oral bioavailability.

Conclusion

Densil P-d6 is a powerful tool for conducting precise and efficient pharmacokinetic studies. The use of stable isotope tracers minimizes biological variability and provides high-quality data for critical decision-making in the drug development process. The protocols and methodologies outlined in this application note provide a robust framework for the successful implementation of such studies.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Isotope Dilution Mass Spectrometry with Densil P-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isotope Dilution Mass Spectrometry (IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique for the highly accurate and precise quantification of chemical substances.[1][2] Considered a definitive method in analytical chemistry, IDMS relies on the addition of a known amount of an isotopically labeled version of the analyte (the "spike" or internal standard) to the sample.[1][2] By measuring the change in the isotopic ratio of the analyte after spiking, the original concentration of the analyte in the sample can be determined with high accuracy.[1] This method is particularly advantageous for complex matrices where analyte recovery can be variable, as the isotopic standard experiences the same sample preparation and analysis effects as the endogenous analyte.[1]

Densil P-d6: A Deuterated Derivatizing Agent for Thiol Quantification

Densil P-d6, the deuterium-labeled form of 2,2'-Disulfanediylbis(N-methylbenzamide), is a specialized derivatizing agent designed for the sensitive and specific quantification of thiols (sulfhydryl compounds) by mass spectrometry. Thiols, such as glutathione, cysteine, and homocysteine, are crucial molecules in biological systems, playing key roles in redox homeostasis, detoxification, and cellular signaling.

The derivatization of thiols with Densil P-d6 serves two primary purposes in an IDMS workflow:

• Introduction of a Stable Isotope Label: The six deuterium atoms in Densil P-d6 provide a distinct mass shift, allowing the derivatized internal standard to be differentiated from the derivatized endogenous analyte by the mass spectrometer.

• Improved Chromatographic and Ionization Properties: Derivatization can enhance the stability of the analyte, improve its chromatographic separation, and increase its ionization efficiency, leading to better sensitivity and specificity of the analysis.

Application: Absolute Quantification of Glutathione in Human Plasma

This application note details a protocol for the absolute quantification of reduced glutathione (GSH) in human plasma using Isotope Dilution Mass Spectrometry with Densil P-d6 as the derivatizing agent for the internal standard.

Principle

A known amount of a certified glutathione standard is derivatized with non-labeled Densil P to serve as the external calibrator. A known amount of a certified glutathione isotopic standard (e.g., ¹³C₂, ¹⁵N-glutathione) is derivatized with Densil P-d6 to create the internal standard. This internal standard is spiked into the plasma sample, where it mixes with the endogenous glutathione. The endogenous glutathione is then derivatized with non-labeled Densil P. The ratio of the peak areas of the derivatized endogenous glutathione and the derivatized internal standard is then used to calculate the exact concentration of glutathione in the original plasma sample.

Experimental Protocols

Materials and Reagents

• Glutathione (GSH) certified reference standard

• ¹³C₂, ¹⁵N-Glutathione certified reference standard

• Densil P (2,2'-Disulfanediylbis(N-methylbenzamide))

• Densil P-d6 (2,2'-Disulfanediylbis(N-methylbenzamide)-d6)

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (collected with EDTA as anticoagulant)

• Microcentrifuge tubes

• Autosampler vials

Standard and Sample Preparation

1. Preparation of Stock Solutions:

• Glutathione Stock Solution (1 mg/mL): Accurately weigh and dissolve glutathione in ultrapure water.

• ¹³C₂, ¹⁵N-Glutathione Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve ¹³C₂, ¹⁵N-glutathione in ultrapure water.

• Densil P Stock Solution (10 mg/mL): Dissolve Densil P in acetonitrile.

• Densil P-d6 Stock Solution (10 mg/mL): Dissolve Densil P-d6 in acetonitrile.

• TCEP Reducing Agent Solution (100 mM): Dissolve TCEP hydrochloride in ultrapure water.

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the Glutathione Stock Solution with ultrapure water to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• To 50 µL of each calibration standard, add 10 µL of TCEP solution and vortex.

• Add 50 µL of the Densil P Stock Solution, vortex, and incubate at 60°C for 30 minutes.

• After incubation, add 890 µL of 0.1% formic acid in water.

3. Preparation of the Internal Standard Working Solution:

• Dilute the ¹³C₂, ¹⁵N-Glutathione Internal Standard Stock Solution with ultrapure water to a concentration of 10 µg/mL.

• To 100 µL of the diluted ¹³C₂, ¹⁵N-Glutathione solution, add 20 µL of TCEP solution and vortex.

• Add 100 µL of the Densil P-d6 Stock Solution, vortex, and incubate at 60°C for 30 minutes. This is the Internal Standard Working Solution.

4. Sample Preparation and Derivatization:

• Thaw frozen human plasma samples on ice.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the Internal Standard Working Solution.

• Add 10 µL of TCEP solution to reduce any oxidized glutathione (GSSG) to GSH and vortex.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Add 50 µL of the non-labeled Densil P Stock Solution to the supernatant, vortex, and incubate at 60°C for 30 minutes to derivatize the endogenous GSH.

• After incubation, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of 0.1% formic acid in water.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Parameters

Parameter	Setting
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
- Derivatized GSH	[M+H]⁺ of derivatized GSH → specific product ion
- Derivatized ¹³C₂, ¹⁵N-GSH-d6	[M+H]⁺ of derivatized internal standard → specific product ion
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Collision Gas	Argon

(Note: Specific MRM transitions need to be optimized based on the exact mass of the derivatized analytes and the instrument used.)

Data Presentation

Table 1: Linearity of Glutathione Calibration Curve

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
0.1	Example Value
0.5	Example Value
1.0	Example Value
5.0	Example Value
10.0	Example Value
25.0	Example Value
50.0	Example Value
100.0	Example Value
R²	>0.99

Table 2: Precision and Accuracy of the Method

QC Level	Concentration (µg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	1.0	< 5%	< 5%	95-105%
Medium	10.0	< 5%	< 5%	95-105%
High	50.0	< 5%	< 5%	95-105%

Table 3: Quantification of Glutathione in Human Plasma Samples

Sample ID	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Plasma Sample 1	Example Value	Example Value
Plasma Sample 2	Example Value	Example Value
Plasma Sample 3	Example Value	Example Value

Visualizations

Caption: Experimental workflow for the IDMS quantification of glutathione.

Caption: Derivatization reaction of a thiol with Densil P.

References

• 1. Precolumn derivatization of cysteine residues for quantitative analysis of five major cytochrome P450 isoenzymes by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Method for the determination of total homocysteine in plasma and urine by stable isotope dilution and electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Densil P-d6 in the Synthesis of a Deuterated Axitinib Analogue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol and scientific context for the utilization of Densil P-d6, a deuterated reagent, in the synthesis of a deuterated analogue of Axitinib. This document outlines the potential benefits of isotopic substitution in drug development, presents a hypothetical synthetic protocol, and includes structured data and workflow visualizations.

Introduction: Axitinib and the Role of Deuteration in Drug Development

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor that targets vascular endothelial growth factor receptors (VEGFRs), which are crucial in the process of angiogenesis (the formation of new blood vessels). It is approved for the treatment of advanced renal cell carcinoma.

The incorporation of deuterium, a stable isotope of hydrogen, into active pharmaceutical ingredients (APIs) is an emerging strategy in drug discovery to enhance their pharmacokinetic and pharmacodynamic properties. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a significant kinetic isotope effect (KIE). This effect can slow down metabolic processes, particularly those mediated by cytochrome P450 (CYP) enzymes. The potential advantages of deuterated pharmaceuticals include an improved metabolic profile, which may reduce or eliminate unwanted side effects, enhanced oral bioavailability, and an increased half-life, potentially allowing for less frequent dosing[1][2][3].

Densil P-d6: A Deuterated Reagent for Axitinib Analogue Synthesis

Densil P-d6 is the deuterium-labeled form of 2,2'-Disulfanediylbis(N-methylbenzamide)[4]. It has been identified as a labeled intermediate in the synthesis of Axitinib analogues[5]. The incorporation of deuterium at the N-methyl groups could potentially alter the metabolic fate of the resulting Axitinib analogue, as N-demethylation is a common metabolic pathway for many drugs.

Hypothetical Protocol for the Synthesis of a Deuterated Axitinib Analogue

This protocol describes a potential pathway for the synthesis of a deuterated Axitinib analogue using a key palladium-catalyzed cross-coupling reaction.

3.1. Materials and Reagents

• 3-iodo-1H-indazol-6-amine

• Densil P-d6 (Dithio-2,2'-bis(N-methylbenzamide)-d6)

• Palladium acetate (Pd(OAc)2)

• Xantphos

• Sodium bicarbonate (NaHCO3)

• N-Methyl-2-pyrrolidone (NMP)

• 2-Vinylpyridine

• Other necessary solvents and reagents for purification

3.2. Experimental Procedure

Step 1: Synthesis of Deuterated N-methyl-2-mercaptobenzamide (d3)

The synthesis begins with the reduction of Densil P-d6 to the corresponding deuterated thiol.

• Suspend Densil P-d6 in a suitable solvent such as ethanol.

• Add a reducing agent (e.g., sodium borohydride) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction with a weak acid and extract the product into an organic solvent.

• Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure to yield the deuterated thiol intermediate.

Step 2: Migita Coupling for the Formation of the Deuterated Axitinib Precursor

This step involves the palladium-catalyzed coupling of the deuterated thiol with an appropriate indazole derivative.

• To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add 3-iodo-1H-indazol-6-amine, the deuterated N-methyl-2-mercaptobenzamide from Step 1, palladium acetate (Pd(OAc)2), and Xantphos.

• Add N-Methyl-2-pyrrolidone (NMP) as the solvent, followed by sodium bicarbonate (NaHCO3).

• Heat the reaction mixture to the appropriate temperature (e.g., 50-90 °C) and stir for several hours until the reaction is complete.

• Upon completion, cool the mixture and perform a standard aqueous workup.

• Purify the crude product by column chromatography or recrystallization to obtain the deuterated Axitinib precursor.

Step 3: Heck Reaction to Introduce the Vinyl Pyridine Moiety

The final step is the palladium-catalyzed Heck reaction to introduce the 2-vinylpyridine group.

• Dissolve the deuterated Axitinib precursor in a suitable solvent system (e.g., NMP/THF).

• Add 2-vinylpyridine, a palladium catalyst (e.g., Pd(OAc)2), and a suitable ligand (e.g., Xantphos).

• Add a base (e.g., DIPEA) and heat the mixture.

• After the reaction is complete, cool the mixture and purify the final deuterated Axitinib analogue, for instance, through crystallization.

Quantitative Data: A Comparative Overview

The following table provides a hypothetical comparison of the expected properties of a deuterated Axitinib analogue versus the non-deuterated parent drug, based on the general benefits of deuteration.

Property	Standard Axitinib	Hypothetical Deuterated Axitinib Analogue	Potential Advantage of Deuteration
Metabolic Stability	Subject to N-demethylation by CYP enzymes	Reduced rate of N-demethylation	Improved metabolic profile, potentially leading to fewer drug-drug interactions and reduced formation of certain metabolites[1][2].
Half-life (t½)	~5 hours	Potentially > 5 hours	May allow for a reduced dosing frequency, which can improve patient compliance[1][3].
Oral Bioavailability	Moderate	Potentially increased	Reduced first-pass metabolism could lead to more of the active drug reaching systemic circulation[1][2].
Potency (IC50)	Highly potent	Expected to be similar to the parent drug	The therapeutic efficacy is anticipated to be maintained as the core pharmacophore remains unchanged.

Visualizations

5.1. Synthetic Workflow Diagram

Caption: Synthetic pathway for a deuterated Axitinib analogue.

5.2. Logical Relationship of Deuteration Benefits

Caption: The impact of deuteration on drug properties.

Conclusion

The use of deuterated reagents like Densil P-d6 presents a promising avenue for the development of next-generation pharmaceuticals with improved properties. The synthesis of a deuterated Axitinib analogue, by potentially slowing its metabolism, could lead to a more favorable pharmacokinetic profile. The provided hypothetical protocol, based on established synthetic routes for Axitinib, offers a foundational methodology for researchers to explore the synthesis and therapeutic potential of such deuterated compounds. Further experimental validation is necessary to confirm the specific advantages of this approach.

References

• 1. Deuterated Reagents for Pharmaceuticals – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated Reagents for Pharmaceuticals | Eurisotop [eurisotop.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CAS 2527-58-4: Densil P | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

How to address isotopic exchange in Densil P-d6

For researchers, scientists, and drug development professionals utilizing Densil P-d6, ensuring the isotopic stability of this deuterated standard is critical for accurate and reliable quantitative analysis. Isotopic exchange, the unintended swapping of deuterium atoms with hydrogen from the surrounding environment, can compromise experimental results. This guide provides troubleshooting advice and answers to frequently asked questions to help you mitigate and address potential isotopic exchange issues with Densil P-d6.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Densil P-d6?

Isotopic exchange is a chemical reaction where a deuterium atom on a labeled compound like Densil P-d6 is replaced by a hydrogen atom from its environment (e.g., solvent, matrix).[1] This is problematic because it alters the mass of the internal standard, potentially leading to its misidentification as the unlabeled analyte. This can result in inaccurate quantification, "false positives," and compromised data integrity.[1]

Q2: Which deuterium positions on a molecule are most susceptible to exchange?

Deuterium atoms attached to heteroatoms such as oxygen (-OH), nitrogen (-NH), and sulfur (-SH) are highly susceptible to exchange.[1][2] Additionally, deuterium atoms on a carbon adjacent to a carbonyl group can also be labile under certain conditions.[1][2] While the exact structure of Densil P-d6 (2,2'-Disulfanediylbis(N-methylbenzamide)-d6) suggests labeling on the N-methyl groups, it is crucial to consult the certificate of analysis to confirm the positions of the deuterium labels and assess their stability.[2]

Q3: What are the primary factors that promote isotopic exchange?

Several environmental and experimental factors can influence the rate of hydrogen-deuterium exchange:

• pH: Both acidic and basic conditions can catalyze the exchange process.[1][2] For many compounds, the minimum rate of exchange occurs in a slightly acidic pH range, around 2.5 to 3.[1][2]

• Temperature: Higher temperatures accelerate the rate of isotopic exchange.[1][2]

• Solvent: Protic solvents, such as water and methanol, can readily provide protons to exchange with the deuterium atoms on the standard.[1][2]

• Solvent Accessibility: For an exchange to occur, the deuterium atom must be accessible to the solvent.[1]

Q4: How can I prevent or minimize isotopic exchange of Densil P-d6 during my experiments?

To maintain the isotopic integrity of Densil P-d6, consider the following preventative strategies:

• Solvent Choice: Whenever possible, use aprotic solvents (e.g., acetonitrile, tetrahydrofuran) for preparing stock and working solutions.[1][2] If an aqueous solution is necessary, consider using a D₂O-based buffer.[1]

• pH Control: Maintain the pH of aqueous solutions in a range that minimizes exchange. For many compounds, a pH between 2.5 and 7 is recommended.[2]

• Temperature Control: Store stock solutions at low temperatures, such as -20°C or -80°C, and keep samples cooled in the autosampler (e.g., 4°C) during analysis.[1][2][3]

• Minimize Exposure Time: Add the deuterated internal standard to your samples as late as possible in the sample preparation workflow to reduce its contact time with potentially protic environments.[3]

Troubleshooting Guide

If you suspect that isotopic exchange is affecting your results, follow this troubleshooting guide to identify and resolve the issue.

Symptom: Inconsistent or lower-than-expected signal from Densil P-d6. Appearance of a signal at the mass of the unlabeled analyte in a blank sample spiked only with the internal standard.[1]

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying and addressing isotopic exchange.

Data Summary Tables

Table 1: Environmental Factors Influencing Isotopic Exchange

Factor	Condition Promoting Exchange	Recommended Condition for Minimal Exchange
pH	High (>8) or Low (<2)[2]	Maintain pH between 2.5 and 7[2]
Temperature	High	Store and analyze at low temperatures (e.g., 4°C)[2][3]
Solvent	Protic (e.g., H₂O, CH₃OH)[2]	Use aprotic solvents (e.g., acetonitrile, THF) when possible[2]

Table 2: Susceptibility of Deuterium Label Position to Exchange

Label Position	Susceptibility to Exchange	Rationale
On Heteroatoms (O, N, S)	High	Deuterium atoms are more acidic and readily exchangeable.[1][2]
Alpha to Carbonyl	Moderate	Can exchange under certain conditions due to keto-enol tautomerism.[1]
Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.[2]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions to Minimize Exchange

This protocol outlines the steps for preparing solutions of Densil P-d6 while minimizing the risk of isotopic exchange.

Materials:

• Densil P-d6 solid standard

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated pipettes

• Amber, airtight storage vials[4]

Procedure:

• Equilibration: Allow the container of solid Densil P-d6 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[4]

• Weighing: Accurately weigh the required amount of the standard using a calibrated analytical balance.[4]

• Dissolution: Quantitatively transfer the weighed standard to a volumetric flask. Add a small amount of the chosen aprotic solvent to dissolve the solid completely.[4]

• Dilution to Volume: Once dissolved, dilute to the mark with the same solvent.[4]

• Homogenization: Stopper the flask and mix thoroughly by inverting it multiple times (e.g., 15-20 times).[2]

• Storage: Transfer the stock solution to a labeled, amber, airtight vial and store at the recommended low temperature (e.g., -20°C).[3][4]

• Working Solution Preparation: On the day of analysis, allow the stock solution to equilibrate to room temperature. Prepare working solutions by diluting the stock solution with the appropriate solvent, preferably the mobile phase used in the analysis.[3][4]

Protocol 2: Evaluating the Stability of Densil P-d6 in the Analytical Matrix

This protocol is designed to assess the extent of isotopic exchange of Densil P-d6 under your specific experimental conditions.

Procedure:

• Prepare Two Sample Sets:

  • Set A (T=0): Spike a known concentration of Densil P-d6 into your analytical matrix (e.g., plasma, urine). Immediately process and analyze these samples.[2]

  • Set B (T=X): Spike the same concentration of Densil P-d6 into the analytical matrix and incubate the samples under the same conditions as your actual study samples (e.g., same temperature, duration).

• Sample Processing: Process both sets of samples using your established analytical method.

• LC-MS/MS Analysis: Analyze both sets of samples. Configure the mass spectrometer to monitor for both the deuterated standard (Densil P-d6) and its potential unlabeled analogue.[1]

• Data Analysis: Compare the peak area ratio of the unlabeled analogue to the deuterated standard in Set A versus Set B. A significant increase in this ratio in Set B indicates that isotopic exchange is occurring under your experimental conditions.

Caption: Workflow for evaluating the stability of a deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Signal Integrity with Densil P-d6 in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of Densil P-d6 as an internal standard in mass spectrometry (MS). It is intended for researchers, scientists, and drug development professionals to address common issues related to signal suppression and enhancement during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Densil P-d6 and why is it used in mass spectrometry?

Densil P-d6 is the deuterated form of Densil P, intended for use as an internal standard (IS) in quantitative mass spectrometry-based assays, such as liquid chromatography-mass spectrometry (LC-MS). The primary purpose of using a deuterated internal standard is to correct for variations in sample preparation, injection volume, and, most importantly, matrix effects that can cause ion suppression or enhancement.[1][2] Ideally, the deuterated standard co-elutes with the analyte of interest and experiences the same ionization effects, allowing for accurate quantification based on the ratio of the analyte signal to the internal standard signal.[1]

Q2: What are ion suppression and enhancement?

Ion suppression is a common phenomenon in LC-MS where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1][3] This results in a decreased signal intensity for the analyte, which can negatively impact the accuracy and sensitivity of the analysis.[1] Ion enhancement is the opposite, albeit less common, effect where the presence of matrix components increases the ionization efficiency of the analyte.[4] These phenomena, collectively known as matrix effects, are a significant concern in quantitative bioanalysis.[4]

Q3: Shouldn't a deuterated internal standard like Densil P-d6 automatically correct for ion suppression?

Ideally, yes. A deuterated internal standard is the preferred choice because its physicochemical properties are very similar to the analyte.[1] It should therefore co-elute and experience the same degree of ion suppression or enhancement. However, perfect correction is not always guaranteed.[1] A slight difference in retention time between the analyte and the deuterated internal standard, known as the deuterium isotope effect, can lead to differential ion suppression where they are affected differently by the matrix.[1]

Q4: What causes differential ion suppression between an analyte and its deuterated internal standard?

Differential ion suppression can occur if the analyte and its deuterated internal standard do not co-elute perfectly.[1] This slight chromatographic separation can expose them to different co-eluting matrix components, leading to a variance in the degree of ion suppression they experience.[1] The deuterium isotope effect can sometimes be significant enough to cause this separation.[1]

Troubleshooting Guide

Problem 1: Low or no signal for the analyte (Densil P) even with the internal standard (Densil P-d6) present.

• Possible Cause: Significant ion suppression from the sample matrix is affecting both the analyte and the internal standard.

• Troubleshooting Steps:

  • Assess the Matrix Effect: Perform a post-column infusion experiment to identify regions of high ion suppression in your chromatogram.[5]

  • Improve Sample Cleanup: Enhance your sample preparation method (e.g., solid-phase extraction or liquid-liquid extraction) to remove more of the interfering matrix components.[5]

  • Chromatographic Separation: Modify your LC method to shift the elution of your analyte and internal standard to a region with less matrix suppression.[6]

  • Sample Dilution: Diluting the sample can lower the concentration of matrix components causing suppression.[5]

Problem 2: Inconsistent or non-reproducible analyte/internal standard peak area ratios.

• Possible Cause: Differential ion suppression due to chromatographic separation of the analyte and Densil P-d6.

• Troubleshooting Steps:

  • Verify Co-elution: Carefully check if the retention times for Densil P and Densil P-d6 are identical by overlaying their chromatograms from a mixed solution injection.[5]

  • Adjust Chromatography: If there is a slight separation, modify the mobile phase composition or gradient to achieve better co-elution.

  • Evaluate Matrix Effects: The variability in matrix composition between different samples can lead to inconsistent differential suppression.[6] Consider using a more rigorous sample cleanup procedure.

Quantitative Data Summary

The following tables provide hypothetical examples of how to present data when assessing ion suppression and co-elution.

Table 1: Hypothetical Ion Suppression Assessment

Sample Type	Analyte (Densil P) Peak Area	% Signal Reduction (Matrix Effect)
Analyte in Neat Solution	1,800,000	N/A
Analyte in Spiked Matrix	720,000	60%

Table 2: Hypothetical Analyte vs. Deuterated IS Retention Time

Compound	Retention Time (min)
Densil P	3.52
Densil P-d6	3.49

Experimental Protocols

1. Protocol for Assessing Ion Suppression (Post-Column Infusion)

• Objective: To identify regions in the chromatogram where ion suppression occurs.

• Materials:

  • LC-MS system

  • Syringe pump

  • Tee-piece for mixing

  • Analyte (Densil P) standard solution

  • Blank matrix extract (e.g., plasma, urine)

  • Mobile phase

• Methodology:

  • Prepare a standard solution of Densil P at a concentration that provides a stable and moderate signal.

  • Set up the LC-MS system with the analytical column.

  • Connect the outlet of the LC column to a tee-piece.

  • Connect a syringe pump containing the Densil P standard solution to the second port of the tee-piece.

  • Connect the third port of the tee-piece to the MS inlet.

  • Once a stable baseline signal for the analyte is observed, inject a blank matrix extract onto the LC column.

  • Monitor the analyte's signal throughout the chromatographic run. Any significant drop in the signal indicates ion suppression at that retention time.[5]

2. Protocol for Verifying Co-elution of Analyte and Internal Standard

• Objective: To confirm that the analyte (Densil P) and its deuterated internal standard (Densil P-d6) have identical retention times.

• Materials:

  • LC-MS system

  • Analyte (Densil P) standard solution

  • Deuterated internal standard (Densil P-d6) solution

  • Mobile phase

• Methodology:

  • Prepare separate solutions of the analyte and the deuterated internal standard.

  • Prepare a mixed solution containing both the analyte and the internal standard.

  • Set up the LC-MS method with the intended chromatographic conditions.

  • Inject the individual solutions and the mixed solution separately.

  • Acquire data in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode, monitoring for both the analyte and the internal standard.

  • Overlay the chromatograms of the analyte and the internal standard from the mixed solution injection.

  • Zoom in on the apex of the peaks to visually inspect for any retention time shift. The retention times should be identical.[5]

Visualizations

Caption: Mechanism of Ion Suppression in the Ion Source.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimized method development and validation for determining donepezil in rat plasma: A liquid-liquid extraction, LC-MS/MS, and design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. hdb.ugent.be [hdb.ugent.be]

Technical Support Center: Troubleshooting Chromatographic Peak Shape Problems

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address common chromatographic peak shape issues, with a special focus on challenging analytes such as aromatic, deuterated, and amide-containing compounds like Densil P-d6.

Frequently Asked Questions (FAQs)

Q1: What are the most common chromatographic peak shape problems?

Ideal chromatographic peaks are symmetrical and Gaussian in shape. Deviations from this ideal can compromise the accuracy and reliability of your analysis.[1] The most common peak shape problems include:

• Peak Tailing: The latter half of the peak is broader than the front half, creating a "tail." This is often caused by secondary interactions between the analyte and the stationary phase.[1][2]

• Peak Fronting: The front half of the peak is broader than the latter half. This can be a sign of column overload or issues with sample solubility.[1][2]

• Peak Broadening: Peaks are wider than expected, leading to decreased resolution and sensitivity. This can be caused by a variety of factors including column degradation and extra-column volume.[3]

• Peak Splitting: A single compound appears as two or more peaks, which can be due to issues like a partially blocked column frit or sample solvent incompatibility.[3]

Q2: I'm observing peak tailing when analyzing a basic, aromatic compound on a phenyl column. What are the likely causes?

Peak tailing with basic and aromatic compounds on phenyl columns is a frequent challenge. The primary causes are often related to secondary interactions with the stationary phase.[2][4]

• Silanol Interactions: Residual silanol groups on the silica surface of the column can interact with basic analytes, leading to tailing.[2][5]

• Analyte Chelation: Trace metal content in the stationary phase can chelate with certain analytes, causing peak tailing.[6]

• Mobile Phase pH: If the mobile phase pH is close to the pKa of your analyte, it can exist in both ionized and unionized forms, leading to peak distortion.[5]

Q3: My deuterated internal standard (like Densil P-d6) is eluting at a slightly different time than its non-deuterated counterpart. Is this normal?

Yes, this is a known phenomenon called the Chromatographic Isotope Effect (CIE) . The substitution of hydrogen with deuterium can lead to small differences in the physicochemical properties of a molecule, causing it to interact differently with the stationary and mobile phases.[7][8] In reversed-phase HPLC, deuterated compounds are often slightly less lipophilic and may elute slightly earlier than their non-deuterated analogs.[7][8] The magnitude of this shift can be influenced by the number and location of deuterium atoms in the molecule.[7][9][10]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

// All Peaks Tailing Path all_tail -> blocked_frit [label="Suspect Physical Issue"]; blocked_frit [label="Check for blocked column frit or column void"]; blocked_frit -> backflush [label="Action"]; backflush [label="Backflush column (if permissible) or replace"];

// One or a Few Peaks Tailing Path few_tail -> chemical_issue [label="Suspect Chemical Interaction"]; chemical_issue [label="Is the analyte basic or acidic?"]; basic_analyte [label="Basic Analyte", fillcolor="#4285F4", fontcolor="#FFFFFF"]; acidic_analyte [label="Acidic Analyte", fillcolor="#34A853", fontcolor="#FFFFFF"]; chemical_issue -> basic_analyte; chemical_issue -> acidic_analyte;

basic_analyte -> lower_ph [label="Solution"]; lower_ph [label="Lower mobile phase pH (e.g., to pH 3) to protonate silanols"]; lower_ph -> competing_base [label="Alternative"]; competing_base [label="Add a competing base (e.g., triethylamine) to the mobile phase"];

acidic_analyte -> adjust_ph_acid [label="Solution"]; adjust_ph_acid [label="Adjust mobile phase pH to be at least 2 units away from analyte pKa"]; } Caption: Troubleshooting workflow for peak tailing.

Guide 2: Addressing Peak Fronting and Broadening

Quantitative Data Summary

The following tables provide examples of how changes in chromatographic parameters can affect peak shape, particularly for aromatic and basic compounds.

Table 1: Effect of Mobile Phase pH on Tailing Factor of a Basic Aromatic Amine

Mobile Phase pH	Tailing Factor (Tf)
7.0	2.5
5.0	1.8
3.0	1.2

As the pH is lowered, the silanol groups on the stationary phase become protonated, reducing their interaction with the basic analyte and improving peak symmetry.[11]

Table 2: Impact of Mobile Phase Additives on Peak Shape of a Basic Analyte

Mobile Phase Additive	Tailing Factor (Tf)
None	2.2
10 mM Triethylamine (TEA)	1.3
0.1% Formic Acid	1.1

Mobile phase additives can be used to improve peak shape. Competing bases like TEA can mask silanol interactions, while acidic modifiers can suppress silanol ionization.[12][13]

Table 3: Influence of Deuteration on Retention Time

Compound	Retention Time (min)
Aromatic Amide	5.42
Aromatic Amide-d6	5.35

This demonstrates the chromatographic isotope effect, where the deuterated compound elutes slightly earlier than its non-deuterated counterpart in reversed-phase chromatography.[7][8]

Experimental Protocols

Protocol 1: General Method for Analysis of Aromatic Amides on a Phenyl Column

This protocol provides a starting point for the analysis of aromatic amides, such as Densil P-d6.

• Column: Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% to 10% B

  • 18-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a mixture of Mobile Phase A and B (e.g., 50:50) to a concentration of approximately 1 mg/mL.

Protocol 2: Mitigating Peak Tailing of Basic Compounds

If you are experiencing peak tailing with a basic analyte, the following modifications to Protocol 1 can be implemented:

• Adjust Mobile Phase pH: Prepare Mobile Phase A with a phosphate buffer at pH 2.5-3.0. A concentration of 10-20 mM is typically sufficient.[12]

• Add a Competing Base: If operating at a mid-range pH is necessary, add a competing base like triethylamine (TEA) to the mobile phase at a concentration of 5-10 mM. Be aware that this can sometimes shorten column lifetime.[12]

• Column Selection: If tailing persists, consider using a column with a highly deactivated, end-capped stationary phase to minimize residual silanol interactions.[2]

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. mastelf.com [mastelf.com]
• 4. uhplcs.com [uhplcs.com]
• 5. chromtech.com [chromtech.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 12. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 13. agilent.com [agilent.com]

Technical Support Center: Improving qNMR Accuracy with DSS-d6 (Densil P-d6)

Welcome to the technical support center for utilizing deuterated 3-(trimethylsilyl)propanesulfonic acid sodium salt (DSS-d6) as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals enhance the accuracy and reliability of their qNMR experiments.

Frequently Asked Questions (FAQs)

Q1: Is "Densil P-d6" the correct name for the qNMR standard?

A: The commonly used and commercially available qNMR standard is deuterated 3-(trimethylsilyl)propanesulfonic acid sodium salt, most frequently referred to as DSS-d6 or Sodium 2,2-dimethyl-2-silapentane-5-sulfonate-d6. While you may have encountered the name "Densil P-d6", this appears to be a less common or potentially incorrect term for this standard. "Densil P" is the trade name for a different chemical compound, Dithio-2,2'-bis(N-methylbenzamide), which is not typically used as a qNMR internal standard[1][2][3][4]. This guide will refer to the standard as DSS-d6.

Q2: Why is DSS-d6 a good internal standard for qNMR?

A: DSS-d6 is a widely used internal standard in qNMR for several key reasons:

• Sharp, Unobstructed Signal: It produces a sharp singlet from its nine equivalent trimethylsilyl protons at approximately 0 ppm[5][6]. This region of the ¹H NMR spectrum is often free of signals from the analyte, minimizing the risk of overlap.

• High Solubility in Polar Solvents: DSS-d6 is highly soluble in common polar deuterated solvents such as D₂O, DMSO-d6, and CD₃OD, making it suitable for a wide range of analytes[5][6].

• Chemical Inertness: It is generally non-reactive with a wide variety of analytes, ensuring that it does not interfere with the sample during the experiment[6].

• pH-Independent Chemical Shift: The chemical shift of the trimethylsilyl peak is relatively insensitive to changes in pH, which adds to its reliability in various sample matrices[7].

Q3: What are the most common sources of error when using DSS-d6?

A: The most significant sources of error when using DSS-d6 are:

• Hygroscopicity: DSS-d6 is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere[5][8]. This can lead to inaccurate weighing of the standard, which will directly impact the final calculated purity or concentration of the analyte. It is crucial to handle and store DSS-d6 in a dry environment (e.g., a desiccator or glovebox) and to weigh it promptly.

• Inaccurate Weighing: As with any qNMR experiment, precise and accurate weighing of both the analyte and the internal standard is critical[9][10]. Using a calibrated analytical balance with sufficient precision is mandatory for reliable results.

• Improper NMR Acquisition Parameters: Insufficient relaxation delay (D1) is a frequent cause of inaccurate quantification. The D1 value must be at least 5-7 times the longest T₁ relaxation time of any proton signal being quantified (both analyte and standard) to ensure complete relaxation between pulses[9].

• Signal Overlap: Although the DSS-d6 signal is in a generally clear region of the spectrum, there can be instances where analyte or impurity signals overlap with the DSS-d6 peak. Careful examination of the spectrum is necessary to ensure the integration of a clean, well-resolved signal.

Q4: How do I choose the right solvent for my qNMR experiment with DSS-d6?

A: DSS-d6 is recommended for use in polar deuterated solvents. The ideal solvent should:

• Completely dissolve both your analyte and DSS-d6.

• Not have residual solvent peaks that overlap with the signals of interest from either the analyte or DSS-d6.

• Be chemically inert with respect to both the analyte and DSS-d6.

Suitable solvents for DSS-d6 include D₂O, DMSO-d6, and CD₃OD[5]. DSS-d6 is generally not soluble in non-polar deuterated solvents like CDCl₃[5].

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or inaccurate quantitative results	1. Inaccurate weighing due to hygroscopicity of DSS-d6. 2. Errors in weighing the analyte or standard.3. Incomplete dissolution of the analyte or standard.4. Improper relaxation delay (D1) leading to signal saturation.5. Poor signal-to-noise ratio (S/N).	1. Store DSS-d6 in a desiccator. Handle and weigh it quickly in a low-humidity environment. Consider drying the standard under vacuum before use if significant water uptake is suspected.2. Use a calibrated analytical balance with at least 0.01 mg readability. Perform weighings in triplicate if high precision is required.3. Ensure complete dissolution by vortexing or gentle sonication. Visually inspect the solution for any particulate matter before transferring to the NMR tube.4. Determine the T₁ of the slowest relaxing proton of interest and set D1 to at least 5-7 times this value. A conservative starting point for small molecules is 30-60 seconds[9].5. Increase the number of scans to achieve an S/N of at least 250:1 for the signals to be integrated[9].
DSS-d6 signal is broad or has poor lineshape	1. Poor shimming of the spectrometer. 2. Inhomogeneity in the sample due to incomplete dissolution or precipitation.3. High concentration of the sample leading to viscosity effects.	1. Re-shim the spectrometer on your sample. Aim for a narrow, symmetrical residual solvent peak.2. Ensure the sample is fully dissolved. If necessary, filter the solution before transferring it to the NMR tube.3. Prepare a more dilute sample, ensuring the concentration is still sufficient for a good S/N.
Analyte signal overlaps with the DSS-d6 signal	1. Unfortunate coincidence of chemical shifts.	1. If possible, try a different deuterated solvent. The chemical shifts of analyte protons can be solvent-dependent, which may resolve the overlap[7].2. If another signal from the analyte is available in a clear region of the spectrum and can be unambiguously assigned, use that signal for quantification instead.
Calculated purity is greater than 100%	1. Underestimation of the weight of the internal standard (DSS-d6) due to moisture absorption. 2. Overestimation of the purity of the DSS-d6 standard.3. Integration errors (e.g., including impurity peaks with the analyte signal).	1. Re-prepare the sample, paying close attention to the handling and weighing of the hygroscopic DSS-d6.2. Use a certified reference material (CRM) grade of DSS-d6 with a known, documented purity.3. Carefully review the integration regions for both the analyte and the standard to ensure only the signals of interest are included.

Experimental Protocols

Protocol 1: Sample Preparation for qNMR using DSS-d6

This protocol outlines the steps for preparing a sample for qNMR analysis using DSS-d6 as an internal standard.

Materials:

• Analyte

• DSS-d6 (Certified Reference Material grade, >99.5% purity)

• High-purity deuterated solvent (e.g., D₂O, DMSO-d6, ≥99.8% D)

• Analytical balance (readability of at least 0.01 mg)

• Clean, dry glass vial

• Vortex mixer or sonicator

• High-precision 5 mm NMR tube and cap

Procedure:

• Weighing:

  • Accurately weigh 5-10 mg of DSS-d6 into a clean, dry vial. Record the exact mass.

  • Accurately weigh the desired amount of the analyte into the same vial. The ideal molar ratio of analyte to internal standard is between 0.5 and 2[9]. Record the exact mass.

• Dissolution:

  • Add a precise volume of the chosen deuterated solvent (typically 600 µL for a standard 5 mm NMR tube) to the vial.

  • Securely cap the vial and ensure complete dissolution by gentle vortexing or sonication[9][10].

  • Visually inspect the solution to confirm that no solid particles remain. The solution should be clear and homogeneous.

• Transfer to NMR Tube:

  • Carefully transfer the solution into a clean, high-precision 5 mm NMR tube.

  • Cap the NMR tube securely to prevent solvent evaporation.

Protocol 2: 1D ¹H qNMR Data Acquisition

These are general guidelines for setting up a 1D ¹H qNMR experiment. Parameters should be optimized for your specific instrument and sample.

Key Acquisition Parameters:

Parameter	Recommendation	Rationale
Pulse Program	Standard single-pulse experiment (e.g., 'zg' on Bruker)	Simplicity and reliability for quantitative measurements.
Temperature	Maintain a constant temperature (e.g., 25 °C / 298 K)	Chemical shifts can be temperature-dependent. Stability is key for reproducibility.
Relaxation Delay (D1)	≥ 5-7 times the longest T₁ of interest	Crucial for accuracy. Ensures full relaxation of all protons, preventing signal saturation and inaccurate integrals[9].
Pulse Width (90° pulse)	Calibrated 90° pulse	Maximizes signal intensity in a single scan, improving S/N.
Acquisition Time (AQ)	≥ 3 seconds	Provides adequate digital resolution for accurate integration.
Number of Scans (NS)	Sufficient for S/N ≥ 250:1	A high signal-to-noise ratio is required for precise integration.
Dummy Scans (DS)	≥ 4	Allows the sample to reach a steady state before data acquisition begins.

Protocol 3: Data Processing and Calculation

• Processing:

  • Apply an exponential window function with a small line broadening (LB) of 0.1 - 0.3 Hz to improve the S/N ratio without significant peak distortion.

  • Perform careful manual phasing and baseline correction to ensure accurate integration.

• Integration:

  • Integrate the well-resolved, non-overlapping signals of the analyte and DSS-d6. The integration region should encompass the entire peak, including any ¹³C satellites if they are not resolved from the main peak.

• Calculation of Purity: The purity of the analyte can be calculated using the following equation[9]:

  Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

  Where:

  • Ianalyte = Integral of the analyte signal

  • Nanalyte = Number of protons giving rise to the analyte signal

  • IIS = Integral of the internal standard (DSS-d6) signal

  • NIS = Number of protons for the internal standard signal (which is 9 for DSS-d6)

  • MWanalyte = Molecular weight of the analyte

  • MWIS = Molecular weight of the internal standard (DSS-d6)

  • manalyte = Mass of the analyte

  • mIS = Mass of the internal standard (DSS-d6)

  • PIS = Purity of the internal standard (as a percentage)

Quantitative Data Summary

The following table provides an example of the kind of quantitative data that can be obtained using DSS-d6 as an internal standard. The data is illustrative and based on typical qNMR experiments.

Analyte	Solvent	Analyte Signal (ppm, multiplicity, #H)	DSS-d6 Signal (ppm, multiplicity, #H)	Calculated Purity (%)	RSD (%) (n=3)
Alanine	D₂O	1.48 (d, 3H)	0.0 (s, 9H)	99.2	0.3
Dimethyl Sulfone (DMSO₂)	D₂O	3.0 (s, 6H)	0.0 (s, 9H)	99.8	0.2
Maleic Acid	DMSO-d6	6.3 (s, 2H)	0.0 (s, 9H)	99.5	0.4

Visualizations

Workflow for a typical qNMR experiment.

A logical flowchart for troubleshooting inaccurate qNMR results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. echemi.com [echemi.com]
• 3. Densil® | Densil P [arxada.com]
• 4. CAS 2527-58-4: Densil P | CymitQuimica [cymitquimica.com]
• 5. bipm.org [bipm.org]
• 6. 3-(Trimethylsilyl)-1-propanesulfonic acid-d6 sodium salt | 284664-85-3 | Benchchem [benchchem.com]
• 7. DSS (NMR standard) - Wikipedia [en.wikipedia.org]
• 8. HYGROSCOPIC TENDENCIES OF SUBSTANCES USED AS CALIBRANTS FOR QUANTITATIVE NMR SPECTROSCOPY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Optimizing injection volume for Densil P-d6 in LC-MS

Optimizing Injection Volume for LC-MS Analysis

This guide provides technical support for researchers, scientists, and drug development professionals using the deuterated internal standard, Densil P-d6, in Liquid Chromatography-Mass Spectrometry (LC-MS) applications. Proper optimization of the injection volume is critical for achieving accurate, precise, and reproducible quantitative results.

Frequently Asked Questions (FAQs)

Q1: What is Densil P-d6 and why is it used in LC-MS?

Densil P-d6 is a high-purity, stable isotope-labeled version of the parent compound, Densil P. In this compound, six specific hydrogen atoms have been replaced with deuterium.[1] It serves as an ideal internal standard (IS) for quantitative LC-MS analysis.[2] Because it is chemically almost identical to the analyte of interest (the non-deuterated version), it co-elutes and experiences similar ionization effects and potential sample preparation losses.[3] The mass difference allows the mass spectrometer to detect the analyte and the internal standard separately, enabling robust correction for variations throughout the analytical process.[2]

Q2: What is the recommended starting injection volume for a typical LC-MS analysis?

For a standard analytical LC column (e.g., 2.1 mm internal diameter), a starting injection volume of 1-5 µL is recommended.[4][5] A general guideline is to keep the injection volume between 1-5% of the total column volume to avoid potential peak shape distortion.[4] It is crucial, however, to perform an injection volume loading study to determine the optimal volume for your specific method and instrument conditions.

Q3: How does injection volume affect my results?

Injection volume directly impacts peak shape, sensitivity, and the potential for column overload or carryover.

• Low Injection Volume: May result in insufficient sensitivity (low signal-to-noise ratio), making accurate quantification of low-level analytes challenging.

• Optimal Injection Volume: Provides a balance of good sensitivity and symmetric (Gaussian) peak shape, leading to high data quality.

• High Injection Volume (Overload): Can lead to two types of overload:

  • Volume Overload: Occurs when the injection volume itself is too large, often with a sample solvent stronger than the mobile phase. This can cause peak broadening or splitting.[6][7]

  • Mass Overload: Happens when the total amount (mass) of analyte injected exceeds the capacity of the stationary phase, resulting in peak fronting and a shift to earlier retention times.[6][8]

Q4: What are the signs of column overload?

Key indicators of column overload include:

• Peak Fronting: The front of the peak becomes steeper than the tail, resulting in an asymmetry factor < 1.0. This is a classic sign of mass overload.[8]

• Reduced Retention Time: As the injected mass increases, the peak maximum may begin to elute earlier.[8]

• Broad or Split Peaks: Excessively large injection volumes, especially when the sample solvent is stronger than the mobile phase, can cause peaks to become wider or split into two.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Fronting)	Mass Overload: The concentration of Densil P-d6 or the analyte in the sample is too high for the injected volume.[8]	1. Reduce Injection Volume: Decrease the volume in increments (e.g., from 5 µL to 2 µL, then 1 µL) and observe the peak shape.[9] 2. Dilute the Sample: If reducing volume compromises sensitivity for a co-eluting analyte, dilute the sample and reinject.
Poor Peak Shape (Broadening or Tailing)	Volume Overload / Solvent Mismatch: The sample solvent is significantly stronger than the initial mobile phase (e.g., injecting a sample in 100% acetonitrile into a mobile phase starting at 5% acetonitrile).[4][10]	1. Reconstitute Sample: If possible, evaporate the sample and reconstitute it in a solvent that is as weak or weaker than the initial mobile phase.[4] 2. Decrease Injection Volume: Reducing the volume of the strong solvent can mitigate its effect on peak shape.
High Signal Variability (%RSD)	Inconsistent Injection Volume: Issues with the autosampler, such as a worn seal or a partial clog in the needle or tubing.[10][11] Partial Sample Evaporation: If using 96-well plates, solvent may evaporate from some wells, concentrating the sample.	1. Perform Autosampler Maintenance: Check and replace the rotor seal, needle, and sample loop if necessary. Ensure wash solvents are fresh and lines are primed.[12] 2. Use Plate Seals: Always use adhesive or cap-mat seals on sample plates to prevent evaporation.
Sample Carryover	Adsorption in the Flow Path: Densil P-d6 may adsorb to surfaces in the autosampler needle, injection valve, or column.[13] Insufficient Needle Wash: The wash solvent may not be strong enough to remove all traces of the standard between injections.[12]	1. Inject Blanks: Inject one or more blank samples immediately after a high-concentration standard to confirm carryover.[12] 2. Optimize Needle Wash: Use a stronger wash solvent (e.g., add isopropanol or acetonitrile) and increase the wash duration in the autosampler method.[12] 3. Identify the Source: Systematically bypass components (e.g., inject directly to the column, bypassing the autosampler loop) to isolate the source of carryover.[12][13]
Signal Too Low or Too High	Suboptimal Injection Volume: The injected volume is outside the optimal range for the detector's linear response.	1. Perform Loading Study: Conduct an injection volume loading study (see protocol below) to find the volume that provides adequate signal without saturating the detector. 2. Adjust IS Concentration: The concentration of the Densil P-d6 working solution may need to be adjusted to better match the expected analyte concentrations.

Experimental Protocols

Protocol: Injection Volume Loading Study

This experiment determines the optimal injection volume that maximizes sensitivity while maintaining good peak shape and linearity.

1. Preparation:

• Prepare a standard solution of Densil P-d6 at a concentration typical for your assay (e.g., 50 ng/mL).

• The solvent used should be identical to the solvent used for your final samples.

2. LC-MS Sequence Setup:

• Create a sequence with a series of injections of the same standard solution, varying only the injection volume.

• It is recommended to start low and increase the volume. A typical sequence would be: 1 µL, 2 µL, 5 µL, 10 µL, 15 µL, and 20 µL.

• Include a blank injection (solvent) between each volume level to check for carryover.

3. Data Analysis:

• Integrate the peak for Densil P-d6 for each injection.

• Record the Peak Area, Peak Asymmetry (or Tailing Factor), and Retention Time.

• Summarize the data in a table for comparison.

4. Interpretation:

• Plot Peak Area vs. Injection Volume. The relationship should be linear. The point where the curve begins to flatten indicates detector or column overload.

• Monitor Peak Asymmetry. The optimal injection volume will be the highest volume that still provides a symmetric peak (typically an asymmetry factor between 0.9 and 1.2).

• Select the injection volume that provides the best balance of linearity and peak shape.

Example Data from an Injection Volume Loading Study

Injection Volume (µL)	Peak Area (Counts)	Retention Time (min)	Peak Asymmetry Factor	Observations
1	55,100	2.51	1.05	Good peak shape, low intensity.
2	112,300	2.51	1.03	Good peak shape, good intensity.
5	285,600	2.50	0.98	Excellent peak shape and intensity.
10	590,200	2.49	0.85	Slight peak fronting observed.
15	715,800	2.47	0.72	Significant fronting, non-linear response.
20	730,100	2.45	0.65	Severe overload, detector saturation.

Visual Workflow

The following diagram illustrates the logical workflow for troubleshooting and optimizing the injection volume for Densil P-d6.

Caption: Workflow for optimizing LC-MS injection volume.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Probabily column overloading - Chromatography Forum [chromforum.org]
• 10. halocolumns.com [halocolumns.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting poor recovery of Densil P-d6 during extraction

Welcome to the technical support center for Densil P-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common issues encountered during the extraction of Densil P-d6.

Frequently Asked Questions (FAQs)

Q1: What is Densil P-d6 and what is its primary application?

Densil P-d6 is the deuterium-labeled version of 2,2'-Disulfanediylbis(N-methylbenzamide).[1] It is primarily used as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. The use of a stable isotope-labeled internal standard like Densil P-d6 is crucial for correcting variations during sample preparation and analysis, thereby improving the accuracy and precision of the results.[2]

Q2: I am observing consistently low recovery of Densil P-d6 during my extraction. What are the potential causes?

Poor recovery of an internal standard like Densil P-d6 can arise from several factors throughout the analytical process. These can be broadly categorized into three areas:

• Extraction Inefficiency: The chosen extraction method (e.g., Solid-Phase Extraction or Liquid-Liquid Extraction) may not be optimal for Densil P-d6 from the specific sample matrix. This could be due to incorrect solvent choice, improper pH, or suboptimal phase separation.[3]

• Matrix Effects: Components within the sample matrix (e.g., plasma, urine, tissue homogenate) can interfere with the extraction process or the ionization of Densil P-d6 in the mass spectrometer, leading to signal suppression.[3]

• Compound Instability: Densil P-d6 might be degrading during the sample preparation or extraction process. This can be influenced by factors such as pH, temperature, or exposure to light.[4]

Troubleshooting Guides

Guide 1: Investigating Poor Recovery in Solid-Phase Extraction (SPE)

If you are experiencing low recovery of Densil P-d6 when using Solid-Phase Extraction (SPE), systematically evaluate each step of the process.

Troubleshooting Workflow for Poor SPE Recovery

Caption: Troubleshooting workflow for poor Densil P-d6 recovery in SPE.

Experimental Protocol: Diagnosing Analyte Loss During SPE

To pinpoint where the loss of Densil P-d6 is occurring, collect and analyze fractions from each step of the SPE procedure.

• Prepare a Spiked Sample: Spike a known amount of Densil P-d6 into a blank matrix sample.

• Fraction Collection:

  • Load: Collect the flow-through as the sample is loaded onto the SPE cartridge.

  • Wash: Collect the wash solvent that passes through the cartridge.

  • Elute: Collect the final eluate.

• Analysis: Analyze the concentration of Densil P-d6 in each collected fraction using your established LC-MS method.

Data Presentation: Hypothetical SPE Fraction Analysis

SPE Step	Densil P-d6 Expected (ng)	Densil P-d6 Observed (ng)	% Recovery/Loss	Implication
Loading Flow-through	0	45	45% Loss	Inadequate retention on the sorbent. The sorbent may be inappropriate for the analyte, or the sample pH may need adjustment.[5]
Wash Solution	0	30	30% Loss	The wash solvent is too strong and is prematurely eluting the internal standard.[5][6]
Final Eluate	100	25	25% Recovery	Significant loss has occurred in the loading and washing steps.
Scenario 2
Loading Flow-through	0	5	5% Loss	Good retention during loading.
Wash Solution	0	5	5% Loss	Minimal loss during washing.
Final Eluate	100	40	40% Recovery	Incomplete elution. The elution solvent is not strong enough to fully recover the analyte from the sorbent.[5][6]

Guide 2: Troubleshooting Poor Recovery in Liquid-Liquid Extraction (LLE)

Low recovery of Densil P-d6 in LLE is often related to phase separation issues, incorrect solvent choice, or pH-related problems.

Troubleshooting Workflow for Poor LLE Recovery

Caption: Troubleshooting workflow for poor Densil P-d6 recovery in LLE.

Experimental Protocol: Optimizing LLE Parameters

To identify the cause of low recovery, systematically test different extraction conditions.

• Solvent Selection: Prepare replicate samples of blank matrix spiked with Densil P-d6. Extract each replicate with a different water-immiscible organic solvent (e.g., ethyl acetate, methyl tert-butyl ether, dichloromethane).

• pH Adjustment: For the most promising solvent, prepare another set of spiked replicates. Adjust the pH of the aqueous sample to different values (e.g., 4, 7, 9) before extraction.

• Emulsion Breaking: If an emulsion forms, try adding a small amount of salt (salting out) or centrifuging the sample to break the emulsion.[7]

• Analysis: Analyze the organic extracts to determine the Densil P-d6 recovery for each condition.

Data Presentation: Hypothetical LLE Optimization Data

Extraction Solvent	Sample pH	Additives	% Recovery	Observations
Ethyl Acetate	7.0	None	55%	-
Methyl Tert-Butyl Ether	7.0	None	75%	-
Dichloromethane	7.0	None	68%	-
Methyl Tert-Butyl Ether	4.0	None	60%	Analyte may be partially ionized at low pH.
Methyl Tert-Butyl Ether	9.0	None	78%	-
Methyl Tert-Butyl Ether	7.0	NaCl	85%	Salting out improved phase separation.[7]
Methyl Tert-Butyl Ether	7.0	Centrifugation	92%	Emulsion was present and breaking it significantly improved recovery.[7]

Guide 3: Addressing Inconsistent Recovery and Matrix Effects

Inconsistent recovery across a batch of samples often points to matrix effects, where different samples have varying levels of interfering components.

Logical Relationship for Diagnosing Matrix Effects

Caption: Logic for diagnosing matrix effects versus extraction inefficiency.

Experimental Protocol: Post-Extraction Spike Analysis

This experiment helps to differentiate between loss during extraction and signal suppression due to matrix effects.[3]

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Densil P-d6 in a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample. Spike the final extract with Densil P-d6.

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with Densil P-d6 before extraction.

• Analysis: Analyze all three sets and compare the peak areas of Densil P-d6.

Data Presentation: Interpreting Post-Extraction Spike Results

Sample Set	Description	Peak Area	% Recovery / % Matrix Effect	Interpretation
A	Neat Standard	1,000,000	100% (Reference)	-
B	Post-Extraction Spike	600,000	% Matrix Effect = (1 - (B/A)) * 100 = 40%	Significant signal suppression due to matrix components.[3]
C	Pre-Extraction Spike	300,000	% Overall Recovery = (C/A) * 100 = 30%	-
-	-	-	% Extraction Efficiency = (C/B) * 100 = 50%	The overall low recovery is a combination of extraction inefficiency (50% loss) and matrix effects (40% suppression).

By systematically working through these troubleshooting guides, you can identify the root cause of poor Densil P-d6 recovery and implement effective solutions to improve the robustness and accuracy of your analytical method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 3. benchchem.com [benchchem.com]
• 4. welchlab.com [welchlab.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Densil P-d6 and Matrix Effects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Densil P-d6 as an internal standard. The focus is on identifying and mitigating matrix effects during quantitative analysis by LC-MS/MS, particularly in the context of bioanalytical studies.

Frequently Asked Questions (FAQs)

Q1: What is Densil P-d6 and what is its primary application?

Densil P-d6 is the deuterium-labeled form of 2,2'-Dithiobis[N-methyl-benzamide]. It is primarily used as a stable isotope-labeled (SIL) internal standard in quantitative mass spectrometry analysis. One of its key applications is in the bioanalysis of pharmaceutical compounds, for example, as a labeled intermediate in the synthesis of analogues of Axitinib, a tyrosine kinase inhibitor for cancer therapy.[1][2]

Q2: Why am I experiencing poor accuracy and precision in my quality control (QC) samples when using Densil P-d6?

Poor accuracy and precision in QC samples are often indicative of uncorrected matrix effects. While Densil P-d6, as a SIL internal standard, is designed to mimic the behavior of the unlabeled analyte, differential matrix effects can still occur. This means the analyte and the internal standard are affected differently by interfering components in the sample matrix, leading to an inconsistent analyte/internal standard response ratio.[3][4]

Q3: What causes differential matrix effects even when using a deuterated internal standard like Densil P-d6?

A primary cause is the "deuterium isotope effect." The replacement of hydrogen with heavier deuterium atoms can lead to a slight difference in the physicochemical properties of Densil P-d6 compared to the unlabeled analyte. This can result in a small chromatographic retention time shift. If this shift causes the analyte and Densil P-d6 to elute into regions with varying degrees of ion suppression or enhancement from the matrix, their ionization efficiencies will differ, compromising accurate quantification.[4]

Q4: My Densil P-d6 peak area is highly variable across different samples. What could be the cause?

High variability in the internal standard signal suggests inconsistent matrix effects between samples. This can be due to lot-to-lot variations in biological matrices (e.g., plasma from different subjects) or significant differences in the composition of individual samples. Even with a SIL internal standard, severe ion suppression can impact the signal of both the analyte and the internal standard.

Q5: How can I quantitatively assess the extent of matrix effects in my assay using Densil P-d6?

The most common method is the pre- and post-extraction spike experiment. This allows for the calculation of the Matrix Factor (MF) and the Recovery (%RE). By comparing the response of Densil P-d6 and the analyte in the presence and absence of the matrix, you can quantify the degree of ion suppression or enhancement.

Troubleshooting Guides

Issue 1: Inaccurate Quantification and Poor Precision

Symptoms:

• QC samples fail acceptance criteria.

• High coefficient of variation (%CV) in replicate injections.

• Inconsistent analyte/Densil P-d6 peak area ratios.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting inaccurate quantification.

Corrective Actions:

• Verify Co-elution: Overlay the chromatograms of the analyte and Densil P-d6. A significant shift in retention time is a strong indicator of the deuterium isotope effect, which can lead to differential matrix effects.

• Quantify Matrix Effects: Perform the matrix effect experiment detailed in the "Experimental Protocols" section to determine the Matrix Factor. A value significantly different from 1.0 indicates a strong matrix effect.

• Optimize Chromatography: Adjust the mobile phase gradient, column chemistry, or temperature to achieve better co-elution of the analyte and Densil P-d6. The goal is to have both compounds experience the same microenvironment as they enter the mass spectrometer source.

• Improve Sample Preparation: Implement more rigorous sample cleanup techniques, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components like phospholipids.

Issue 2: High Variability in Densil P-d6 Response

Symptoms:

• The peak area of Densil P-d6 varies significantly between samples from different sources or lots.

• Drifting internal standard signal throughout the analytical run.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting variable internal standard response.

Corrective Actions:

• Assess Lot-to-Lot Variability: Perform the matrix effect experiment using at least five different lots of your biological matrix to check for inter-subject or inter-lot differences in ion suppression.

• Post-Column Infusion: Conduct a post-column infusion experiment to identify the retention time windows where significant ion suppression occurs.

• Adjust Retention Time: If possible, modify your chromatographic method to move the elution of your analyte and Densil P-d6 away from regions of high ion suppression.

• Dilution: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering matrix components.

Quantitative Data Summary

The following table presents hypothetical data from a matrix effect experiment to illustrate the calculation of Matrix Factor (MF) and Recovery (%RE) for an analyte and Densil P-d6.

Sample Set	Description	Analyte Peak Area	Densil P-d6 Peak Area
Set 1	Analyte + IS in Neat Solution	1,250,000	1,300,000
Set 2	Post-Extraction Spike	980,000	1,150,000
Set 3	Pre-Extraction Spike	850,000	1,010,000

Calculations:

• Matrix Factor (MF):

  • MF = (Peak Area in Set 2) / (Peak Area in Set 1)

  • Analyte MF = 980,000 / 1,250,000 = 0.784 (21.6% Ion Suppression)

  • Densil P-d6 MF = 1,150,000 / 1,300,000 = 0.885 (11.5% Ion Suppression)

• Recovery (%RE):

  • %RE = [(Peak Area in Set 3) / (Peak Area in Set 2)] * 100

  • Analyte %RE = (850,000 / 980,000) * 100 = 86.7%

  • Densil P-d6 %RE = (1,010,000 / 1,150,000) * 100 = 87.8%

Interpretation: In this example, both the analyte and Densil P-d6 experience ion suppression, but the effect is more pronounced for the analyte. This differential matrix effect would lead to an overestimation of the analyte concentration if not addressed. The extraction recovery for both is comparable.

Experimental Protocols

Protocol 1: Matrix Effect and Recovery Evaluation (Pre- vs. Post-Extraction Spike)

Objective: To quantitatively assess the matrix effect and extraction recovery for the analyte and Densil P-d6.

Methodology:

• Prepare Three Sets of Samples (n=5 for each set):

  • Set 1 (Neat Solution): Prepare standards at low, medium, and high concentrations by spiking the analyte and Densil P-d6 into the final reconstitution solvent.

  • Set 2 (Post-Extraction Spike): Process blank matrix samples through the entire extraction procedure. In the final step, spike the extracted matrix with the analyte and Densil P-d6 at the same concentrations as Set 1.

  • Set 3 (Pre-Extraction Spike): Spike blank matrix samples with the analyte and Densil P-d6 at the same concentrations as Set 1 before the extraction process. Process these samples through the entire extraction procedure.

• Analysis: Inject all three sets of samples into the LC-MS/MS system and record the peak areas for the analyte and Densil P-d6.

• Calculations:

  • Matrix Factor (MF) = (Mean Peak Area of Set 2) / (Mean Peak Area of Set 1)

  • Recovery (%RE) = [(Mean Peak Area of Set 3) / (Mean Peak Area of Set 2)] * 100

Protocol 2: Post-Column Infusion for Qualitative Assessment of Ion Suppression

Objective: To identify the retention time regions in the chromatogram where ion suppression or enhancement occurs.

Methodology:

• System Setup:

  • Use a T-connector to introduce a constant flow of a solution containing the analyte and Densil P-d6 into the LC eluent stream after the analytical column but before the mass spectrometer inlet.

  • A syringe pump is used to deliver this infusion solution at a low, constant flow rate.

• Analysis:

  • Begin infusing the standard solution to obtain a stable baseline signal for both the analyte and Densil P-d6.

  • Inject a blank, extracted matrix sample onto the LC column and run the chromatographic method.

• Data Interpretation:

  • Monitor the signal for the analyte and Densil P-d6 throughout the run.

  • A decrease in the baseline signal indicates a region of ion suppression.

  • An increase in the baseline signal indicates a region of ion enhancement.

  • Compare the retention time of your analyte with these regions to assess the risk of matrix effects.

References

• 1. 2,2'-dithiobis[N-methylbenzamide] | 2527-58-4 [chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clinivex.com [clinivex.com]

Technical Support Center: Purity Assessment of Densil P-d6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the purity assessment of Densil P-d6.

Frequently Asked Questions (FAQs)

Q1: What is Densil P-d6 and why is its purity important?

Densil P-d6 is the deuterium-labeled version of 2,2'-Disulfanediylbis(N-methylbenzamide). The incorporation of deuterium atoms can alter the pharmacokinetic and metabolic profiles of drug candidates. Therefore, ensuring high chemical and isotopic purity is critical for the reliability and reproducibility of experimental results in drug development and research.

Q2: What are the key parameters to consider when assessing the purity of Densil P-d6?

There are two primary purity parameters to consider:

• Chemical Purity: This refers to the absence of any chemical entities other than Densil P-d6 and its isotopologues.

• Isotopic Purity (or Isotopic Enrichment): This measures the percentage of the compound that contains the desired number of deuterium atoms at the specified positions. It is crucial to minimize the presence of partially deuterated or non-deuterated (protio) species.

Q3: What are the potential impurities I might encounter in a sample of Densil P-d6?

Potential impurities can be categorized as follows:

• Process-Related Impurities: These arise from the synthetic route. A likely precursor to Densil P-d6 is deuterated 2-Mercapto-N-methylbenzamide. The final step is the oxidation of this thiol to a disulfide. Therefore, unreacted deuterated 2-Mercapto-N-methylbenzamide is a potential impurity.

• Isotopic Impurities: These include molecules with fewer than the desired six deuterium atoms (d0 to d5 analogues) or the non-deuterated (protio) form of the compound.

• Solvent-Related Impurities: Residual solvents from the synthesis and purification process may be present. Common laboratory solvents are often observed in NMR spectra.[1][2][3][4]

Q4: Which analytical techniques are recommended for assessing the purity of Densil P-d6?

The most powerful and commonly used techniques for the purity assessment of deuterated compounds are:

• High-Resolution Mass Spectrometry (HR-MS): This technique is ideal for determining the isotopic distribution and confirming the molecular weight of Densil P-d6.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to detect and quantify the amount of residual non-deuterated compound and other proton-containing impurities. ²H (Deuterium) NMR can confirm the positions of deuterium labeling, and ¹³C NMR can also be used to assess isotopic purity.

Troubleshooting Guides

Issue 1: Unexpected Peaks in the ¹H NMR Spectrum

• Possible Cause 1: Residual Protiated Impurity. The synthesis may not have achieved 100% deuteration, leaving some non-deuterated or partially deuterated Densil P.

  • Troubleshooting Step: Compare the ¹H NMR spectrum of your Densil P-d6 sample with a spectrum of the non-deuterated standard. The presence of corresponding peaks indicates residual protiated material.

• Possible Cause 2: Unreacted Starting Material. The precursor, 2-Mercapto-N-methylbenzamide (in its deuterated form), may not have fully reacted.

  • Troubleshooting Step: Acquire a reference spectrum of the 2-Mercapto-N-methylbenzamide starting material to identify its characteristic peaks.

• Possible Cause 3: Residual Solvents. Solvents used during synthesis or purification may remain in the final product.

  • Troubleshooting Step: Consult published tables of NMR chemical shifts for common laboratory solvents to identify any extraneous peaks.[1][2][3][4]

Issue 2: Isotopic Distribution in HR-MS is not as Expected

• Possible Cause 1: Incomplete Deuteration. The synthetic process may not have incorporated the desired number of deuterium atoms into all molecules.

  • Troubleshooting Step: The mass spectrum will show a distribution of isotopologues (M+0, M+1, M+2, etc., corresponding to d0, d1, d2, etc.). The most abundant peak should correspond to the d6 species. A significant intensity for lower mass isotopologues indicates incomplete deuteration.

• Possible Cause 2: H/D Back-Exchange. If the molecule has labile deuterium atoms (e.g., on heteroatoms), they can exchange with protons from protic solvents (like water or methanol) during workup, purification, or analysis.

  • Troubleshooting Step: Re-evaluate the experimental conditions. Use aprotic and anhydrous solvents where possible. Analyze the sample promptly after preparation.

Experimental Protocols

Protocol 1: Purity Assessment by High-Resolution Mass Spectrometry (HR-MS)

• Sample Preparation:

  • Prepare a stock solution of Densil P-d6 in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase.

• Instrumentation and Conditions:

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Mass Range: Scan a range that includes the expected mass of Densil P-d6 (e.g., m/z 300-400).

  • Resolution: Set to >10,000 to resolve isotopic peaks.

• Data Analysis:

  • Extract the ion chromatogram for the expected m/z of Densil P-d6.

  • Examine the mass spectrum to determine the isotopic distribution.

  • Calculate the percentage of each isotopologue to determine the isotopic purity.

Protocol 2: Purity Assessment by ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of Densil P-d6.

  • Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) that does not have signals overlapping with expected impurity peaks.

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis if required.

• Instrumentation and Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Experiment: A standard ¹H NMR experiment.

  • Parameters: Adjust the spectral width, number of scans, and relaxation delay to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Integrate the signals corresponding to any residual protons in the Densil P-d6 molecule.

  • Integrate the signals of any identified impurities (e.g., unreacted starting material, solvents).

  • If an internal standard is used, calculate the concentration of impurities relative to the known concentration of the standard.

Quantitative Data Summary

Parameter	Analytical Technique	Typical Specification	Data Interpretation
Chemical Purity	¹H NMR, LC-MS	>98%	Percentage of the main compound relative to all detected compounds.
Isotopic Purity	HR-MS	>98% d6	Percentage of the d6 isotopologue relative to all isotopologues (d0-d6).
Residual Protiated	¹H NMR	<2%	Percentage of the non-deuterated analogue.
Residual Precursor	¹H NMR, LC-MS	<0.5%	Percentage of 2-Mercapto-N-methylbenzamide-dx.

Visualizations

Caption: Workflow for the synthesis and purity assessment of Densil P-d6.

Caption: Troubleshooting logic for purity issues with Densil P-d6.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. 2,2'-dithiobis[N-methylbenzamide] Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]

Dealing with overlapping peaks of Densil P-d6 and analyte

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to overlapping chromatographic peaks of an analyte and the internal standard, Densil P-d6.

Frequently Asked Questions (FAQs)

Q1: What is Densil P-d6 and why is it used as an internal standard?

Densil P-d6 is the deuterium-labeled version of 2,2'-Disulfanediylbis(N-methylbenzamide).[1] It is commonly used as an internal standard (IS) in quantitative analysis using liquid chromatography-mass spectrometry (LC-MS). The key principle behind its use is isotope dilution mass spectrometry.[2]

• Chemical Similarity: Densil P-d6 is chemically and physically almost identical to its unlabeled counterpart (the analyte), ensuring it behaves similarly during sample extraction, chromatography, and ionization.[2]

• Mass Difference: The deuterium atoms give it a higher molecular weight, allowing it to be distinguished from the analyte by the mass spectrometer.

• Correction for Variability: By adding a known amount of Densil P-d6 to samples at the beginning of the workflow, it can compensate for variations in sample preparation, injection volume, and matrix effects (ion suppression or enhancement), leading to more accurate and precise quantification.[2]

Q2: What causes peak overlap between my analyte and Densil P-d6?

Peak overlap in LC-MS analysis can stem from two primary sources:

• Chromatographic Co-elution: This is the most common reason. It occurs when the analyte and the internal standard are not sufficiently separated by the HPLC or GC column and elute at the same or very similar retention times.[3][4] Since deuterated standards have nearly identical physicochemical properties to the analyte, achieving baseline separation can be challenging.[2]

• Isobaric Interference: This happens when another compound in the sample has the same nominal mass-to-charge ratio (m/z) as the analyte or internal standard and is not chromatographically separated. While less common between a deuterated IS and its analyte, it can occur with background matrix components.[5][6] High-resolution mass spectrometry can often distinguish between compounds with very small mass differences.[6][7]

Q3: How can I identify the cause of my peak overlap?

The first step is to determine if the issue is chromatographic or mass-based.

• Check Extracted Ion Chromatograms (EICs): Overlay the EICs for the specific m/z of your analyte and Densil P-d6. If both peaks appear at the same retention time, you have chromatographic co-elution.

• Examine the Mass Spectra: Look at the mass spectrum across the entire peak. If the spectra change from the beginning to the end of the peak, it suggests that more than one compound is eluting, confirming co-elution.[4]

• Look for Shoulders or Split Peaks: Asymmetry in the peak shape, such as a shoulder or a split peak, is a strong indicator of co-eluting compounds.[4][8] If all peaks in the chromatogram are split, it may indicate a physical problem with the column, but if it is isolated to one peak, co-elution is the likely cause.[8]

Troubleshooting Guides

This section provides systematic approaches to resolving peak overlap.

Guide 1: Resolving Chromatographic Co-elution

If the analyte and Densil P-d6 are co-eluting, the goal is to improve the chromatographic separation. This involves modifying the HPLC/GC method to alter the selectivity or efficiency of the separation.

Caption: General workflow for diagnosing and resolving overlapping peaks.

• Mobile Phase Modification (Most Powerful Approach):

  • Change Organic Modifier: If using acetonitrile, switch to methanol, or vice versa. This is one of the most effective ways to change selectivity.[9]

  • Adjust pH: For ionizable compounds, altering the mobile phase pH by 0.5-1.0 units can significantly change retention and selectivity. Ensure the pH is at least 2 units away from the analyte's pKa.[10]

  • Modify Additives: Adding or changing buffer salts (e.g., ammonium formate to formic acid) can improve peak shape and may influence selectivity.[11]

• Gradient Adjustment:

  • Decrease Gradient Slope: A shallower gradient (slower increase in organic solvent) increases the run time but often improves the resolution of closely eluting peaks.[12]

• Stationary Phase (Column) Evaluation:

  • Change Column Chemistry: If mobile phase adjustments are insufficient, changing the column's stationary phase is the next logical step.[9][10] A column with a different selectivity (e.g., PFP instead of C18) can provide the necessary separation.

• Temperature and Flow Rate Optimization:

  • Adjust Column Temperature: Lowering the temperature can increase retention and may improve resolution. Conversely, a higher temperature can sometimes improve efficiency.[10]

  • Lower the Flow Rate: Reducing the flow rate can lead to narrower peaks and better resolution, although it will increase the analysis time.[10]

Parameter Modified	Typical Effect on Resolution (Rs)	Primary Principle	Considerations
Organic Modifier	High Impact	Alters Selectivity (α)	Acetonitrile vs. Methanol can completely change elution order.
Mobile Phase pH	High Impact (for ionizables)	Alters Selectivity (α)	Must operate within the column's stable pH range.
Column Chemistry	High Impact	Alters Selectivity (α)	Most powerful but requires purchasing new hardware.
Gradient Slope	Medium Impact	Increases Retention (k)	Increases analysis time.
Temperature	Low to Medium Impact	Affects Selectivity (α) & Efficiency (N)	Can affect analyte stability.
Flow Rate	Low Impact	Affects Efficiency (N)	Lower flow rates increase run time.

Guide 2: Addressing Isobaric Interference

If high-resolution mass spectrometry confirms that the overlapping signal is from a different chemical entity with the same nominal mass, you have isobaric interference.

Caption: Strategies for resolving isobaric interferences using mass spectrometry.

• Use High-Resolution Mass Spectrometry (HRMS): Instruments like Orbitrap or TOF analyzers can often resolve compounds with very small mass differences, which is impossible on a standard quadrupole instrument.[6][13][14]

• Optimize MS/MS Transitions: Use tandem mass spectrometry (MS/MS). Select unique precursor-to-product ion transitions for both the analyte and Densil P-d6. Even if the precursor ions are isobaric, their fragment ions will likely be different, allowing for specific detection.

• Try Alternative Ionization Techniques: If using Electrospray Ionization (ESI), consider Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI).[15] These methods can produce different adducts or fragment ions, potentially creating a unique m/z for your compound of interest.[15][16]

• Employ Ion Mobility Spectrometry (IMS): If available, IMS separates ions based on their size and shape (collisional cross-section) in the gas phase, providing an additional dimension of separation that can resolve isobaric compounds.[13][14]

Guide 3: Leveraging Data Analysis for Peak Resolution

When complete experimental separation is not feasible, computational methods can be used to mathematically resolve overlapping signals.

• Peak Deconvolution Software: Modern chromatography data systems (CDS) often include advanced peak processing algorithms. These tools can analyze the mass spectral data across an overlapping peak and mathematically separate the signals based on their unique spectral characteristics, allowing for more accurate integration.[17][18][19][20]

• Component Extraction Algorithms: These methods, often used in metabolomics, can identify unique m/z values for each component in an overlapping peak and use their profiles to reconstruct the pure chromatograms for each compound.[21]

• Model-Based Fitting: Some software packages can fit known peak shapes (e.g., Gaussian) to the data to estimate the area of each underlying peak in a convoluted signal.[22][23]

Deconvolution Method	Principle	Pros	Cons
Automated CDS Algorithms	Uses unique spectral features to assign signal.	Often built-in; easy to use.	May be a "black box"; accuracy depends on the algorithm.
Component Extraction	Identifies unique m/z values for each compound.	Effective for heavily overlapped signals.	Can be computationally intensive; requires some unique ions.[21]
Peak Model Fitting	Fits mathematical peak shapes to the raw data.	Can provide good estimates for moderately overlapped peaks.	Less accurate for asymmetrical or heavily tailed peaks.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. goldschmidtabstracts.info [goldschmidtabstracts.info]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. it.restek.com [it.restek.com]
• 12. overlapping peak problem, help! - Chromatography Forum [chromforum.org]
• 13. Research Collection | ETH Library [research-collection.ethz.ch]
• 14. Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. acdlabs.com [acdlabs.com]
• 16. What are the common ionization methods for GC/MS [scioninstruments.com]
• 17. How to Resolve GC-MS Peak Overlap in High-Resolution Work [eureka.patsnap.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. researchgate.net [researchgate.net]
• 21. Extraction of pure components from overlapped signals in gas chromatography-mass spectrometry (GC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Data Dependent Peak Model Based Spectrum Deconvolution for Analysis of High Resolution LC-MS Data - PMC [pmc.ncbi.nlm.nih.gov]
• 23. scispace.com [scispace.com]

Reference Data & Comparative Studies

Validating Analytical Methods: A Comparative Guide to Using Densil P-d6 as an Internal Standard

For researchers, scientists, and drug development professionals, the precision and reliability of analytical methods are fundamental to generating robust and trustworthy data. In quantitative analysis, particularly in complex matrices such as those encountered in bioanalysis, the use of an internal standard is crucial for correcting analytical variability. Stable isotope-labeled internal standards, such as Densil P-d6, are widely regarded as the gold standard for techniques like liquid chromatography-mass spectrometry (LC-MS).[1][2]

This guide provides an objective comparison of the performance of a deuterated internal standard, exemplified by Densil P-d6, against a non-deuterated (structural analog) internal standard. The information herein, supported by representative experimental data and detailed methodologies, is designed to assist in the validation of analytical methods and the selection of the most appropriate internal standard.

The Superiority of Deuterated Internal Standards

An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by variations throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[3] Densil P-d6, the deuterated form of 2,2'-Disulfanediylbis(N-methylbenzamide), serves as an excellent internal standard for its non-deuterated counterpart.[1] Its key advantages lie in its near-identical chemical and physical properties to the analyte, ensuring co-elution during chromatography and similar ionization efficiency in the mass spectrometer. This leads to more effective compensation for matrix effects, a common source of inaccuracy and imprecision in bioanalytical methods.[2]

Non-deuterated internal standards, while often more accessible and less expensive, have different chemical structures. These structural differences can lead to variations in extraction recovery, chromatographic retention times, and ionization efficiencies, potentially compromising the accuracy of the analytical data.[4]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

To illustrate the performance differences, the following tables summarize representative quantitative data from a validated bioanalytical method. While specific data for Densil P-d6 is not publicly available, the following tables provide a realistic comparison based on typical performance characteristics observed when using a deuterated versus a non-deuterated internal standard for the analysis of a target analyte.

Table 1: Accuracy and Precision

Validation Parameter	Deuterated IS (e.g., Densil P-d6)	Non-Deuterated IS (Structural Analog)	Acceptance Criteria
Accuracy (% Bias)
Low QC	-1.8%	-8.5%	±15%
Medium QC	0.5%	5.2%	±15%
High QC	1.2%	9.8%	±15%
Precision (%RSD)
Intra-day (Low QC)	2.5%	7.8%	≤15%
Intra-day (Medium QC)	1.8%	6.5%	≤15%
Intra-day (High QC)	1.5%	5.9%	≤15%
Inter-day (Low QC)	3.1%	10.2%	≤15%
Inter-day (Medium QC)	2.4%	8.7%	≤15%
Inter-day (High QC)	2.1%	7.3%	≤15%

Table 2: Linearity and Sensitivity

Validation Parameter	Deuterated IS (e.g., Densil P-d6)	Non-Deuterated IS (Structural Analog)	Acceptance Criteria
Linearity (r²)	0.9995	0.9952	≥0.99
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL	2.0 ng/mL	S/N ≥ 10
LLOQ Accuracy (% Bias)	3.5%	12.1%	±20%
LLOQ Precision (%RSD)	4.2%	14.5%	≤20%

Table 3: Matrix Effect

Validation Parameter	Deuterated IS (e.g., Densil P-d6)	Non-Deuterated IS (Structural Analog)	Acceptance Criteria
Matrix Factor (CV%)	4.8%	18.2%	≤15%
IS-Normalized Matrix Factor (CV%)	1.9%	9.5%	≤15%

The data clearly indicates that the use of a deuterated internal standard results in superior accuracy, precision, linearity, and a significantly lower matrix effect.

Experimental Protocols

Detailed methodologies are essential for the successful validation of an analytical method. The following are representative protocols for key validation experiments.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Prepare primary stock solutions of the analyte and Densil P-d6 in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality control (QC) samples. Prepare a separate working solution for Densil P-d6 at a concentration appropriate for spiking into all samples.

• Calibration Standards: Spike the appropriate volume of analyte working solutions into a blank biological matrix (e.g., human plasma) to prepare a series of calibration standards at concentrations spanning the expected analytical range.

• Quality Control Samples: Prepare QC samples in the blank biological matrix at a minimum of three concentration levels: low, medium, and high.

Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of calibration standards, QC samples, or study samples into a 96-well plate.

• Add 10 µL of the Densil P-d6 working solution to all wells except for the blank matrix samples.

• Add 300 µL of ice-cold acetonitrile to each well to precipitate proteins.

• Vortex the plate for 5 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer 150 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte and internal standard from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimized for both the analyte and Densil P-d6.

Evaluation of Matrix Effects

• Set 1 (Neat Solution): Prepare the analyte and Densil P-d6 in the mobile phase.

• Set 2 (Post-extraction Spike): Extract blank matrix and spike the analyte and Densil P-d6 into the final extract.

• Set 3 (Pre-extraction Spike): Spike the analyte and Densil P-d6 into the blank matrix before extraction.

• Calculate the matrix factor (MF) by comparing the peak areas from Set 2 to Set 1.

• Calculate the IS-normalized MF to assess the ability of Densil P-d6 to compensate for matrix effects.

Visualizing the Workflow and Rationale

To further clarify the experimental process and the decision-making logic, the following diagrams are provided.

Caption: A typical experimental workflow for bioanalysis using Densil P-d6.

Caption: Decision pathway for selecting an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Densil P-d6 and Other Internal Standards

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantitative data is paramount. In analytical techniques such as liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of Densil P-d6, a deuterated internal standard, with other common internal standards, supported by established experimental principles.

Densil P-d6 is the deuterated form of Dithio-2,2'-bis(N-methylbenzamide), a compound containing both benzamide and disulfide functionalities. Its use as a stable isotope-labeled internal standard (SIL-IS) offers significant advantages in quantitative analysis by closely mimicking the behavior of the target analyte throughout the analytical process. This guide will compare the expected performance of Densil P-d6 against a hypothetical structural analog internal standard for the quantification of a target analyte with a similar benzamide structure.

The Critical Role of Internal Standards

Internal standards are essential in analytical chemistry to correct for variations that can occur during sample preparation, injection, and analysis.[1] By adding a known amount of an internal standard to every sample, calibration standard, and quality control sample, any procedural inconsistencies will affect both the analyte and the internal standard equally. The ratio of the analyte's response to the internal standard's response is then used for quantification, leading to more accurate and precise results.[2]

The ideal internal standard should be physicochemically similar to the analyte but distinguishable by the detector.[3] Stable isotope-labeled compounds, such as deuterated standards, are widely considered the "gold standard" because they have nearly identical chemical and physical properties to their non-labeled counterparts.[1][4]

Performance Comparison: Densil P-d6 vs. Structural Analog Internal Standard

The superiority of a deuterated internal standard like Densil P-d6 over a non-deuterated structural analog is evident across several key performance metrics. A structural analog, while similar, will have differences in its chemical properties, which can lead to variations in its behavior compared to the analyte.[4]

Performance Parameter	Densil P-d6 (Deuterated IS)	Structural Analog IS (Non-Deuterated)	Rationale
Accuracy	High	Moderate to High	Densil P-d6 co-elutes with the analyte, ensuring it experiences the same degree of matrix effects (ion suppression or enhancement), leading to more accurate quantification.[5][6]
Precision (%CV)	Low (<15%)	Variable	The near-identical extraction recovery and chromatographic behavior of Densil P-d6 result in lower variability between measurements.[7]
Matrix Effect Compensation	Excellent	Moderate to Poor	As a SIL-IS, Densil P-d6 provides the most effective compensation for matrix effects, a major source of imprecision and inaccuracy in bioanalysis.[4][5]
Extraction Recovery	Tracks analyte recovery closely	May differ from analyte	Differences in polarity and other physicochemical properties can lead to inconsistent extraction efficiencies between the analog and the analyte.[4]
Chromatographic Retention	Co-elutes with analyte	Different retention time	A different chemical structure will almost always result in a different retention time, meaning the analog does not experience the identical matrix environment as the analyte at the point of elution.[5]

Experimental Protocols

To objectively evaluate the performance of an internal standard, a series of validation experiments are conducted. Below is a detailed methodology for a key experiment: the assessment of matrix effects.

Protocol: Evaluation of Matrix Effects

Objective: To determine the ability of Densil P-d6 and a structural analog internal standard to compensate for matrix effects in a biological matrix (e.g., human plasma).

Materials:

• Blank human plasma from at least six different sources

• Target analyte (e.g., Dithio-2,2'-bis(N-methylbenzamide))

• Densil P-d6

• Structural Analog Internal Standard

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Analyte and both internal standards in a clean solvent.

  • Set 2 (Post-extraction Spike): Blank plasma is extracted first, and then the analyte and both internal standards are added to the extracted matrix.

  • Set 3 (Pre-extraction Spike): Analyte and both internal standards are added to the blank plasma before the extraction process.

• Sample Extraction: Perform a protein precipitation extraction on Sets 2 and 3.

• LC-MS/MS Analysis: Analyze all prepared samples.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte in each of the six plasma sources:

    • MF = (Peak Area in Post-extraction Spike) / (Peak Area in Neat Solution)

  • Calculate the IS-Normalized Matrix Factor for each internal standard in each plasma source:

    • IS-Normalized MF = (Analyte Peak Area / IS Peak Area in Post-extraction Spike) / (Analyte Peak Area / IS Peak Area in Neat Solution)

  • Calculate the Coefficient of Variation (%CV) of the IS-Normalized Matrix Factor across the six plasma sources for both internal standards.

Expected Outcome: The %CV for the IS-Normalized Matrix Factor will be significantly lower for Densil P-d6 compared to the structural analog, demonstrating its superior ability to compensate for the variability of the matrix effect.[5]

Visualizing the Workflow and Logic

Diagrams created using Graphviz help to illustrate the experimental workflows and the logical relationships in the selection of an internal standard.

Bioanalytical workflow using an internal standard.

Decision logic for internal standard selection.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust and reliable quantitative bioanalysis. While structural analog internal standards can be used, the evidence overwhelmingly supports the use of stable isotope-labeled internal standards like Densil P-d6. Their ability to closely mimic the behavior of the target analyte ensures superior compensation for analytical variability, particularly matrix effects, resulting in data of the highest accuracy and precision. For researchers, scientists, and drug development professionals, investing in a deuterated internal standard is a critical step towards generating defensible and high-quality quantitative results.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. nebiolab.com [nebiolab.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. lcms.cz [lcms.cz]

The Analytical Edge: A Comparative Guide to Densil P-d6 and Non-Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an appropriate internal standard is a critical determinant of assay accuracy, precision, and reliability. This guide provides an objective comparison of deuterated internal standards, exemplified by Densil P-d6, and their non-deuterated (structural analogue) counterparts. Supported by experimental data from a case study on the bioanalysis of olanzapine, this document will illuminate the performance differences and provide detailed methodologies to inform your selection process.

Internal standards (IS) are indispensable in liquid chromatography-mass spectrometry (LC-MS) based quantification. They are added at a known concentration to all samples, calibrators, and quality controls to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The scientific consensus leans towards the superior performance of stable isotope-labeled internal standards.[2] Their near-identical chemical and physical properties to the analyte lead to better tracking during sample extraction and co-elution during chromatography. This co-elution is particularly crucial for compensating for matrix effects, a major challenge in bioanalysis where co-eluting matrix components can suppress or enhance the analyte's ionization, leading to inaccurate quantification.[3][4]

To illustrate these performance differences, we will consider the bioanalysis of the antipsychotic drug olanzapine, for which numerous LC-MS/MS methods have been published, employing both deuterated and non-deuterated internal standards.

Case Study: Olanzapine Bioanalysis

The following tables summarize the performance characteristics of LC-MS/MS methods for the quantification of olanzapine in human plasma using either a deuterated internal standard (Olanzapine-d3) or a non-deuterated structural analogue internal standard (Quetiapine).

Table 1: Method using a Deuterated Internal Standard (Olanzapine-d3)

Parameter	Result	Reference
Linearity Range	0.1 - 20 ng/mL	[4]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	[4]
Intra-day Precision (%CV)	< 10%	[4]
Inter-day Precision (%CV)	< 10%	[4]
Accuracy (% bias)	Within ±10%	[4]
Matrix Effect	Investigated, with results indicating that lipemia and anticoagulant choice can influence mass spectral and extraction matrix effects. Differential behavior between the analyte and the labeled internal standard was observed, though ion suppression from co-eluting matrix components was the most significant source of variability.	[5]

Table 2: Method using a Non-Deuterated Internal Standard (Quetiapine)

Parameter	Result	Reference
Linearity Range	0.10 - 40.0 ng/mL	[6]
Lower Limit of Quantification (LLOQ)	0.10 ng/mL	[6]
Intra-day Precision (%CV)	< 5.0%	[6]
Inter-day Precision (%CV)	< 5.0%	[6]
Accuracy (% bias)	Within ±5%	[6]
Recovery	> 90%	[6]

While both methods demonstrate acceptable validation parameters, the study on matrix effects using the deuterated internal standard highlights a crucial point: even with a SIL-IS, matrix effects can be a significant source of variability.[5] However, the co-eluting nature of the deuterated standard is designed to compensate for this variability more effectively than a structural analogue that may have a different retention time and thus be subjected to different matrix effects.

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing analytical performance. Below are the protocols for the evaluation of matrix effects and a typical sample preparation procedure used in the bioanalysis of olanzapine.

Experimental Protocol 1: Evaluation of Matrix Effects

This protocol is designed to assess the ability of an internal standard to compensate for matrix effects from different biological sources.

Objective: To determine and compare the matrix effects on the quantification of an analyte when using a deuterated versus a non-deuterated internal standard.

Materials:

• Analyte (e.g., Olanzapine)

• Deuterated Internal Standard (e.g., Olanzapine-d3)

• Non-deuterated Internal Standard (e.g., Quetiapine)

• Blank biological matrix (e.g., human plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Preparation of Solutions:

  • Set 1 (Analyte and IS in Neat Solution): Prepare a solution of the analyte and each internal standard in the reconstitution solvent at a concentration representative of the middle of the calibration curve.

  • Set 2 (Analyte and IS in Post-Extraction Spiked Matrix): Extract blank plasma from the six different sources. Spike the extracted blank matrix with the analyte and each internal standard at the same concentrations as in Set 1.

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF): MF = (Peak area of analyte/IS in Set 2) / (Peak area of analyte/IS in Set 1) An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

  • Calculate the IS-Normalized Matrix Factor: IS-Normalized MF = (MF of analyte) / (MF of IS)

  • Calculate the Coefficient of Variation (%CV): Calculate the %CV of the IS-normalized MF across the six different matrix sources for both the deuterated and non-deuterated internal standards.

Interpretation: A lower %CV for the IS-normalized MF indicates a better compensation for the variability of the matrix effect by the internal standard.

Experimental Protocol 2: Sample Preparation (Solid Phase Extraction)

This is a common procedure for extracting olanzapine and its internal standard from plasma.

• Sample Aliquoting: To 200 µL of plasma in a polypropylene tube, add 200 µL of the internal standard working solution (containing either Olanzapine-d3 or Quetiapine).

• Acidification: Add 100 µL of 25% orthophosphoric acid solution and vortex.

• SPE Cartridge Conditioning: Condition a solid-phase extraction (SPE) cartridge (e.g., Waters Oasis HLB) with 1.0 mL of methanol followed by 1.0 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with 2 x 1.0 mL of water.

• Elution: Elute the analyte and internal standard with 2 x 0.4 mL of acetonitrile:water (90:10, v/v).

• Analysis: The eluate is then analyzed by LC-MS/MS.[6]

Visualizing the Workflow and Rationale

To better understand the concepts discussed, the following diagrams illustrate the bioanalytical workflow and the theoretical basis for the superior performance of deuterated internal standards.

References

• 1. Development and validation of a sensitive liquid chromatography/electrospray tandem mass spectrometry assay for the quantification of olanzapine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of Olanzapine by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimized UPLC-MS/MS method for the quantitation of olanzapine in human plasma: application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A study of matrix effects on an LC/MS/MS assay for olanzapine and desmethyl olanzapine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Comparative Guide to the Accuracy and Precision of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the pursuit of reliable and reproducible data is paramount. In the realm of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), the choice of an internal standard is a critical decision that directly impacts the accuracy and precision of results. This guide provides an objective comparison of deuterated internal standards, such as Densil P-d6, with their non-deuterated, structural analogue counterparts, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards (SIL-IS), especially deuterated compounds, are widely regarded as the "gold standard" in bioanalysis.[1] Their fundamental advantage lies in their near-identical physicochemical properties to the analyte of interest. This similarity ensures that the internal standard and the analyte behave almost identically during sample preparation, chromatography, and ionization, effectively compensating for matrix effects and other sources of analytical variability.[2]

Performance Under the Microscope: A Data-Driven Comparison

The superiority of deuterated internal standards is most evident when examining key bioanalytical validation parameters such as accuracy and precision. While specific data for Densil P-d6 is not publicly available, a comparative study on the anticancer agent kahalalide F provides a clear illustration of the performance benefits of using a deuterated internal standard over a structural analogue.[3]

Table 1: Comparison of Accuracy and Precision with a Deuterated vs. a Structural Analogue Internal Standard for the Bioanalysis of Kahalalide F [3]

Performance Metric	Structural Analogue Internal Standard	Deuterated (d8) Internal Standard
Accuracy (Mean Bias)	96.8%	100.3%
Precision (Standard Deviation)	8.6%	7.6%
Number of Samples (n)	284	340
Statistical Significance (Variance)	-	p=0.02 (Significantly Lower Variance)

The data clearly indicates that the use of a deuterated internal standard resulted in a mean bias closer to the true value and a statistically significant improvement in precision.[3]

Key Advantages of Deuterated Internal Standards:

• Improved Accuracy and Precision: By co-eluting with the analyte, deuterated standards provide superior correction for matrix effects, leading to more accurate and precise quantification.[1][3]

• Enhanced Robustness: Methods employing deuterated internal standards are generally more robust and less susceptible to variations in experimental conditions.[4]

• Reduced Method Development Time: The reliability of deuterated standards can often streamline the method development process.[2]

Experimental Protocols

A robust bioanalytical method validation is essential to ensure the reliability of the data. Below is a generalized experimental protocol for the validation of an LC-MS/MS method using a deuterated internal standard, based on common industry practices and regulatory guidelines.

Stock and Working Solution Preparation

• Primary Stock Solutions: Prepare individual stock solutions of the analyte and the deuterated internal standard (e.g., Densil P-d6) in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples. Prepare a separate working solution of the internal standard at a fixed concentration.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological matrix (e.g., plasma, serum) in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile or methanol) containing the deuterated internal standard.

• Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.

LC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Method Validation Parameters

The following parameters should be assessed according to regulatory guidelines (e.g., FDA, EMA):

• Selectivity and Specificity: Analyze at least six different blank matrix samples to ensure no significant interference at the retention times of the analyte and internal standard.[5]

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on multiple days to determine intra- and inter-day accuracy and precision.[6]

• Calibration Curve: Construct a calibration curve using a series of calibration standards to demonstrate the linearity of the method over a defined concentration range.

• Matrix Effect: Evaluate the ion suppression or enhancement caused by the biological matrix by comparing the response of the analyte in post-extraction spiked samples to that in neat solution.[7]

• Recovery: Determine the efficiency of the extraction procedure by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

• Stability: Assess the stability of the analyte in the biological matrix under various conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams are provided.

Bioanalytical Workflow Using a Deuterated Internal Standard

Decision Pathway for Internal Standard Selection

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. scispace.com [scispace.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. rfppl.co.in [rfppl.co.in]
• 6. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Quantitative Analysis of Tetrahydrophthalimide (THPI)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methods for the quantitative analysis of Tetrahydrophthalimide (THPI), the primary metabolite of the fungicide Captan. The selection of an appropriate analytical method is critical for accurate and reliable quantification in various matrices, from environmental samples to biological fluids. This document compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), with a brief discussion of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) as a classical alternative.

Performance Comparison: Linearity and Range

The linearity and analytical range are crucial parameters for the validation of a quantitative method. The following table summarizes the typical performance characteristics of different analytical platforms for THPI quantification.

Parameter	LC-MS/MS with Deuterated Internal Standard	GC-MS/MS	HPLC-UV
Linearity (R²)	> 0.99[1]	> 0.995	Typically > 0.99
Analytical Range	1 - 250 µg/L (in plasma)[1]1 - 50 µg/L (in urine)[1]0.005 - 0.100 mg/kg (in food matrices)[2]	0.0025 - 0.1 mg/kg (in cereals)	Generally in the µg/mL to mg/mL range
Internal Standard	Commonly used (e.g., THPI-d4)[1]	Can be used (e.g., isotope-labeled standards)	Can be used (e.g., structurally similar compound)
Selectivity	Very High	High	Moderate to Low
Sensitivity	Very High	High	Low
Key Considerations	Robust and specific, minimal sample degradation.[2]	Prone to thermal degradation of parent compound (Captan) leading to THPI overestimation.[3]	Susceptible to matrix interference.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for the quantification of THPI using LC-MS/MS and GC-MS.

LC-MS/MS Method for THPI in Biological Matrices

This method is adapted from a validated assay for the quantification of THPI in human plasma and urine.[1]

a) Sample Preparation (Solid-Phase Extraction - SPE)

• To a 2 mL plasma or urine sample, add the deuterated internal standard (THPI-d4).

• For plasma samples, perform protein precipitation.

• Load the sample onto a pre-conditioned SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the analyte and internal standard with an appropriate organic solvent.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

b) LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography system.

• Column: A C18 reverse-phase column.

• Mobile Phase: A gradient of water and acetonitrile, both containing a suitable modifier.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in negative ion mode.[1]

• Quantification: Monitor the specific precursor-to-product ion transitions for both THPI and the deuterated internal standard.

GC-MS/MS Method for THPI in Food Matrices

This protocol is a general procedure for the analysis of pesticide residues, including THPI, in food samples.

a) Sample Preparation (QuEChERS)

• Homogenize a representative sample of the food matrix.

• Weigh a subsample and add water and an extraction solvent (e.g., acetonitrile).

• Add extraction salts (e.g., magnesium sulfate, sodium chloride) and shake vigorously.

• Centrifuge the sample to separate the layers.

• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

• Perform dispersive solid-phase extraction (d-SPE) by adding a sorbent to remove interferences.

• Centrifuge and collect the supernatant for GC-MS/MS analysis.

b) GC-MS/MS Analysis

• Gas Chromatograph: A gas chromatograph with a suitable capillary column.

• Injector: A split/splitless or programmable temperature vaporization (PTV) injector. The use of analyte protectants in the liner is recommended to minimize thermal degradation of Captan.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Quantification: Monitor specific multiple reaction monitoring (MRM) transitions for THPI.

HPLC-UV Method for THPI (General Approach)

While less common for trace-level quantification of THPI due to lower sensitivity and selectivity, an HPLC-UV method can be developed.

a) Sample Preparation

• Sample preparation would likely involve liquid-liquid extraction or solid-phase extraction to isolate and concentrate the THPI from the sample matrix. The efficiency of the extraction is critical due to the lower sensitivity of the detector.

b) HPLC-UV Analysis

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column.

• Mobile Phase: An isocratic or gradient mixture of water and a polar organic solvent like acetonitrile or methanol.

• Detection: UV detection at a wavelength where THPI exhibits maximum absorbance.

• Quantification: Based on the peak area of THPI compared to a calibration curve prepared from standards.

Workflow and Logic Diagrams

To ensure the reliability of quantitative data, a structured workflow for method validation is imperative. The following diagram illustrates the key stages in validating a bioanalytical method.

Caption: Bioanalytical Method Validation Workflow.

The signaling pathway for the analysis of THPI using an internal standard is a logical workflow rather than a biological pathway. The following diagram illustrates this process.

Caption: Internal Standard Quantification Workflow.

References

• 1. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of Analytical Standards: A Hypothetical Case Study Featuring Densil P-d6

Introduction

For researchers, scientists, and professionals in drug development, the reproducibility and comparability of analytical data are paramount for ensuring the validity of results and making informed decisions. Inter-laboratory comparisons (ILCs) are a crucial tool for assessing the performance of analytical methods and the laboratories that perform them.[1][2][3][4] This guide provides a framework for conducting and evaluating an ILC, using a hypothetical case study centered on Densil P-d6, a deuterium-labeled internal standard.

While no public inter-laboratory comparison data for Densil P-d6 is currently available, this guide will present a hypothetical scenario to illustrate how such a study would be designed, executed, and reported. This includes a comparison with other hypothetical alternative internal standards, detailed experimental protocols, and visualizations of the workflow. Densil P-d6 is identified as the deuterium-labeled form of 2,2'-Disulfanediylbis(N-methylbenzamide).[5]

Hypothetical Inter-Laboratory Study: Quantification of a Drug Metabolite

This hypothetical study aims to compare the performance of three different internal standards for the quantification of a fictional drug metabolite, "Metabolite X," in human plasma using Liquid Chromatography-Mass Spectrometry (LC-MS). The participating laboratories will analyze identical sets of spiked plasma samples.

Internal Standards Under Comparison:

• Densil P-d6: The primary subject of our hypothetical study.

• Alternative Standard A (ASA): A commercially available, structurally analogous deuterated standard.

• Alternative Standard B (ASB): A commercially available ¹³C-labeled standard.

Data Presentation: Summary of Quantitative Results

The following table summarizes the hypothetical results from the inter-laboratory comparison. The data represents the mean calculated concentration of Metabolite X from ten participating laboratories, along with key performance metrics.

Internal Standard	Mean Calculated Concentration (ng/mL)	Relative Standard Deviation (RSD) (%)	Mean Recovery (%)	z-score (Average)
Densil P-d6	9.89	4.2	99.1	-0.25
Alternative Standard A	10.15	6.8	101.5	0.38
Alternative Standard B	9.52	8.1	95.2	-1.12

Note: The z-score is a measure of a laboratory's performance against the consensus value from all participating labs.[1] A z-score between -2 and 2 is generally considered satisfactory.

Experimental Protocols

A detailed methodology is crucial for ensuring the comparability of results in an inter-laboratory study. The following is a hypothetical protocol provided to all participating laboratories.

1. Sample Preparation:

• Thaw human plasma samples and spiked Metabolite X samples at room temperature.

• Vortex samples for 10 seconds.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the assigned internal standard solution (Densil P-d6, ASA, or ASB) at a concentration of 50 ng/mL.

• Add 400 µL of chilled acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 300 µL of the supernatant to a clean tube.

• Evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 acetonitrile:water.

• Transfer to an autosampler vial for LC-MS analysis.

2. LC-MS/MS Conditions:

• Chromatographic System: Standard High-Performance Liquid Chromatography (HPLC) system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Metabolite X: [to be specified]

  • Densil P-d6: [to be specified]

  • Alternative Standard A: [to be specified]

  • Alternative Standard B: [to be specified]

3. Data Analysis:

• Quantify Metabolite X using the peak area ratio of the analyte to the internal standard.

• Generate a calibration curve using provided standards.

• Calculate the concentration of Metabolite X in the unknown samples.

• Report the mean concentration, standard deviation, and coefficient of variation for replicate injections.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the workflow for the hypothetical inter-laboratory comparison.

Caption: Workflow for the hypothetical inter-laboratory comparison of internal standards.

Hypothetical Signaling Pathway Involvement

To provide further context for drug development professionals, the following diagram illustrates a hypothetical signaling pathway where "Metabolite X" might play a role, necessitating its accurate quantification.

Caption: Hypothetical signaling pathway involving the quantified "Metabolite X".

Conclusion

This guide has outlined the structure and components of a hypothetical inter-laboratory comparison for the analytical standard Densil P-d6. While real-world data for this specific compound is not publicly available, the principles of study design, data presentation, and detailed protocols are universally applicable. Such studies are essential for establishing the robustness and reliability of analytical methods, which is a cornerstone of research and development in the pharmaceutical sciences. The use of clear workflows and diagrams, as illustrated, can further enhance the understanding and execution of these critical comparisons.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. eurachem.org [eurachem.org]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. JRC Publications Repository [publications.jrc.ec.europa.eu]
• 5. medchemexpress.com [medchemexpress.com]

Unlocking Enhanced Performance: The Advantages of Densil P-d6 Over Its Structural Analog

A Comparative Guide for Researchers and Drug Development Professionals

In the pursuit of developing safer and more effective therapeutic agents, the strategic modification of drug candidates is a cornerstone of medicinal chemistry. One such modification, the selective replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a powerful tool to enhance the pharmacokinetic properties of small molecules. This guide provides a comprehensive comparison of Densil P-d6 (Dithio-2,2'-bis(N-methylbenzamide)-d6) and its non-deuterated structural analog, 2,2'-Disulfanediylbis(N-methylbenzamide).

While specific experimental data for Densil P-d6 is not extensively available in the public domain, this guide leverages the well-established principles of the kinetic isotope effect (KIE) to objectively outline the anticipated advantages of deuteration. The information presented herein is intended to inform researchers, scientists, and drug development professionals of the potential benefits of utilizing Densil P-d6 in relevant applications.

The Kinetic Isotope Effect: A Fundamental Advantage

The primary advantage of deuteration lies in the kinetic isotope effect. The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond.[] This increased bond strength makes the C-D bond more resistant to enzymatic cleavage, a common step in drug metabolism.[] For many drugs, this metabolic process is a rate-limiting step in their clearance from the body. By slowing down this process, deuterated compounds can exhibit significantly improved pharmacokinetic profiles.

Anticipated Advantages of Densil P-d6

Based on the structure of its non-deuterated analog, 2,2'-Disulfanediylbis(N-methylbenzamide), the primary sites of metabolism are likely to be the N-methyl groups and the aromatic rings. Metabolism at these sites would likely involve N-demethylation and aromatic hydroxylation, respectively, processes often catalyzed by cytochrome P450 enzymes.

Improved Metabolic Stability: The deuteration of the N-methyl groups in Densil P-d6 would directly impact the rate of N-demethylation. The cleavage of the C-D bond in the deuterated methyl group would be slower than the cleavage of the C-H bond in the non-deuterated analog. This is expected to lead to a decreased rate of metabolism.

Enhanced Pharmacokinetic Profile: A reduced rate of metabolism is anticipated to confer several pharmacokinetic advantages to Densil P-d6 over its non-deuterated counterpart:

• Longer Half-Life (t½): By slowing metabolic clearance, Densil P-d6 is expected to remain in the systemic circulation for a longer period.

• Increased Exposure (AUC): A longer half-life and reduced clearance would lead to a greater overall drug exposure, as measured by the area under the concentration-time curve (AUC).

• Reduced Dosing Frequency: A prolonged half-life could translate to a less frequent dosing regimen to maintain therapeutic concentrations, potentially improving patient compliance in a clinical setting.

• Potentially Altered Metabolite Profile: Deuteration can sometimes shift the metabolic pathway towards alternative routes, which may result in a different metabolite profile. This can be advantageous if the primary metabolites of the non-deuterated form are associated with toxicity or inactivity.

Comparative Pharmacokinetic Data (Hypothetical)

The following table presents hypothetical, yet representative, pharmacokinetic data to illustrate the expected improvements of Densil P-d6 compared to its non-deuterated analog following oral administration in a rodent model.

Pharmacokinetic Parameter	2,2'-Disulfanediylbis(N-methylbenzamide)	Densil P-d6	Anticipated Improvement with Deuteration
Maximum Concentration (Cmax)	150 ng/mL	180 ng/mL	Increased peak concentration
Time to Cmax (Tmax)	1.5 hours	1.5 hours	Generally unaffected by deuteration
Area Under the Curve (AUC)	600 hrng/mL	1200 hrng/mL	Significantly increased total drug exposure
Elimination Half-life (t½)	4 hours	8 hours	Extended duration in the body
Clearance (CL/F)	20 L/hr/kg	10 L/hr/kg	Reduced rate of drug removal

Experimental Protocol: Comparative In Vivo Pharmacokinetic Study

To empirically determine the pharmacokinetic advantages of Densil P-d6, a head-to-head study in a rodent model is essential.

Objective: To compare the pharmacokinetic profiles of Densil P-d6 and 2,2'-Disulfanediylbis(N-methylbenzamide) following oral administration to Sprague-Dawley rats.

Methodology:

• Animal Model: Male Sprague-Dawley rats (n=5 per group), weighing 200-250g.

• Compound Administration:

  • Group 1: 2,2'-Disulfanediylbis(N-methylbenzamide) administered orally at a dose of 10 mg/kg.

  • Group 2: Densil P-d6 administered orally at a dose of 10 mg/kg.

  • Compounds will be formulated in a suitable vehicle (e.g., 0.5% methylcellulose in water).

• Blood Sampling: Blood samples (approximately 0.2 mL) will be collected from the tail vein at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-administration.

• Sample Processing: Plasma will be separated by centrifugation and stored at -80°C until analysis.

• Bioanalysis: Plasma concentrations of the parent compounds will be determined using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Non-compartmental analysis will be performed using appropriate software (e.g., Phoenix WinNonlin) to calculate key pharmacokinetic parameters including Cmax, Tmax, AUC, t½, and CL/F.

• Statistical Analysis: Statistical comparisons between the two groups will be performed using a t-test or other appropriate statistical method.

Visualizing the Mechanism: The Kinetic Isotope Effect in Metabolism

The following diagram illustrates the proposed metabolic pathway of N-demethylation for both the non-deuterated analog and Densil P-d6, highlighting the impact of the kinetic isotope effect.

Caption: Impact of the Kinetic Isotope Effect on Metabolism.

Conclusion

References

The Gold Standard: A Comparative Guide to Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals navigating the rigorous landscape of bioanalytical method validation, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and regulatory acceptance. This guide provides an objective comparison of deuterated (stable isotope-labeled) internal standards with other alternatives, supported by experimental data, to facilitate informed decisions in alignment with global regulatory expectations.

In the realm of liquid chromatography-mass spectrometry (LC-MS) based quantification, an internal standard (IS) is indispensable for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard mimics the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] The two primary types of internal standards used are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogue internal standards, which have a similar but not identical chemical structure.[1]

Performance Showdown: Deuterated vs. Non-Deuterated Analogs

The consensus within the scientific and regulatory communities is that stable isotope-labeled internal standards (SIL-ISs), such as deuterated standards, provide superior assay performance.[1][2] This is primarily due to their ability to co-elute with the analyte, ensuring that both compounds experience the same matrix effects and ionization suppression or enhancement, leading to more accurate and precise quantification.[2][3]

Table 1: Quantitative Comparison of Internal Standard Performance

The following table summarizes data from a study comparing the accuracy and precision of an LC-MS/MS assay for the anticancer agent kahalalide F using a non-deuterated, analogous internal standard versus a deuterated (D8) stable isotope-labeled internal standard.[4]

Performance Metric	Analogous Internal Standard	Deuterated (D8) Internal Standard
Mean Bias (%)	96.8	100.3
Standard Deviation of Bias (%)	8.6	7.6

Key Observations:

• Improved Accuracy: The assay utilizing the deuterated internal standard demonstrated a mean bias closer to the nominal value (100.3%) compared to the analogous internal standard (96.8%), indicating a more accurate measurement of the true analyte concentration.[4]

• Enhanced Precision: The lower standard deviation of the bias (7.6% vs. 8.6%) for the deuterated standard indicates a higher degree of precision and reproducibility.[4]

Table 2: Comparison of Assay Performance for Sirolimus in Whole Blood

This table presents a comparison of a deuterated sirolimus standard (SIR-d3) with a structural analog, desmethoxyrapamycin (DMR), for the analysis of the immunosuppressant drug sirolimus in whole blood.[2]

Performance Parameter	Deuterated Internal Standard (SIR-d3)	Analog Internal Standard (DMR)
Precision (%CV at QC levels)	Generally lower %CV	Acceptable, but slightly higher %CV
Accuracy (%Bias at QC levels)	Consistently closer to 100%	Acceptable, but with greater variability
Matrix Effect Compensation	Excellent	Variable and less predictable

Regulatory Landscape: A Harmonized Preference for Deuterated Standards

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for bioanalytical method validation.[5] The harmonized International Council for Harmonisation (ICH) M10 guideline, now adopted by both the FDA and EMA, explicitly recommends the use of stable isotope-labeled internal standards for mass spectrometry-based assays whenever possible.[5][6] While not an absolute mandate, the use of a SIL-IS is considered a best practice that strengthens the reliability and acceptability of analytical data for regulatory submissions.[5]

Experimental Protocols: Validating the Gold Standard

Rigorous validation is essential to demonstrate the suitability of a deuterated internal standard for a bioanalytical method. The following are detailed methodologies for key validation experiments.

Protocol 1: Evaluation of Matrix Effects

Objective: To assess the ability of a deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Blank biological matrix from at least six different sources.

• Analyte and deuterated internal standard stock solutions.

• LC-MS/MS system and appropriate chromatographic column and mobile phases.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and deuterated IS spiked into the mobile phase or an appropriate solvent.

  • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and deuterated IS are spiked into the extracted matrix.

  • Set C (Pre-extraction Spike): Analyte and deuterated IS are spiked into the blank matrix before the extraction process.

• Analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate the Matrix Factor (MF) for the analyte and the deuterated IS:

  • MF = Peak Area in Set B / Peak Area in Set A

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = MF of Analyte / MF of Deuterated IS

• Assess the precision of the IS-Normalized MF across the different lots of the biological matrix.

Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.[6]

Protocol 2: Selectivity and Crosstalk Evaluation

Objective: To ensure that the signal from the analyte does not interfere with the deuterated IS, and vice versa.

Procedure:

• Prepare two sets of samples:

  • Set 1 (Analyte Crosstalk): Blank matrix spiked with the analyte at the Upper Limit of Quantification (ULOQ) without the deuterated IS.

  • Set 2 (Deuterated IS Crosstalk): Blank matrix spiked with the deuterated IS at its working concentration without the analyte.

• Analyze the samples and monitor the mass transition of the deuterated IS in Set 1 and the mass transition of the analyte in Set 2.

Acceptance Criteria:

• In Set 1, the response at the retention time of the deuterated IS should be ≤ 5% of the deuterated IS response in a blank sample spiked with the deuterated IS.[6]

• In Set 2, the response at the retention time of the analyte should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ).[6]

Visualizing the Workflow and Rationale

To better understand the experimental process and the logical framework for selecting an internal standard, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Decision-making process for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

The Gold Standard in Bioanalysis: A Case for Deuterated Internal Standards

In the landscape of quantitative analysis, particularly within the pharmaceutical and drug development sectors, the accuracy and reliability of analytical data are paramount. The use of internal standards in liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of robust bioanalytical methods, compensating for variability in sample preparation and instrument response. Among the various types of internal standards, stable isotope-labeled internal standards (SIL-IS), especially deuterated analogs, are widely regarded as the gold standard.

This guide provides a comparative overview of the performance of a deuterated internal standard, exemplified by Tadalafil-d3, against alternative internal standards in the quantitative analysis of the active pharmaceutical ingredient (API) Tadalafil. The data presented underscores the superiority of deuterated standards in achieving the highest levels of accuracy and precision, a critical consideration for researchers, scientists, and drug development professionals.

Performance Comparison: Deuterated vs. Alternative Internal Standards

The choice of internal standard significantly impacts the quality of quantitative LC-MS data. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, from extraction to detection. Deuterated internal standards, being chemically identical to the analyte with only a mass difference, fulfill this requirement more closely than any other type of internal standard.

The following tables summarize the performance of Tadalafil-d3 compared to alternative structural analog internal standards (Sildenafil and Losartan) in the bioanalysis of Tadalafil.

Table 1: Comparison of Linearity and Sensitivity

Parameter	Tadalafil-d3 (Deuterated IS)	Sildenafil (Structural Analog IS)	Losartan (Structural Analog IS)
Linear Range (ng/mL)	0.50 - 1000.00[1]	5 - 1000[2]	22.2 - 1111.3[3]
Correlation Coefficient (r²)	≥ 0.999[1]	Not explicitly stated, but method fully validated[2]	≥ 0.9995[3]
Lower Limit of Quantitation (LLOQ) (ng/mL)	0.50[4]	5[2]	22.2[3]

Table 2: Comparison of Accuracy and Precision

Parameter	Tadalafil-d3 (Deuterated IS)	Sildenafil (Structural Analog IS)	Losartan (Structural Analog IS)
Intra-run Precision (%RSD)	1.37 - 2.25%[1][5]	Within 8.4%[2]	Not explicitly stated, but method validated
Inter-run Precision (%RSD)	2.23 - 5.31%[1][5]	Within 8.4%[2]	Not explicitly stated, but method validated
Accuracy (%RE or %Bias)	-2.2% to 4.1%[4]	Lower than -3.2%[2]	Within ±15% (as per validation guidelines)[6]

Table 3: Comparison of Recovery

Parameter	Tadalafil-d3 (Deuterated IS)	Sildenafil (Structural Analog IS)	Losartan (Structural Analog IS)
Analyte Recovery (%)	98.95 - 100.61%[4]	90.38 - 97.32%[2]	Not explicitly stated, but method validated
Internal Standard Recovery (%)	86.66%[1][5]	97.3%[2]	Not explicitly stated, but method validated

The data clearly indicates that the method utilizing the deuterated internal standard, Tadalafil-d3, achieves a lower limit of quantitation and demonstrates high precision and accuracy. While methods using structural analogs like Sildenafil and Losartan can be validated to meet regulatory requirements[6], the use of a deuterated standard often results in a more rugged and reliable assay, especially when dealing with complex biological matrices.

Experimental Protocols: A Closer Look

The superior performance of deuterated internal standards stems from their ability to co-elute with the analyte and experience identical ionization effects, thus providing more effective normalization. Below are representative experimental protocols for the quantitative analysis of Tadalafil using Tadalafil-d3 as an internal standard.

Sample Preparation: Protein Precipitation

A simple and rapid protein precipitation method is commonly employed for the extraction of Tadalafil and its internal standard from human plasma.[2][3]

• To 200 µL of human plasma in a microcentrifuge tube, add 50 µL of Tadalafil-d3 internal standard solution (e.g., 500 ng/mL in methanol).

• Vortex for 30 seconds.

• Add 600 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 2 minutes.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: Agilent 1200 series HPLC or equivalent[3]

• Column: Synergi™ Hydro-RP C18 (100 mm × 4.6 mm, 4 µm) or equivalent[4]

• Mobile Phase: Methanol and 10 mM ammonium formate, pH 4.0 (90:10, v/v)[4]

• Flow Rate: 0.9 mL/min[4]

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6410 or AB SCIEX API 4000)[2][3]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Tadalafil: m/z 390.3 → 268.2[4]

  • Tadalafil-d3: m/z 393.1 → 271.2[4]

Visualizing the Workflow and Mechanism

To better illustrate the experimental process and the therapeutic action of the analyte, the following diagrams are provided.

Bioanalytical Workflow for Tadalafil Quantification.

Tadalafil is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5).[1] The inhibition of PDE5 increases the amount of cyclic guanosine monophosphate (cGMP), leading to smooth muscle relaxation and increased blood flow.

Simplified Tadalafil Mechanism of Action.

Conclusion

The presented case study of Tadalafil analysis highlights the tangible benefits of employing a deuterated internal standard like Tadalafil-d3. The near-identical chemical and physical properties to the analyte ensure superior accuracy, precision, and a lower limit of quantitation compared to structural analog internal standards. For researchers and professionals in drug development, the adoption of deuterated internal standards is a critical step towards generating high-quality, reliable, and defensible bioanalytical data. While the initial cost of a deuterated standard may be higher, the investment is justified by the increased data integrity and the reduced risk of failed validation or inaccurate study outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. Validated UPLC-MS/MS method for the determination of tadalafil in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling Densil P-d6

Disclaimer: This guide is based on the safety data for the non-deuterated parent compound, 2,2'-Disulfanediylbis(N-methylbenzamide). The toxicological properties of deuterated compounds are generally considered to be very similar to their non-deuterated counterparts. Always consult the official Safety Data Sheet (SDS) from your supplier before handling this compound.

Densil P-d6, the deuterated form of 2,2'-Disulfanediylbis(N-methylbenzamide), requires careful handling to ensure the safety of laboratory personnel and to prevent environmental contamination. The primary hazards associated with the parent compound include the potential for allergic skin reactions and high toxicity to aquatic life.[1] Adherence to proper personal protective equipment (PPE) protocols, operational procedures, and disposal plans is crucial.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following table summarizes the recommended equipment for handling Densil P-d6.

Protection Type	Recommended Equipment	Specifications
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles.	Conforming to EN166 (EU) or NIOSH (US) standards. A face shield may be required if there is a risk of splashing.
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Inspect gloves for integrity before each use.
Lab coat or other protective clothing.	Should be clean and worn buttoned to protect skin and personal clothing.[2]
Respiratory Protection	Not generally required for small quantities in a well-ventilated area.	Use a NIOSH-approved respirator or handle within a chemical fume hood if dust or aerosols may be generated.[2][3]

Operational Plan for Safe Handling

A systematic approach is essential for the safe handling of Densil P-d6 in a laboratory setting.

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[3]

  • Verify that all necessary PPE is available and in good condition.[3]

  • Locate the nearest eyewash station and safety shower and confirm they are accessible.[3]

• Handling:

  • Always handle the compound within a well-ventilated area to minimize inhalation exposure.[4]

  • Avoid direct contact with skin and eyes.[4][5]

  • Use appropriate tools, such as a spatula, for handling the solid material to avoid generating dust.[3]

  • Keep the container tightly closed when not in use.[5]

• Post-Handling:

  • Thoroughly clean the work area and any equipment used.

  • Wash hands and any exposed skin with soap and water after handling.[2][3]

  • Properly remove and dispose of contaminated PPE as hazardous waste.[3]

Disposal Plan

Proper disposal of Densil P-d6 and contaminated materials is critical to prevent environmental harm and ensure regulatory compliance.

• Unused Compound: Dispose of as hazardous waste in accordance with local, state, and federal regulations. This should be done through a licensed professional waste disposal service.[6]

• Contaminated Materials: Items such as gloves, weighing paper, and wipes that are contaminated with the compound should be collected in a designated and sealed hazardous waste container.[3]

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. The empty container can then be disposed of according to local regulations.[3]

Experimental Workflow and Disposal Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of Densil P-d6.

Safe handling and disposal workflow for Densil P-d6.

References

• 1. Dithio-2,2'-bis(N-methylbenzamide) | C16H16N2O2S2 | CID 75662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]